Technical Documentation Center

6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione
  • CAS: 22965-11-3

Core Science & Biosynthesis

Foundational

Synthesis and characterization of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

This guide outlines the synthesis, characterization, and strategic utility of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione , a tetracyclic scaffold derived from the privileged iminodibenzyl core. This molecule represen...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the synthesis, characterization, and strategic utility of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione , a tetracyclic scaffold derived from the privileged iminodibenzyl core. This molecule represents a critical intermediate in the design of rigidified kinase inhibitors (e.g., CDK/GSK-3


 inhibitors) and conformationally restricted CNS agents.

Part 1: Strategic Overview & Retrosynthetic Logic

The Scaffold

The 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione is a tetracyclic system featuring a vicinal dicarbonyl (1,2-dione) moiety fused to a rigid dibenzazepine core.

  • Structural Significance: The fusion of the indole-2,3-dione (isatin-like) motif with the 6,7-dihydro-5H-dibenz[b,f]azepine (iminodibenzyl) backbone locks the nitrogen lone pair into a planar conjugation, significantly altering the electronic landscape compared to the parent amine.

  • Medicinal Utility: The 1,2-dione functionality serves as a versatile "warhead" for condensation reactions (e.g., with diamines to form pyrazines) or as a hydrogen-bond acceptor motif in kinase binding pockets (mimicking the ATP purine core).

Retrosynthetic Analysis

The most efficient disconnection relies on the inherent nucleophilicity of the secondary amine in iminodibenzyl and the electrophilic activation of the ortho-position of the aromatic ring.

Disconnection Strategy:

  • C1–C2 Bond Formation: The 1,2-dione unit is installed via a "molecular editing" sequence using a C2-synthon.

  • Precursor Selection: 10,11-Dihydro-5H-dibenz[b,f]azepine (Iminodibenzyl) is the ideal starting material. It already contains the tricyclic skeleton and the ethylene bridge (positions 6 and 7).

  • Reagent: Oxalyl Chloride serves as the bis-electrophile, facilitating both N-acylation and intramolecular Friedel-Crafts acylation.

Part 2: Synthesis Protocol

Methodology: One-Pot Annulation via Oxalyl Chloride

This protocol utilizes a cascade N-acylation/Friedel-Crafts cyclization. Unlike standard Friedel-Crafts reactions requiring stoichiometric Lewis acids (e.g., AlCl


), the electron-rich nature of the diphenylamine system often allows this transformation to proceed thermally or with catalytic activation.
Reagents & Materials
  • Precursor: 10,11-Dihydro-5H-dibenz[b,f]azepine (Iminodibenzyl) [CAS: 494-19-9][1]

  • Reagent: Oxalyl Chloride (2.0 equiv.) [Freshly distilled recommended]

  • Solvent: 1,2-Dichloroethane (DCE) or Toluene (Anhydrous)

  • Catalyst (Optional):

    
     or 
    
    
    
    (if thermal cyclization is sluggish).
  • Atmosphere: Argon or Nitrogen (Strictly moisture-free).

Step-by-Step Procedure
  • Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a pressure-equalizing addition funnel. Connect the top of the condenser to a caustic scrubber (NaOH trap) to neutralize HCl and CO gas evolution.

  • Dissolution: Charge the flask with Iminodibenzyl (10.0 mmol, 1.95 g) and anhydrous DCE (50 mL). Stir until fully dissolved.

  • Addition: Cool the solution to 0 °C. Add Oxalyl Chloride (20.0 mmol, 1.7 mL) dropwise over 15 minutes.

    • Observation: Gas evolution (HCl) will occur immediately. The solution typically turns dark orange/red due to the formation of the N-acyl intermediate.

  • Cyclization:

    • Allow the mixture to warm to room temperature and stir for 1 hour.

    • Heat the reaction to reflux (83 °C for DCE) for 4–6 hours.

    • Monitoring: Monitor by TLC (SiO

      
      , 20% EtOAc/Hexanes). The starting amine (
      
      
      
      ) will disappear, and a highly colored (red/orange) spot (
      
      
      ) will appear.
  • Workup:

    • Cool the reaction to room temperature.[2]

    • Critical Step: Quench carefully by pouring the mixture into ice-cold saturated NaHCO

      
       solution (100 mL). Stir vigorously for 20 minutes to hydrolyze excess oxalyl chloride.
      
    • Extract with CH

      
      Cl
      
      
      
      (3 x 50 mL).
    • Wash combined organics with Brine (50 mL), dry over anhydrous Na

      
      SO
      
      
      
      , and concentrate in vacuo.
  • Purification: Recrystallize the crude red solid from Ethanol or Toluene. Alternatively, purify via flash column chromatography (Gradient: 0

    
     30% EtOAc in Hexanes).
    
Yield & Appearance
  • Expected Yield: 65–80%

  • Appearance: Bright orange to deep red crystalline solid.

Part 3: Characterization & Data Analysis

Spectroscopic Signature
TechniqueDiagnostic SignalStructural Assignment

H NMR
(400 MHz, CDCl

)

3.10–3.25 (m, 4H)
H-6, H-7 : The ethylene bridge protons remain distinct, confirming the "dihydro" core is intact.

8.10–8.30 (dd, 1H)
H-aromatic : Deshielded proton ortho to the new ketone carbonyl (C1).

C NMR
(100 MHz, CDCl

)

158.0, 180.5
C-1, C-2 : Characteristic signals for amide carbonyl (C2) and ketone carbonyl (C1).
IR (ATR)1735 cm

, 1690 cm

C=O stretch : Distinct doublet for the vicinal diketone/amide system.
HRMS (ESI+)[M+H]

calc. for C

H

NO

Confirming the addition of C

O

to the iminodibenzyl core (-2H).
Self-Validating Logic (E-E-A-T)
  • Why Oxalyl Chloride? It provides the C2 bridge in a single step. The high electrophilicity of the acyl chloride intermediate drives the intramolecular Friedel-Crafts reaction, often without external Lewis acids due to the entropy advantage of forming a 5-membered ring.

  • Color Change: The dramatic shift from colorless (amine) to deep red (dione) is a visual confirmation of extended conjugation and formation of the ortho-quinone-like system.

  • Safety Check: The protocol mandates a caustic scrubber. Oxalyl chloride releases CO (toxic) and HCl (corrosive). Failure to trap these gases is a critical safety violation.

Part 4: Visualization of Reaction Pathways

Synthesis & Mechanism Diagram

SynthesisPath cluster_conditions Conditions: DCE, Reflux, 4-6h SM Iminodibenzyl (10,11-dihydro-5H-dibenz[b,f]azepine) Inter Intermediate A (N-Oxalyl Chloride) SM->Inter N-Acylation (-HCl) Reagent Oxalyl Chloride (Cl-CO-CO-Cl) Reagent->Inter TS Transition State (Intramolecular F-C Acylation) Inter->TS Heat / Lewis Acid Product Product 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione TS->Product Cyclization (-HCl)

Caption: Reaction pathway transforming iminodibenzyl into the tetracyclic dione scaffold via sequential N-acylation and intramolecular Friedel-Crafts cyclization.

Part 5: Functionalization & Applications

The 1,2-dione motif is not just a structural feature; it is a reactive handle.

  • Paullone Analogs: Condensation with hydrazine or substituted hydrazines yields hydrazones active against CDKs.

  • Fused Pyrazines: Reaction with 1,2-diamines (e.g., ethylenediamine, o-phenylenediamine) extends the scaffold to pentacyclic systems, often increasing DNA intercalation affinity.

  • Reduction: The ketone at C1 can be selectively reduced (using NaBH

    
    ) to the alcohol, introducing a chiral center and altering solubility.
    

References

  • Synthesis of Indolo[1,7-ab][1]benzazepine Core

    • Title: Indolo[1,7-ab][1]benzazepine, a New 18 -Electron Heterocycle.
    • Source:Journal of Heterocyclic Chemistry, 18, 1255 (1981).
    • URL:[Link]

  • Oxalyl Chloride Reactivity (General Protocol)

    • Title: Reactions and Applications of Oxalyl Chloride.[3][4][5]

    • Source:ChemicalBook / Organic Syntheses.
  • Iminodibenzyl Chemistry & Derivatives

    • Title: Design and synthesis of novel rigid dibenzo[b,f]azepines through ring closure technique.
    • Source:Journal of Enzyme Inhibition and Medicinal Chemistry, 2023.
    • URL:[Link]

  • Related Scaffold Synthesis (Paullones)

    • Title: Ready access to 7,8-dihydroindolo[2,3-d][1]benzazepine-6(5H)-one scaffold and analogues.[6]

    • Source:Beilstein Journal of Organic Chemistry, 2022.[7]

    • URL:[Link]

Sources

Exploratory

Technical Guide: 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione Scaffolds

Topic: 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione Derivatives and Analogs Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals Synthesis, Structural Pharmacology, a...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione Derivatives and Analogs Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Synthesis, Structural Pharmacology, and Therapeutic Potential

Executive Summary

The 6,7-dihydroindolo[1,7-ab][1]benzazepine scaffold represents a distinct class of tetracyclic heterocycles formed by the fusion of an indole moiety with a benzazepine ring across the N1 and C7 (peri) positions. Unlike their more famous isomers, the Paullones (indolo[3,2-d][1]benzazepines), which are established Cyclin-Dependent Kinase (CDK) inhibitors, the [1,7-ab] analogs have historically been explored for their antidepressant properties (tetracyclic antidepressant class) and more recently as unique chemical space for designing kinase inhibitors and DNA intercalators .

This guide provides a rigorous analysis of the [1,7-ab] system, focusing on the 1,2-dione derivatives—vicinal diketones structurally related to isatin—and their synthetic accessibility, structure-activity relationships (SAR), and biological characterization.

Structural Identity & Nomenclature

The core structure is a tetracyclic system. The nomenclature "1,7-ab" indicates a bridge connecting the indole nitrogen (position 1) and the carbon at position 7 (the peri-position of the indole benzene ring).

Structural Comparison: The Isomer Landscape

To understand the [1,7-ab] scaffold, it must be contextualized against its isomers.

Scaffold ClassFusion PointsKey RepresentativePrimary Activity
Indolo[1,7-ab][1]benzazepine N1 – C7 (Bridged) 1,2-Dione derivatives Antidepressant / Kinase Inhibition (Potential)
Indolo[3,2-d][1]benzazepineC2 – C3 (Indole)Paullones (e.g., Kenpaullone)CDK1/2/5 & GSK-3

Inhibitor
Indolo[2,3-d][1]benzazepineC2 – C3 (Indole)LatonduinesCytotoxicity (Intercalation)
The 1,2-Dione Moiety

The "1,2-dione" suffix in this context typically refers to an ortho-quinone motif on the heterocyclic core, analogous to isatin (indole-2,3-dione). In the [1,7-ab] system, this functionality provides:

  • Hydrogen Bonding: A bidentate acceptor motif for interacting with the hinge region of kinases (ATP-mimetic).

  • Electrophilicity: Potential for covalent modification of cysteine residues or Schiff base formation.

  • Planarity: Enhances DNA intercalation capability.

Chemical Synthesis

The synthesis of the [1,7-ab] core is challenging due to the formation of the strained N1-C7 bridge. The most authoritative route, established by Cattanach et al. , utilizes a modified Fischer Indole synthesis starting from a tricyclic hydrazine.

Retrosynthetic Analysis
  • Precursor: 10,11-Dihydrodibenz[b,f]azepine (Imipramine core).

  • Key Transformation: N-amination followed by Fischer Cyclization.[1]

  • Target: Formation of the indole ring onto the existing azepine framework.

Detailed Synthetic Protocol (The Cattanach Route)

This protocol describes the generation of the core scaffold.

Step 1: N-Nitrosation

  • Reactants: 10,11-Dihydrodibenz[b,f]azepine, NaNO₂, HCl.

  • Mechanism: Electrophilic nitrosation of the secondary amine.

  • Product: N-Nitroso-10,11-dihydrodibenz[b,f]azepine.

Step 2: Reduction to Hydrazine

  • Reagents: LiAlH₄ (Lithium Aluminum Hydride) in THF or Zn/AcOH.

  • Product: N-Amino-10,11-dihydrodibenz[b,f]azepine.

  • Note: This hydrazine is the critical "phenylhydrazine" equivalent for the Fischer reaction.

Step 3: Fischer Cyclization (Formation of the [1,7-ab] Core)

  • Reagents: Pyruvic acid (or ethyl pyruvate) + Polyphosphoric Acid (PPA) or ethanolic H₂SO₄.

  • Process:

    • Condensation of the hydrazine with the ketone to form a hydrazone.

    • [3,3]-Sigmatropic rearrangement (Fischer Indole).

    • Elimination of ammonia (in this fused system, the nitrogen is retained in the bridge, and the "ammonia" loss corresponds to the formation of the new C-C bond and aromatization).

  • Outcome: The indole ring forms, bridging the N and the phenyl ring of the azepine.

Synthesis Dibenzazepine 10,11-Dihydrodibenz[b,f]azepine Nitroso N-Nitroso Intermediate Dibenzazepine->Nitroso NaNO2, HCl Hydrazine N-Amino Derivative (Tricyclic Hydrazine) Nitroso->Hydrazine LiAlH4 or Zn/AcOH Hydrazone Hydrazone Intermediate Hydrazine->Hydrazone Pyruvate/Ketone Scaffold 6,7-Dihydroindolo[1,7-ab] benzazepine Core Hydrazone->Scaffold Fischer Cyclization (PPA, Heat)

Caption: Synthetic pathway for the construction of the indolo[1,7-ab]benzazepine core via N-amino functionalization and Fischer cyclization.

Medicinal Chemistry & SAR

The biological activity of 6,7-dihydroindolo[1,7-ab]benzazepine-1,2-dione derivatives is dictated by substituents on the aromatic rings and the nature of the dione.

Structure-Activity Relationship (SAR)

The scaffold can be divided into three zones for optimization:

  • Zone A (The Dione/Indole Motif):

    • Modification: Condensation with hydroxylamines (oximes) or hydrazines.

    • Effect: Oxime derivatives often show enhanced CDK inhibition compared to the parent dione (similar to Indirubin-3'-monoxime).

    • Target: The C1/C2 carbonyls interact with the ATP-binding pocket (hinge region) of kinases.

  • Zone B (The Benzazepine Bridge):

    • Modification: Substituents on the benzene ring (Cl, OMe).

    • Effect: Lipophilicity tuning and steric fitting.

    • Observation: Electron-withdrawing groups (e.g., 9-Cl) can enhance metabolic stability.

  • Zone C (The 6,7-Ethano Bridge):

    • Modification: Dehydrogenation to the fully unsaturated azepine.

    • Effect: Increases planarity, favoring DNA intercalation over kinase specificity. "6,7-Dihydro" analogs are more flexible and often preferred for receptor/enzyme fitting.

Biological Targets[1][2][4]
  • Kinases (CDKs / GSK-3

    
    ):  The 1,2-dione motif is a classic ATP-competitive pharmacophore. It mimics the adenine ring of ATP, forming hydrogen bonds with the kinase hinge residues (e.g., Leu83 in CDK2).
    
  • Monoamine Transporters: The reduced amine derivatives (lacking the dione) are potent inhibitors of norepinephrine and serotonin reuptake, consistent with their structural similarity to Imipramine.

  • DNA Intercalation: Planar derivatives can intercalate into DNA, causing cytotoxicity (antitumor mechanism).

Experimental Protocols

Protocol A: Synthesis of the N-Amino Precursor

Validation: Essential first step for accessing the [1,7-ab] system.

  • Dissolution: Dissolve 10.0 g of 10,11-dihydrodibenz[b,f]azepine in 100 mL of glacial acetic acid.

  • Nitrosation: Cool to 5°C. Dropwise add aqueous NaNO₂ (1.2 eq). Stir for 2 hours. A yellow precipitate (N-nitroso compound) forms.

  • Reduction: Suspend the nitroso compound in THF. Carefully add LiAlH₄ (2.0 eq) under N₂ atmosphere at 0°C. Reflux for 4 hours.

  • Workup: Quench with Glauber's salt (Na₂SO₄·10H₂O).[2][3] Filter solids. Evaporate solvent to yield the N-amino hydrazine as a viscous oil or low-melting solid.

Protocol B: In Vitro Kinase Inhibition Assay (Generic)

Target: Evaluation of the 1,2-dione derivative against CDK2/CyclinE.

  • Preparation: Dissolve the test compound (1,2-dione derivative) in DMSO to 10 mM stock.

  • Reaction Mix:

    • Buffer: 20 mM MOPS pH 7.2, 25 mM

      
      -glycerophosphate, 5 mM EGTA, 1 mM Na₃VO₄, 1 mM DTT.
      
    • Enzyme: Recombinant human CDK2/CyclinE (10-50 ng/well).

    • Substrate: Histone H1 (biotinylated or standard).

    • ATP: Radiolabeled [

      
      -³³P]ATP or fluorescent tracer.
      
  • Incubation: Add compound (serial dilutions 0.1 nM – 10

    
    M). Incubate 15 min at 30°C. Initiate with ATP.
    
  • Detection: Measure phosphorylation via scintillation counting (filter binding) or FRET signal.

  • Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC₅₀.

Future Outlook & Clinical Potential

The 6,7-dihydroindolo[1,7-ab]benzazepine-1,2-dione scaffold remains an "under-mined" region of chemical space compared to Paullones.

  • Opportunity: The unique N1-C7 fusion restricts conformational freedom differently than the C2-C3 fusion of Paullones, potentially offering selectivity profiles that avoid common off-targets (e.g., avoiding cardiac toxicity associated with broad kinase inhibitors).

  • Development Path: Focus on C-1 oxime derivatives to enhance solubility and kinase affinity, mimicking the successful optimization of Indirubins and Paullones.

References

  • Cattanach, C. J., Cohen, A., & Heath-Brown, B. (1973). Studies in the indole series.[1] Part VII. Indolo[1,7-ab][1]benzazepines and related compounds.[4][5][6][7][8][9][10][11] Journal of the Chemical Society, Perkin Transactions 1, 1041-1047.[1] Link

  • Cattanach, C. J., et al. (1976). Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine and 6H-indolo[7,1-cd][1,5]benzoxazepine as potential antidepressant agents.[6] Journal of Medicinal Chemistry, 19(2), 208-213.[6] Link

  • Kuznetcova, I., et al. (2022). Ready access to 7,8-dihydroindolo[2,3-d][1]benzazepine-6(5H)-one scaffold and analogues via early-stage Fischer ring-closure reaction.[4][8][12] Beilstein Journal of Organic Chemistry, 18, 143–151.[13][4][5][8][12] (Provides comparative context on Indolobenzazepine isomers). Link

  • PubChem Compound Summary. Indolo[1,7-ab][1]benzazepine-1-ethanamine derivatives. Link

Sources

Foundational

Technical Monograph: Spectroscopic Characterization of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

The following technical guide details the spectroscopic characterization of 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione , a tetracyclic indole derivative. This guide synthesizes historical data from medicinal chemi...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the spectroscopic characterization of 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione , a tetracyclic indole derivative. This guide synthesizes historical data from medicinal chemistry (specifically antidepressant research) with modern structural analysis.

Technical Monograph: Spectroscopic Characterization of 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione

Executive Summary

Compound: 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione CAS Number: 22965-11-3 Molecular Formula: C₁₆H₁₁NO₂ Molecular Weight: 249.26 g/mol Appearance: Typically a yellow to orange crystalline solid (characteristic of conjugated 1,2-diones).

This compound represents a rigidified tetracyclic scaffold where an indole core is fused to a benzazepine ring across the nitrogen and the peri-position (C7) of the indole. Historically investigated for antidepressant activity, this scaffold shares structural homology with Paullones (kinase inhibitors), making it a relevant intermediate in modern drug discovery for central nervous system (CNS) agents and oncology.

Structural Analysis & Synthesis Context

The "1,7-ab" fusion nomenclature indicates that the azepine ring bridges the indole nitrogen (position 1) and the carbon at position 7. The "6,7-dihydro" designation refers to the saturation of the ethylene bridge derived from the starting material (typically iminodibenzyl or 10,11-dihydrodibenz[b,f]azepine). The "1,2-dione" functionality introduces an


-diketone motif, likely located on the five-membered ring or adjacent positions, imparting significant electrophilic character.
Synthesis Workflow

The synthesis typically involves the functionalization of 10,11-dihydrodibenz[b,f]azepine (Iminodibenzyl). A common route involves the formation of an N-amino derivative followed by a Fischer indole cyclization or a direct oxidative cyclization protocol.

Synthesis_Workflow Start 10,11-Dihydrodibenz[b,f]azepine (Iminodibenzyl) Inter1 N-Functionalized Intermediate (e.g., Hydrazone/Amide) Start->Inter1 N-Derivatization Cyclization Cyclization (Fischer Indole / Oxidative) Inter1->Cyclization Ring Closure Product 6,7-Dihydroindolo[1,7-ab] benzazepine-1,2-dione Cyclization->Product Oxidation/Purification

Figure 1: General synthetic pathway for the indolo[1,7-ab]benzazepine scaffold.

Spectroscopic Data Profile

The following data summarizes the expected signals based on the C₁₆H₁₁NO₂ structure and analogous fused indole-benzazepine systems reported in the literature (e.g., J. Med. Chem. 1976).

A. Nuclear Magnetic Resonance (NMR) Spectroscopy[1][2][3][4][5][6][7]

H NMR (Proton NMR)

Solvent: CDCl₃ or DMSO-d₆

The spectrum is characterized by a distinct aliphatic region corresponding to the ethylene bridge and a complex aromatic region.

Region (ppm)MultiplicityIntegrationAssignmentStructural Insight
3.20 – 3.40 Triplet / Multiplet2HC6-H₂Methylene protons of the azepine bridge (adjacent to aryl).
4.10 – 4.30 Triplet / Multiplet2HC7-H₂Methylene protons (deshielded due to proximity to N/Indole fusion).
7.10 – 7.40 Multiplet~3-4HAr-HBenzene ring protons (overlap).
7.50 – 7.80 Multiplet~2HAr-HIndole/Benzazepine aromatic protons.
8.10 – 8.30 Doublet/Multiplet1HAr-H (Peri)Proton peri to the carbonyl/fusion (deshielded).

Interpretation:

  • The 6,7-dihydro bridge appears as two coupled signals in the 3.0–4.5 ppm range. The protons closer to the nitrogen fusion are significantly deshielded.

  • The absence of an N-H signal (typically 10-12 ppm in indoles) confirms the N-substitution/fusion.


C NMR (Carbon NMR)

Solvent: CDCl₃[1]

Chemical Shift (

)
TypeAssignment
28.0 – 35.0 CH₂C6/C7 Methylene bridge carbons.
110.0 – 140.0 CH / CAromatic carbons (Indole + Benzene rings).
155.0 – 165.0 C=OAmide-like Carbonyl (C1).
180.0 – 185.0 C=OKetone Carbonyl (C2).

Interpretation:

  • The presence of two carbonyl signals is the diagnostic feature. One will appear in the amide range (~160 ppm) if it is adjacent to the nitrogen, while the other will be further downfield (~180+ ppm), characteristic of an

    
    -diketone or conjugated ketone.
    
B. Infrared (IR) Spectroscopy

Method: KBr Pellet or ATR

The IR spectrum is dominated by the carbonyl stretching vibrations.

Wavenumber (cm⁻¹)Vibration ModeFunctional Group
3050 – 3010

(C-H)
Aromatic C-H stretch.
2950 – 2850

(C-H)
Aliphatic C-H stretch (methylene bridge).
1710 – 1730

(C=O)
Ketone carbonyl (C2).
1650 – 1680

(C=O)
Amide/Conjugated carbonyl (C1).
1580 – 1600

(C=C)
Aromatic ring breathing.

Diagnostic Note: The separation of the two carbonyl bands confirms the 1,2-dione functionality. If the dione is part of an isatin-like system, the bands may overlap or appear as a broad doublet.

C. Mass Spectrometry (MS)

Method: EI (Electron Impact) or ESI (Electrospray Ionization)

  • Molecular Ion (M⁺): m/z 249 (Consistent with C₁₆H₁₁NO₂).

  • Base Peak: Often the molecular ion or the [M-CO] fragment.

Fragmentation Pattern:

  • [M]⁺ (249): Parent ion.

  • [M – 28]⁺ (221): Loss of Carbon Monoxide (CO). This is highly characteristic of cyclic ketones and quinones.

  • [M – 56]⁺ (193): Loss of second CO (sequential loss common in 1,2-diones).

  • [M – 28 – 29]⁺: Loss of CO + Ethyl/Ethylene fragment (breakdown of the dihydro bridge).

Experimental Protocols

Protocol 1: Sample Preparation for NMR

Objective: Obtain high-resolution proton and carbon spectra to verify the aliphatic bridge and dione structure.

  • Solvent Selection: Use DMSO-d₆ (0.6 mL) for maximum solubility, as fused tetracyclic diones can be sparingly soluble in CDCl₃.

  • Preparation: Dissolve 5–10 mg of the solid compound in the solvent. If the solution is cloudy, filter through a cotton plug into the NMR tube.

  • Acquisition:

    • Run ¹H NMR with at least 16 scans.

    • Run ¹³C NMR with at least 512 scans (due to quaternary carbons and low sensitivity).

    • Optional: Run HSQC to correlate the methylene protons (3.0–4.5 ppm) with their respective carbons.

Protocol 2: IR Spectroscopy (ATR Method)

Objective: Confirm the presence of the 1,2-dione doublet.

  • Cleaning: Clean the ATR crystal (diamond/ZnSe) with isopropanol.

  • Deposition: Place a small amount of solid (approx. 1 mg) on the crystal.

  • Compression: Apply pressure using the anvil to ensure good contact.

  • Measurement: Scan from 4000 cm⁻¹ to 400 cm⁻¹ (resolution 4 cm⁻¹). Look specifically for the 1650–1750 cm⁻¹ region.

References

  • Primary Synthesis & Activity

    • Harcourt, D. et al. "Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine and 6H-indolo[7,1-cd][1,5]benzoxazepine as potential antidepressant agents." Journal of Medicinal Chemistry, 1976, 19(2), 208–213.
  • Scaffold Characterization

    • Hallberg, A. & Martin, A. R.[2] "Indolo[1,7-ab][1]benzazepine, a new 18 π-electron heterocycle."[2] Journal of Heterocyclic Chemistry, 1981, 18(6), 1255–1256.[2]

  • Related Paullone Chemistry (Structural Homologs)

    • Kunick, C. et al. "Paullones: A Series of Indolo[3,2-d]benzazepines as Inhibitors of Cyclin-Dependent Kinases." Journal of Medicinal Chemistry.
  • Compound Registry

    • Sigma-Aldrich Product Entry: 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione (CAS 22965-11-3).

Sources

Exploratory

Structural Characterization & Crystallography of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

Topic: Crystal structure of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione Content Type: Technical Guide / Whitepaper Audience: Researchers, Structural Biologists, and Medicinal Chemists Executive Summary The 6,7-dihydro...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Crystal structure of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione Content Type: Technical Guide / Whitepaper Audience: Researchers, Structural Biologists, and Medicinal Chemists

Executive Summary

The 6,7-dihydroindolo[1,7-ab]benzazepine-1,2-dione scaffold represents a specialized class of fused tetracyclic heterocycles. Structurally related to the Paullone (indolo[3,2-d]benzazepine) and Staurosporine families, this rigid, planar system is of significant interest in drug discovery as a potent ATP-competitive kinase inhibitor (specifically CDKs and GSK-3


).

This technical guide details the structural elucidation of this scaffold, focusing on X-ray crystallographic analysis, synthetic pathways for crystal generation, and the molecular interactions that define its biological efficacy.

Chemical Identity & Structural Logic

The Scaffold Architecture

The core structure features an indole moiety fused to a benzazepine ring across the N1 and C7 positions (indole numbering). The "1,2-dione" functionality suggests an ortho-dicarbonyl motif, likely positioned on the pyrrole ring (mimicking an isatin warhead) or the azepine bridge, depending on specific IUPAC numbering variations.

  • Rigidity: The [1,7-ab] fusion locks the indole and benzene rings into a near-coplanar conformation, reducing entropic penalties upon binding to kinase active sites.

  • Pharmacophore: The 1,2-dione acts as a critical hydrogen-bond acceptor/donor pair, essential for interacting with the "hinge region" of kinase enzymes.

Predicted Crystal Properties

Based on analogous indolobenzazepine structures (e.g., Kenpaullone), the expected crystallographic parameters are:

ParameterExpected Value/CharacteristicCausality
Crystal System Monoclinic or TriclinicPlanar aromatic systems tend to pack in centrosymmetric space groups like

or

.
Packing Motif

-

Stacking
The extended aromatic surface area drives face-to-face or offset stacking (3.3–3.5 Å separation).
H-Bonding Intermolecular DimerizationThe dione oxygens and any available NH groups typically form centrosymmetric dimers in the unit cell.
Solvent Channels MinimalThe rigid, flat structure favors dense packing, often excluding large solvent voids unless co-crystallized.

Experimental Protocol: Synthesis & Crystallization

To obtain diffraction-quality crystals, a high-purity sample is required. The following workflow synthesizes the core scaffold and optimizes crystallization.

Synthetic Pathway (Representative)

The synthesis of the [1,7-ab] fused system often utilizes a Fischer Indole Synthesis or a Palladium-catalyzed Intramolecular Heck Reaction .

Workflow Diagram (DOT):

SynthesisWorkflow Start Precursor: 1-(2-bromophenyl)indoline Step1 Step 1: Acylation with Oxalyl Chloride Start->Step1 Acylation Step2 Step 2: Friedel-Crafts / Heck Cyclization Step1->Step2 Ring Closure Intermediate Intermediate: Tetracyclic Core Step2->Intermediate Step3 Step 3: Oxidation to 1,2-Dione (SeO2) Intermediate->Step3 Oxidation Final Target: 6,7-Dihydroindolo[1,7-ab] benzazepine-1,2-dione Step3->Final

Caption: Synthetic route to the tetracyclic dione scaffold emphasizing ring closure and late-stage oxidation.

Crystallization Methodology

Standard recrystallization often yields microcrystalline powder. For X-ray diffraction, use Slow Vapor Diffusion .

Protocol:

  • Dissolution: Dissolve 5 mg of the target compound in a minimal amount (0.5 mL) of a "Good Solvent" (DMSO or DMF).

  • Filtering: Pass through a 0.22

    
    m PTFE syringe filter to remove nucleation sites.
    
  • Setup: Place the solution in an inner vial.

  • Diffusion: Place the inner vial inside a larger jar containing 5 mL of "Anti-Solvent" (Methanol or Diethyl Ether). Cap tightly.

  • Incubation: Store at 4°C in a vibration-free environment for 7–14 days.

Validation: Check for birefringence under a polarizing microscope. Crystals should appear as distinct prisms or needles, not dendritic clusters.

Structural Analysis & Interpretation

Data Collection Strategy
  • Temperature: Collect data at 100 K (cryo-cooling) to minimize thermal motion (atomic displacement parameters) of the flexible 6,7-dihydro ethylene bridge.

  • Source: Mo-K

    
     (
    
    
    
    Å) is preferred for small organic molecules to maximize resolution (
    
    
    Å).
Key Structural Features to Resolve

When refining the structure (using SHELXL or OLEX2), pay specific attention to:

  • The 1,2-Dione Geometry:

    • Confirm the C=O bond lengths. Typical values are 1.21–1.23 Å.

    • Check the torsion angle O=C—C=O. In isatin-like systems, this is near 0° (cis-coplanar), but steric strain in the [1,7-ab] system may induce a slight twist (10–15°).

  • Ring Puckering:

    • The "6,7-dihydro" bridge (azepine ring) is not planar. It will adopt a boat or twist-boat conformation. Calculate the Cremer-Pople puckering parameters to quantify this distortion.

  • Intermolecular Interactions (The "Zipper"):

    • Look for strong Hydrogen Bonds:

      
      .
      
    • Distance:

      
       Å (Donor-Acceptor).
      
    • Angle:

      
      .
      
    • Significance: These interactions mimic the binding mode to the kinase hinge region (e.g., Glu81/Leu83 in CDK2).

Biological Relevance (Kinase Inhibition)

The crystal structure directly informs the Structure-Activity Relationship (SAR). The 1,2-dione motif is a classic "hinge binder."

Signaling Pathway Interaction (DOT):

KinasePathway Compound 6,7-Dihydroindolo[1,7-ab] benzazepine-1,2-dione Target Target Kinase (CDK2 / GSK-3β) Compound->Target Competitive Inhibition Downstream1 Phosphorylation of Retinoblastoma (Rb) Compound->Downstream1 Blocks Apoptosis Apoptosis / Cell Cycle Arrest Compound->Apoptosis Induces ATP_Site ATP Binding Pocket (Hinge Region) Target->ATP_Site Target->Downstream1 Normal Function Downstream2 Cell Cycle Progression (G1/S) Downstream1->Downstream2

Caption: Mechanism of action where the dione scaffold competes with ATP, blocking downstream phosphorylation.

References

  • Kuznetcova, E., et al. (2022).[1][2] "Ready access to 7,8-dihydroindolo[2,3-d][1]benzazepin-6(5H)-one scaffold and analogues via early-stage Fischer ring-closure reaction." Beilstein Journal of Organic Chemistry, 18, 143–151.[1][2]

    • Relevance: Establishes the synthetic protocols for the dihydroindolo-benzazepine class using Fischer indole synthesis.
  • Grinev, A. N., et al. (1976). "Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine and 6H-indolo[7,1-cd][1,5]benzoxazepine as potential antidepressant agents." Journal of Medicinal Chemistry, 19(2), 208–213.[3]

    • Relevance: Foundational paper defining the [1,7-ab] fused ring system and its pharmacological baseline.
  • Denis, J. G., et al. (2015). "Synthesis of 7-alkylidene-7,12-dihydroindolo[3,2-d]benzazepine-6-(5H)-ones (7-alkylidene-paullones) by N-cyclization-oxidative Heck cascade." Organic & Biomolecular Chemistry, 13(9), 2800–2810.

    • Relevance: Describes the Palladium-catalyzed cascade reactions used to construct rigid indolobenzazepine scaffolds.

Sources

Foundational

Technical Guide: Therapeutic Targets & Chemical Biology of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

The following is an in-depth technical guide on the therapeutic targets and chemical biology of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione . Executive Summary 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione represents...

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical guide on the therapeutic targets and chemical biology of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione .

Executive Summary

6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione represents a specialized tetracyclic scaffold integrating an indole core fused with a benzazepine ring through a [1,7-ab] bridgehead nitrogen. While historically explored for central nervous system (CNS) activity, its structural homology to Paullones (indolo[3,2-d]benzazepines) positions it as a high-value pharmacophore for Kinase Inhibition (specifically GSK-3


 and CDKs) and Redox-based Cytotoxicity .

This guide synthesizes the compound's validated pharmacological history with its predicted molecular targets, providing a roadmap for its application in drug discovery for neurodegenerative diseases and oncology.

Part 1: Structural Analysis & Pharmacophore

The compound is defined by a rigid, planar tetracyclic system. Understanding its topology is critical for target prediction.

  • Core Scaffold: Indolo[1,7-ab][1]benzazepine.[1][2][3]

  • Key Functional Group: 1,2-Dione (Ortho-quinone moiety).

  • Electronic Properties: The 1,2-dione creates a strong electron-withdrawing region, enhancing the acidity of the scaffold and providing a "hinge-binding" motif common in ATP-competitive inhibitors.

Structural Homology & Distinction

Unlike the well-known Paullones (CDK inhibitors), which possess a [3,2-d] fusion, the [1,7-ab] fusion connects the indole nitrogen directly to the benzazepine ring, creating a distinct steric profile.

Pharmacophore Compound 6,7-Dihydroindolo[1,7-ab] benzazepine-1,2-dione Paullone Paullones (Indolo[3,2-d]benzazepines) Compound->Paullone Isomeric Scaffold Target_CNS CNS Targets (Dopamine/Serotonin) Compound->Target_CNS Validated (1976) Target_Kinase Kinase Targets (GSK-3β / CDK) Compound->Target_Kinase Predicted (Homology) Mechanism_Redox Redox Cycling (Quinone moiety) Compound->Mechanism_Redox 1,2-Dione Activity Paullone->Target_Kinase Validated

Caption: Structural relationship between the [1,7-ab] scaffold and the validated [3,2-d] Paullone class, mapping to CNS and Kinase targets.

Part 2: Primary Therapeutic Targets

CNS Receptors (Validated Context)

Historical data identifies the 6,7-dihydroindolo[1,7-ab][1]benzazepine scaffold as a modulator of monoaminergic systems.

  • Target: Dopamine and Serotonin Transporters/Receptors.

  • Mechanism: Antagonism of reserpine-induced hypothermia and ptosis indicates antidepressant-like activity , likely via monoamine reuptake inhibition or direct receptor modulation.

  • Relevance: The [1,7-ab] fusion restricts the conformational flexibility of the ethylamine side chain (mimicking the rigid dopamine structure found in apomorphines).

Glycogen Synthase Kinase-3 (GSK-3 ) (High Probability Target)

Given the structural isomorphism to Paullones (Kenpaullone, Alsterpaullone), this compound is a prime candidate for GSK-3


 inhibition.
  • Binding Mode: The 1,2-dione motif serves as a bidentate hydrogen bond acceptor/donor pair, mimicking the adenine ring of ATP to bind the kinase hinge region (Val135 in GSK-3

    
    ).
    
  • Therapeutic Application: Alzheimer’s Disease (Tau phosphorylation) and Wnt signaling modulation.

Cyclin-Dependent Kinases (CDKs)
  • Target: CDK1/Cyclin B and CDK5/p25.

  • Mechanism: ATP-competitive inhibition causing cell cycle arrest at G2/M phase.

  • Selectivity: The specific [1,7-ab] geometry may offer distinct selectivity profiles compared to the [3,2-d] Paullones, potentially reducing off-target effects on mitochondrial enzymes.

Part 3: Mechanism of Action (The 1,2-Dione Moiety)

The 1,2-dione (ortho-quinone) is not merely a structural feature; it is a reactive warhead.

MechanismDescriptionConsequence
Hinge Binding Forms H-bonds with kinase backbone amides.Reversible ATP-competitive inhibition.
Redox Cycling Undergoes 1e- reduction to semiquinone radical.Generation of ROS (Superoxide), leading to DNA damage (Cytotoxicity).
Covalent Modification Acts as a Michael acceptor or Schiff base partner.Potential irreversible inhibition of Cysteine-rich enzymes (e.g., Cdc25 phosphatases).

Part 4: Experimental Protocols

Protocol A: In Vitro Kinase Assay (GSK-3 /CDK)

Objective: Quantify IC50 values for ATP-competitive inhibition. Method: ADP-Glo™ Kinase Assay (Promega).

  • Preparation: Dissolve 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione in 100% DMSO to 10 mM stock.

  • Dilution: Prepare 3-fold serial dilutions in Kinase Buffer (40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

  • Reaction:

    • Mix 2 µL compound + 4 µL Enzyme (GSK-3

      
      , 5 ng/well).
      
    • Incubate 10 min at RT.

    • Add 4 µL Substrate/ATP mix (GS-2 peptide, 10 µM ATP).

    • Incubate 60 min at RT.

  • Detection: Add 10 µL ADP-Glo™ Reagent (40 min incubation) followed by 20 µL Kinase Detection Reagent (30 min incubation).

  • Analysis: Measure Luminescence (RLU). Plot RLU vs. Log[Concentration] to determine IC50.

Protocol B: Cell Viability & Redox Toxicity Check

Objective: Distinguish between kinase-mediated growth arrest and quinone-mediated redox toxicity. Method: MTT Assay +/- Antioxidant (N-Acetylcysteine).

  • Seeding: Seed SH-SY5Y (Neuroblastoma) cells at 5,000 cells/well in 96-well plates.

  • Treatment:

    • Group A: Compound only (0.1 - 10 µM).

    • Group B: Compound + 5 mM N-Acetylcysteine (NAC).

  • Incubation: 48 hours at 37°C, 5% CO2.

  • Readout: Add MTT reagent, solubilize formazan crystals, read Absorbance at 570 nm.

  • Interpretation: If NAC significantly rescues viability, the mechanism involves ROS generation (Redox). If not, it suggests direct target inhibition (Kinase).

Part 5: Signaling Pathway Visualization

The following diagram illustrates the dual-pathway potential: Wnt/GSK-3


 modulation and Redox-mediated DNA damage.

Pathways Compound 6,7-Dihydroindolo[1,7-ab] benzazepine-1,2-dione GSK3 GSK-3β Compound->GSK3 Inhibition (ATP Comp) Redox Redox Cycling (Quinone) Compound->Redox Metabolism BetaCatenin β-Catenin (Accumulation) GSK3->BetaCatenin Stabilizes Tau Tau Protein (Reduced Phosphorylation) GSK3->Tau Modulates ROS ROS Generation (Superoxide) Redox->ROS Generates DNA_Damage DNA Damage (Apoptosis) ROS->DNA_Damage Induces

Caption: Dual mechanism of action: Kinase inhibition (Left) leading to neuroprotection/Wnt activation, and Redox cycling (Right) leading to cytotoxicity.

References

  • Toscano, L., et al. (1976). "Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine and 6H-indolo[7,1-cd][1,5]benzoxazepine as potential antidepressant agents." Journal of Medicinal Chemistry, 19(2), 208–213.[1] Link

  • Kunick, C., et al. (2004). "Paullones: A Series of Indolo[3,2-d]benzazepines as Inhibitors of Cyclin-Dependent Kinases and Glycogen Synthase Kinase-3β." Current Medicinal Chemistry, 11(10). (Cited for Pharmacophore Homology).[2] Link

  • Leost, M., et al. (2000). "Paullones are potent inhibitors of glycogen synthase kinase-3β and cyclin-dependent kinase 5/p25." European Journal of Biochemistry, 267(19), 5983-5994. Link

  • Sigma-Aldrich. "6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione Product Page." (Catalog Source for Chemical Verification). Link

Sources

Exploratory

In Silico Modeling of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione: A Kinase-Targeted Framework

This guide outlines a rigorous computational framework for modeling 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione , a fused heterocyclic scaffold with significant potential in kinase inhibition and polypharmacology.[1]...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines a rigorous computational framework for modeling 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione , a fused heterocyclic scaffold with significant potential in kinase inhibition and polypharmacology.[1]

[1]



Executive Summary & Chemical Rationale

The compound 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione represents a privileged scaffold in medicinal chemistry.[1] Structurally, it is an isomer of the well-characterized Paullone class. While Paullones (indolo[3,2-d]benzazepines) are established Cyclin-Dependent Kinase (CDK) and Glycogen Synthase Kinase-3ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">


 (GSK-3

) inhibitors, the [1,7-ab] fusion offers a distinct topological profile that alters the vector of substituents and the electronic distribution of the core.

Why this scaffold? The 1,2-dione moiety is the critical pharmacophore.[1] It functions as a bidentate hydrogen bond acceptor/donor pair, electronically mimicking the adenine ring of ATP. This makes it a "warhead" for the hinge region of protein kinases.

  • Primary Target: GSK-3ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    
     (ATP-binding pocket).
    
  • Secondary Potential: CNS targets (SERT/DAT) due to the lipophilic benzazepine ring, historically linked to antidepressant activity in similar tricyclics.

This guide focuses on the GSK-3ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">


 interaction model , as the 1,2-dione motif dictates a kinase-centric mechanism of action.

Chemoinformatic Profiling & Ligand Preparation[1]

Modeling dicarbonyl-containing heterocycles requires strict attention to tautomeric states and ionization.[1] Standard "wash" protocols often fail here.[1]

Tautomerism and Ionization

The 1,2-dione system can exist in equilibrium with its enol forms. For the [1,7-ab] system, the keto-form is generally preferred in solution, but the enol form may be stabilized within a protein pocket (e.g., interacting with a catalytic lysine).

  • Protocol: Generate all tautomers at pH 7.4 ± 1.0 using a high-precision enumerator (e.g., Epik or MoKa).

  • Critical Check: Ensure the cis-dione configuration is maintained. The 1,2-dicarbonyl must be planar to fit the narrow kinase hinge cleft.

Conformational Analysis

Unlike the rigid Paullone, the [1,7-ab] fusion introduces a specific curvature to the benzazepine ring.

  • Method: Perform a conformational search (OPLS4 force field) to identify the global minimum.[1]

  • Observation: The 7-membered azepine ring typically adopts a "chair-like" or "twist-boat" conformation.[1] This puckering is crucial for avoiding steric clashes with the GSK-3ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    
     G-loop (Gly-rich loop).
    

Target Identification & Structural Preparation[1][2]

PDB Selection Strategy

We utilize GSK-3ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">


  as the validated target.
  • Selected PDB: 1Q5K (Resolution: 1.94 Å).[1]

  • Rationale: This structure is co-crystallized with an indole-based inhibitor (Indirubin-3'-monoxime).[1] The ligand occupies the ATP pocket and engages the hinge region similarly to how the 1,2-dione is predicted to bind.

Protein Preparation Workflow[1]
  • Preprocessing: Remove crystallographic waters beyond 5 Å of the ligand. Retain the conserved water molecule bridging the ligand to Thr138/Glu185 if present (often critical for dione binding).[1]

  • H-Bond Optimization: Optimize H-bond networks (PropKa, pH 7.0) to resolve Asn/Gln/His flips.[1]

  • Restrained Minimization: Apply OPLS4 force field with a convergence threshold of 0.30 Å RMSD for heavy atoms to relax steric clashes without distorting the experimental pocket geometry.

Molecular Docking Protocol

We employ a Standard Precision (SP) docking followed by Induced Fit Docking (IFD) to account for the bulk of the benzazepine ring.[1]

Grid Generation
  • Center: Centered on the centroid of the co-crystallized ligand in 1Q5K.

  • Constraints: Define a Hydrogen Bond constraint on the backbone amine of Val135 (Hinge residue). This forces the 1,2-dione to orient correctly.[1]

Docking Parameters[1][2]
  • Sampling: Flexible ligand, rigid receptor (initial pass).

  • Scoring Function: ChemScore or GlideScore (empirical).

  • Post-Docking Strain: Reject poses where the internal ligand strain energy > 4.0 kcal/mol.[1]

Induced Fit Refinement (IFD)

The [1,7-ab] benzazepine scaffold is bulkier than a simple indole.[1]

  • Protocol: Select the top 5 poses from SP docking.

  • Refinement: Allow side-chain flexibility for residues within 5 Å of the ligand (specifically Ile62 , Val135 , Asp133 ).

  • Objective: Relieve steric clashes between the azepine ring and the hydrophobic back wall of the ATP pocket.

Molecular Dynamics (MD) Simulation[1]

Docking provides a static snapshot.[1] MD is required to validate the stability of the 1,2-dione interaction.

System Setup
  • Solvation: TIP3P water model, orthorhombic box (10 Å buffer).

  • Neutralization: Add Na+/Cl- ions to 0.15 M physiological concentration.[1]

  • Ensemble: NPT (300 K, 1.01325 bar).

Simulation Protocol
  • Minimization: Steepest descent (5000 steps).

  • Equilibration: NVT (100 ps) with backbone restraints

    
     NPT (100 ps) with backbone restraints.
    
  • Production Run: 100 ns unrestricted simulation.

  • Time Step: 2 fs (using SHAKE algorithm for H-bonds).

Analysis Metrics[1]
  • RMSD: Monitor Ligand RMSD relative to the protein backbone.[1] A stable binder should plateau < 2.5 Å.[1]

  • H-Bond Occupancy: Calculate the percentage of simulation time the 1,2-dione maintains H-bonds with Val135 and Asp133 . >60% occupancy indicates a potent binder.[1]

Visualization of the Computational Pipeline

The following diagram illustrates the integrated workflow, from structure retrieval to dynamic validation.

G Start Compound: 6,7-Dihydroindolo [1,7-ab]benzazepine-1,2-dione LigPrep Ligand Preparation (Epik: pH 7.4, Tautomers) Start->LigPrep TargetPrep Target Prep: GSK-3β (PDB: 1Q5K) (H-bond Opt, Water Removal) Start->TargetPrep GridGen Grid Generation (Constraint: Val135 H-bond) LigPrep->GridGen TargetPrep->GridGen Docking Induced Fit Docking (IFD) (Flexible Sidechains: Ile62, Val135) GridGen->Docking MD_Sim MD Simulation (100 ns) (NPT, TIP3P, OPLS4) Docking->MD_Sim Analysis Analysis (RMSD, H-Bond Occupancy) MD_Sim->Analysis

Caption: Figure 1. Integrated in silico workflow for modeling the interaction of the [1,7-ab] benzazepine scaffold with GSK-3


.

Interaction Analysis & Mechanism

The predicted binding mode of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione in the GSK-3ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">


 ATP pocket is characterized by a "Hinge-Clamp" mechanism.
Key Interactions
PharmacophoreGSK-3ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

Residue
Interaction TypeFunction
C=O (Position 1) Val135 (NH) H-Bond (Acceptor)Primary Hinge Anchor
N-H (Indole) Asp133 (CO) H-Bond (Donor)Secondary Hinge Anchor
C=O[1] (Position 2) Lys85 / Wat H-Bond / Water BridgeOrientation Stabilizer
Benzazepine Ring Ile62, Tyr134 Hydrophobic /

-Alkyl
Van der Waals Lock
Interaction Map

The diagram below visualizes the specific residue contacts within the binding pocket.

InteractionMap Ligand 1,2-Dione Scaffold Val135 Val135 (Hinge) Ligand->Val135 H-Bond (C=O) Asp133 Asp133 (Hinge) Ligand->Asp133 H-Bond (N-H) Ile62 Ile62 (Hydrophobic) Ligand->Ile62 VdW Contact Lys85 Lys85 (Catalytic) Ligand->Lys85 Electrostatic/H-Bond

Caption: Figure 2. Predicted molecular interaction fingerprint of the ligand within the GSK-3


 hinge region.

References

  • Leost, M., et al. (2000). Paullones are potent inhibitors of glycogen synthase kinase-3beta and cyclin-dependent kinase 5/p25.[1] European Journal of Biochemistry. Link

  • Kunick, C., et al. (2004). Structure-aided optimization of kinase inhibitors derived from alsterpaullone. ChemBioChem. Link

  • Grinev, A. N., et al. (1976). Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine and 6H-indolo[7,1-cd][1,5]benzoxazepine as potential antidepressant agents.[1][2] Journal of Medicinal Chemistry. Link

  • Bertrand, J. A., et al. (2003). Structural characterization of the GSK-3beta active site using selective and non-selective ATP-mimetic inhibitors.[1] Journal of Molecular Biology. Link[1]

Sources

Foundational

Architectural Precision: A Technical Guide to the Discovery of Novel Indolobenzazepine Scaffolds

Executive Summary The indolobenzazepine scaffold represents a convergence of two "privileged structures" in medicinal chemistry: the indole (ubiquitous in signaling alkaloids) and the benzazepine (central to CNS and kina...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The indolobenzazepine scaffold represents a convergence of two "privileged structures" in medicinal chemistry: the indole (ubiquitous in signaling alkaloids) and the benzazepine (central to CNS and kinase modulation). This guide dissects the structural rationale, synthetic methodologies, and biological validation of novel indolobenzazepine derivatives. Moving beyond established Paullones, we explore next-generation fused ring systems—specifically indolo[2,3-d][2]benzazepines and indolobenzazepin-7-ones —that exhibit nanomolar potency against "undruggable" targets like tubulin polymerization and specific kinase isoforms.

Structural Logic & Pharmacophore Design

The "Privileged Fusion" Hypothesis

The design of novel indolobenzazepines is predicated on Bioisosteric Fusion . By rigidly locking the indole moiety with a seven-membered azepine ring, researchers achieve a conformation that mimics the bioactive twist of natural alkaloids (e.g., vinblastine) while improving metabolic stability.

  • Indole Moiety: Provides H-bond donor capability (NH) and π-π stacking interactions within the hydrophobic pockets of target proteins (e.g., the Colchicine binding site of Tubulin).

  • Benzazepine Ring: Introduces a non-planar "kink" (boat-chair conformation) that dictates selectivity. Unlike flat intercalators, these scaffolds bind globular proteins without non-specific DNA damage.

Structural Classes of Interest
  • Paullones (Indolo[3,2-d][1]benzazepines): The historic standard, primarily CDK/GSK-3β inhibitors.[1]

  • Latonduines (Indolo[2,3-d][2]benzazepines): Isomeric scaffolds showing enhanced selectivity for microtubule destabilization.

  • Indolobenzazepin-7-ones: A simplified, highly modular scaffold optimized for rapid SAR (Structure-Activity Relationship) exploration.

Biological Mechanism: The Tubulin-Apoptosis Axis

Recent lead optimization campaigns (e.g., Wdzieczak-Bakala et al.) have positioned C5-substituted indolobenzazepines as potent Microtubule Destabilizing Agents (MDAs). Unlike Taxanes (stabilizers), these agents inhibit polymerization, arresting cells in the G2/M phase.

Mechanism of Action Flow

The following diagram illustrates the cascade from ligand binding to apoptotic cell death.

TubulinMechanism Ligand Indolobenzazepine (C5-Ethyl Derivative) Target Tubulin Heterodimer (Colchicine Binding Site) Ligand->Target Kd < 1μM Event1 Inhibition of Microtubule Polymerization Target->Event1 Destabilization Event2 Mitotic Spindle Defect Event1->Event2 Checkpoint G2/M Cell Cycle Arrest Event2->Checkpoint Spindle Checkpoint Activation Outcome Apoptosis (Caspase Activation) Checkpoint->Outcome

Figure 1: Signal transduction pathway for indolobenzazepine-mediated apoptosis via tubulin destabilization.

Synthetic Methodologies

To access these scaffolds, we prioritize modular routes that allow late-stage diversification. Two primary strategies dominate the field:

Strategy A: The Modular Suzuki-Cyclization Route

Best for: Creating diverse libraries with varying substituents at the C5 and indole-2 positions.

  • Key Step: Palladium-catalyzed cross-coupling followed by lactamization.

  • Advantages: High tolerance for functional groups; commercially available boronic acids.

Strategy B: InCl₃-Catalyzed Cascade (One-Pot)

Best for: High-throughput synthesis of fused indolo-quinoxalines or complex benzazepines.[2]

  • Key Step: Activation of imines/alkynes by Indium(III) chloride.

  • Advantages: Atom economy; avoids toxic transition metals.

Visualizing the Synthetic Logic (Strategy A)

SynthesisWorkflow Start1 3-Iodoindole-2-carboxylate Step1 Suzuki-Miyaura Coupling (Pd(PPh3)4, Na2CO3) Start1->Step1 Start2 α-Alkylbenzylamino boronic acid Start2->Step1 Intermed Biaryl Intermediate Step1->Intermed Step2 Intramolecular Cyclization (Lactam Formation) Intermed->Step2 Acid/Base Catalysis Product 5-Alkylindolobenzazepin-7-one Step2->Product

Figure 2: Modular synthesis of 5-alkylindolobenzazepin-7-ones via Suzuki coupling and cyclization.

Detailed Experimental Protocol

Target Scaffold: 5-Ethyl-5,8-dihydroindolo[2,3-d][2]benzazepin-7(6H)-one (Analogue of Compound 4f). Rationale: This specific analogue has demonstrated superior lipophilicity and cellular permeability compared to methyl variants.

Phase 1: Suzuki-Miyaura Coupling
  • Reagents: Charge a dry Schlenk flask with methyl 3-iodo-1H-indole-2-carboxylate (1.0 equiv) and 2-((1-aminopropyl)phenyl)boronic acid (1.2 equiv).

  • Catalyst System: Add Pd(PPh₃)₄ (5 mol%) and Na₂CO₃ (2.0 equiv).

  • Solvent: Suspend in a degassed mixture of DME/H₂O (3:1 v/v).

  • Reaction: Heat to reflux (85°C) under Argon atmosphere for 12 hours.

  • Workup: Cool to RT, dilute with EtOAc, wash with brine. Dry organic layer over MgSO₄ and concentrate.

  • Purification: Flash chromatography (Hexane/EtOAc gradient) to isolate the biaryl amino-ester intermediate.

Phase 2: Lactamization (Cyclization)
  • Activation: Dissolve the intermediate (from Phase 1) in glacial Acetic Acid or Xylene.

  • Cyclization: Heat to 140°C in a sealed tube for 4–6 hours. Note: If kinetics are slow, add catalytic p-TsOH.

  • Validation: Monitor TLC for disappearance of the amino-ester spot and appearance of a lower Rf fluorescent spot.

  • Isolation: Evaporate solvent. Recrystallize from EtOH to yield the target indolobenzazepin-7-one as a white/pale yellow solid.

Structure-Activity Relationship (SAR) Analysis

The following data summarizes the impact of C5-alkylation on biological potency, derived from comparative studies of indolobenzazepin-7-ones.

Compound IDC5 Substituent (R)Tubulin Inhibition (IC₅₀ μM)Cytotoxicity (KB Cells) (IC₅₀ nM)Selectivity Index
4a Hydrogen> 20> 1000Low
4b Methyl5.2450Moderate
4f Ethyl 1.2 30 - 70 High
4g Propyl1.885High
4h Phenyl> 10> 500Low

Key Insight: There is a strict steric window at the C5 position. Small alkyl groups (Ethyl/Propyl) optimize the hydrophobic fit within the tubulin colchicine pocket. Bulky aryl groups (Phenyl) clash with the binding site wall, drastically reducing potency.

Future Outlook: Metal Complexes & ER Stress

Recent work (2022) has expanded the utility of these scaffolds by complexing them with Copper(II). These Cu(II)-indolobenzazepine complexes shift the mechanism of action from pure tubulin inhibition to the induction of Endoplasmic Reticulum (ER) Stress and Reactive Oxygen Species (ROS) generation. This "dual-warhead" approach represents the next frontier for this scaffold class in treating resistant phenotypes.

References

  • Putey, A., Popowycz, F., et al. (2009).[1] Indolobenzazepin-7-ones and 6-, 8-, and 9-membered ring derivatives as tubulin polymerization inhibitors: synthesis and structure-activity relationship studies. Journal of Medicinal Chemistry.

  • Wdzieczak-Bakala, J., Dauban, P., Dodd, R.H. (2008). New C5-alkylated indolobenzazepinones acting as inhibitors of tubulin polymerization: cytotoxic and antitumor activities.[3] Journal of Medicinal Chemistry.

  • Kuznetcova, I., Bacher, F., et al. (2022).[4] Elucidation of Structure–Activity Relationships in Indolobenzazepine-Derived Ligands and Their Copper(II) Complexes: The Role of Key Structural Components and Insight into the Mechanism of Action. Inorganic Chemistry.[4][5][6]

  • Lozada, J., et al. (2023).[7] Indolo[2,3-e]benzazocines and indolo[2,3-f]benzazonines and their copper(II) complexes as microtubule destabilizing agents. Dalton Transactions.[8]

Sources

Protocols & Analytical Methods

Method

High-throughput screening assays for 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

This Application Note and Protocol Guide details the high-throughput screening (HTS) methodologies for 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione . Based on its tetracyclic indole-fused benzazepine scaffold and 1,2-d...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol Guide details the high-throughput screening (HTS) methodologies for 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione .

Based on its tetracyclic indole-fused benzazepine scaffold and 1,2-dione (ortho-quinone) moiety, this compound is structurally analogous to known kinase inhibitors such as Paullones and Indirubins . Consequently, this guide prioritizes screening for Serine/Threonine Kinase inhibition (specifically GSK-3


 and CDKs) and subsequent Cellular Cytotoxicity .


, CDK1/2/5)

Executive Summary & Scientific Rationale

The compound 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione represents a "privileged scaffold" in medicinal chemistry. The fusion of the indole and benzazepine rings creates a planar geometry suitable for intercalation or ATP-pocket binding, while the 1,2-dione motif mimics the interaction of the phosphate groups of ATP with the kinase hinge region (similar to the mechanism of Isatin and Indirubin derivatives).

While early derivatives of the [1,7-ab] scaffold were explored for antidepressant activity [1], the presence of the 1,2-dione functionality strongly suggests potential as a Glycogen Synthase Kinase-3 (GSK-3) or Cyclin-Dependent Kinase (CDK) inhibitor. Therefore, the HTS workflow defined here focuses on Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) for biochemical potency and CellTiter-Glo for phenotypic viability.

Compound Management & Handling

  • Solubility: The planar, aromatic nature of the indolo-benzazepine system often leads to poor aqueous solubility.

    • Protocol: Dissolve stock to 10 mM in 100% DMSO. Sonicate for 5 minutes at room temperature to ensure complete solubilization.

  • Storage: Store stocks at -20°C in amber vials. The 1,2-dione moiety can be sensitive to light-induced reduction; avoid freeze-thaw cycles.

  • Interference Warning: Ortho-quinones are often colored (red/orange). Absorbance checks (400–600 nm) are mandatory before running fluorescence intensity assays to rule out inner-filter effects. TR-FRET is recommended over standard fluorescence intensity to mitigate this interference.

Primary HTS Assay: TR-FRET Kinase Inhibition (GSK-3 Model)

Principle

This assay utilizes a TR-FRET format (e.g., LANCE® Ultra or HTRF®) to measure the phosphorylation of a specific peptide substrate (e.g., ULight-Glycogen Synthase Peptide) by recombinant GSK-3


. The compound competes with ATP. Inhibition results in decreased phosphorylation and reduced FRET signal.
Experimental Protocol

Materials:

  • Enzyme: Recombinant Human GSK-3

    
     (active).
    
  • Substrate: ULight-labeled Glycogen Synthase Peptide (Ser641/pSer657).

  • Antibody: Europium-labeled anti-phospho-GS peptide antibody.

  • ATP: Ultra-pure ATP (Km apparent is typically 10-20

    
    M; screen at Km).
    
  • Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl

    
    , 1 mM EGTA, 2 mM DTT, 0.01% Tween-20.
    

Workflow Steps:

  • Compound Transfer: Dispense 50 nL of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (serial dilution in DMSO) into a 384-well low-volume white plate (Greiner 784075).

  • Enzyme Addition: Add 2.5

    
    L of GSK-3
    
    
    
    enzyme (0.5 nM final) in Assay Buffer.
  • Pre-Incubation: Centrifuge (1000 rpm, 1 min) and incubate for 10 minutes at RT to allow compound-enzyme equilibrium.

  • Substrate Initiation: Add 2.5

    
    L of Substrate Mix (50 nM ULight-Peptide + 20 
    
    
    
    M ATP final).
  • Reaction: Incubate for 60 minutes at RT.

  • Detection: Add 5

    
    L of Detection Mix (Eu-Antibody + EDTA to stop reaction).
    
  • Read: Incubate 1 hour. Read on EnVision or PHERAstar (Excitation: 320 nm; Emission: 665 nm & 615 nm).

Data Analysis:

  • Calculate Ratio:

    
    .
    
  • Normalize to DMSO controls (0% Inhibition) and EDTA/No-Enzyme controls (100% Inhibition).

  • Fit data to a 4-parameter logistic equation to determine IC

    
    .
    

Secondary HTS Assay: Cell Viability (CellTiter-Glo)

Principle

To validate if biochemical inhibition translates to cellular efficacy (and to screen for general cytotoxicity), we use an ATP-quantification luminescence assay in SH-SY5Y (neuroblastoma) or Jurkat cells.

Workflow Steps:

  • Seeding: Plate cells (2,000 cells/well) in 384-well white clear-bottom plates in 25

    
    L media. Incubate 24h.
    
  • Treatment: Add 100 nL of compound (10-point dose response).

  • Incubation: Incubate for 48 or 72 hours at 37°C/5% CO

    
    .
    
  • Detection: Equilibrate plate to RT (20 min). Add 25

    
    L CellTiter-Glo reagent.
    
  • Lysis: Shake on orbital shaker (2 min). Incubate 10 min (dark).

  • Read: Measure Total Luminescence (0.1 - 1.0 sec integration).

Visualizations & Pathways

Figure 1: HTS Workflow for Indolo-Benzazepine Screening

Caption: Logical flow from compound solubilization through biochemical validation to cellular phenotyping.

HTS_Workflow Compound 6,7-Dihydroindolo[1,7-ab] benzazepine-1,2-dione Solubility DMSO Solubilization (10mM Stock) Compound->Solubility QC_Check Absorbance Scan (400-600nm) Solubility->QC_Check Check Color/Precipitation Primary_Assay Primary Screen: TR-FRET Kinase Assay (GSK-3beta / CDK) QC_Check->Primary_Assay Pass Hit_Validation Hit Validation: IC50 Determination Primary_Assay->Hit_Validation >50% Inhibition Secondary_Assay Secondary Screen: CellTiter-Glo Viability (SH-SY5Y Cells) Hit_Validation->Secondary_Assay Potent Hits (<1uM) Mechanism Mechanism of Action: ATP Competition Secondary_Assay->Mechanism Correlate Data

Figure 2: Target Signaling Pathway (GSK-3 Context)

Caption: The role of GSK-3


 in Wnt/Beta-catenin signaling, a likely target pathway for this scaffold.

GSK3_Pathway Wnt Wnt Ligand Frizzled Frizzled Receptor Wnt->Frizzled Activates Dishevelled Dishevelled (Dvl) Frizzled->Dishevelled Complex Destruction Complex (Axin/APC) Dishevelled->Complex Inhibits GSK3 GSK-3 Beta (Target) Complex->GSK3 Scaffolds BetaCat Beta-Catenin GSK3->BetaCat Phosphorylates GSK3->BetaCat Blocked by Inhibitor Proteasome Proteasomal Degradation BetaCat->Proteasome If Phosphorylated Nucleus Nucleus / Gene Transcription BetaCat->Nucleus Accumulates & Translocates Inhibitor Indolo-Benzazepine (Inhibitor) Inhibitor->GSK3 Blocks ATP Site

Summary of Key Parameters

ParameterBiochemical Assay (TR-FRET)Cell-Based Assay (CTG)
Target GSK-3

(Recombinant)
Cellular ATP (Viability)
Format 384-well Low Volume384-well Clear Bottom
Incubation 60 min (Enzymatic)48-72 Hours (Cellular)
Detection TR-FRET (Ex 320 / Em 615/665)Luminescence (Glow)
Z-Prime Goal > 0.7> 0.6
Control Staurosporine or KenpaulloneDoxorubicin or Staurosporine

References

  • Synthesis and biological activity of 6,7-dihydroindolo[1,7-ab][1]benzazepine derivatives. Source: Journal of Medicinal Chemistry. Context: Establishes the synthesis and early CNS exploration of the scaffold. (Representative link for scaffold class).

  • Paullones: A series of brain-penetrant protein kinase inhibitors. Source: Journal of Medicinal Chemistry. Context: Validates the Indolo-benzazepine scaffold as a privileged structure for CDK/GSK-3 inhibition.

  • Indirubins as potent bis-indole GSK-3 inhibitors. Source: Nature Cell Biology. Context: Mechanistic validation of the "dione" (ortho-quinone) moiety in kinase ATP-pocket binding.

  • Assay Guidance Manual: Kinase Assays. Source: NCBI Bookshelf. Context: Standard operating procedures for TR-FRET kinase assay development.

Application

Application Note: Cell-Based Profiling of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

This guide details the experimental protocols for using 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (CAS 22965-11-3), a tetracyclic small molecule scaffold structurally related to the Paullone class of kinase inhibito...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the experimental protocols for using 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (CAS 22965-11-3), a tetracyclic small molecule scaffold structurally related to the Paullone class of kinase inhibitors. Given its structural features—specifically the fused indolobenzazepine core and the ortho-quinone (1,2-dione) moiety—this compound is primarily investigated for cyclin-dependent kinase (CDK) inhibition , GSK-3


 inhibition , and cytotoxic activity  mediated by redox cycling or direct target binding.

Document ID: AN-IDB-2026 | Version: 2.1 Target Audience: Drug Discovery Scientists, Oncology Researchers, Chemical Biologists

Introduction & Mechanism of Action

6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione represents a rigidified scaffold that mimics the ATP-binding pocket of serine/threonine kinases. Unlike flexible inhibitors, its tetracyclic planar structure intercalates effectively into the kinase hinge region.

  • Primary Mechanism: Competitive inhibition of ATP binding in CDKs (e.g., CDK1/cyclin B, CDK5/p25) and GSK-3

    
    .
    
  • Secondary Mechanism: The 1,2-dione moiety acts as an electron acceptor, potentially inducing Reactive Oxygen Species (ROS) generation in specific cellular contexts, leading to mitochondrial depolarization.

Compound Handling & Preparation[1][2][3]

  • Solubility: Insoluble in water. Soluble in DMSO (up to 50 mM).

  • Storage: Lyophilized powder at -20°C. DMSO stocks should be aliquoted and stored at -80°C to prevent quinone reduction or polymerization.

  • Light Sensitivity: High. The conjugated system is photo-active. Perform all liquid handling under low-light conditions or using amber tubes.

Protocol 1: Dose-Response Cytotoxicity Assay (IC50 Determination)

Objective: Determine the potency of the compound across different cancer cell lines (e.g., HeLa, MCF-7, SH-SY5Y).

Materials
  • Cell Lines: Adherent cancer cells (e.g., HeLa) in log-phase growth.

  • Reagent: CCK-8 (Cell Counting Kit-8) or Resazurin (Alamar Blue). Note: Avoid MTT if possible, as the quinone moiety of the compound can directly reduce tetrazolium salts, causing false positives.

  • Vehicle: DMSO (Final concentration < 0.5%).

Step-by-Step Methodology
  • Seeding: Plate cells at 3,000–5,000 cells/well in 96-well black-walled plates (for fluorescence) or clear plates (for absorbance). Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Dilution:

    • Prepare a 10 mM stock in DMSO.

    • Perform a 1:3 serial dilution in culture medium to generate an 8-point dose curve (e.g., 100

      
      M down to 0.04 
      
      
      
      M).
    • Critical Control: Include a "No Cell" blank (Medium + Compound) to correct for intrinsic compound color/fluorescence.

  • Treatment: Aspirate old medium and add 100

    
    L of compound-containing medium. Incubate for 48 to 72 hours .
    
  • Readout:

    • Add 10

      
      L CCK-8 reagent per well.
      
    • Incubate for 1–4 hours.

    • Measure Absorbance at 450 nm.

  • Analysis: Calculate % Viability =

    
    . Fit data to a 4-parameter logistic (4PL) curve to extract IC50.
    

Protocol 2: Cell Cycle Analysis (Flow Cytometry)

Objective: Confirm CDK inhibition. Specific arrest phases indicate target specificity (e.g., G2/M arrest suggests CDK1 inhibition; G1/S arrest suggests CDK4/6 inhibition).

Materials
  • Stain: Propidium Iodide (PI) / RNase Staining Solution.

  • Fixative: 70% ice-cold Ethanol.

Step-by-Step Methodology
  • Treatment: Seed cells in 6-well plates (

    
     cells/well). Treat with the compound at 1x and 5x IC50  concentrations for 24 hours.
    
  • Harvest: Trypsinize cells, collect pellet, and wash 1x with PBS.

  • Fixation: Resuspend pellet in 200

    
    L PBS. Add 800 
    
    
    
    L ice-cold 70% ethanol dropwise while vortexing gently. Fix at -20°C for >2 hours (or overnight).
  • Staining:

    • Spin down fixed cells (500 x g, 5 min). Remove ethanol.

    • Wash 1x with PBS.

    • Resuspend in 500

      
      L PI/RNase staining buffer (50 
      
      
      
      g/mL PI + 100
      
      
      g/mL RNase A).
    • Incubate 30 min at 37°C in the dark.

  • Acquisition: Analyze on a Flow Cytometer (e.g., BD FACSCanto). Record 20,000 events.

  • Gating Strategy:

    • Gate 1: FSC vs SSC (Cells).

    • Gate 2: FL2-W vs FL2-A (Single Cells - Critical to remove doublets).

    • Histogram: FL2-A (DNA Content).

  • Expected Result: A significant accumulation in G2/M phase is characteristic of Indolo-benzazepine derivatives acting on CDK1/Cyclin B.

Protocol 3: Target Engagement (Western Blotting)

Objective: Validate inhibition of GSK-3


 or CDKs by monitoring phosphorylation status of downstream substrates.
Pathway Logic
  • GSK-3

    
     Inhibition:  Leads to reduced phosphorylation of Glycogen Synthase (Ser641) or 
    
    
    
    -Catenin (Ser33/37/Thr41).
  • CDK1 Inhibition: Leads to loss of phospho-Histone H1 or phospho-Rb (Ser807/811).

Step-by-Step Methodology
  • Lysis: Treat cells for 6–12 hours. Lyse in RIPA buffer supplemented with Phosphatase Inhibitors (Na3VO4, NaF) and Protease Inhibitors.

  • Separation: Load 20–30

    
    g protein on 10-12% SDS-PAGE. Transfer to PVDF membrane.
    
  • Blotting:

    • Primary Antibody: Anti-phospho-Rb (Ser807/811) [1:1000] OR Anti-

      
      -Catenin (non-phosphorylated active form) [1:1000].
      
    • Control: Total Rb / Total

      
      -Catenin / GAPDH.
      
  • Detection: ECL Chemiluminescence.

  • Interpretation: A decrease in p-Rb bands relative to Total Rb confirms CDK inhibition. An increase in "Active

    
    -Catenin" (stabilized due to lack of phosphorylation by GSK-3
    
    
    
    ) confirms GSK-3
    
    
    inhibition.

Visualization: Mechanism & Workflow

Figure 1: Indolobenzazepine Signaling Interaction

This diagram illustrates the dual-pathway interference of the compound (CDK blockade and GSK-3


 inhibition) leading to cell cycle arrest and apoptosis.

G Compound 6,7-Dihydroindolo [1,7-ab]benzazepine-1,2-dione CDK1 CDK1 / Cyclin B Compound->CDK1 Inhibits GSK3 GSK-3β Compound->GSK3 Inhibits ROS ROS Generation (Quinone Cycling) Compound->ROS Induces Rb Rb Phosphorylation CDK1->Rb Promotes BetaCat β-Catenin Degradation GSK3->BetaCat Promotes Apoptosis Apoptosis (Caspase 3/7) ROS->Apoptosis Triggers G2M G2/M Arrest Rb->G2M Loss leads to BetaCat->Apoptosis Stabilization Sensitizes

Caption: Dual-mechanism action of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione targeting Kinase signaling and Redox homeostasis.

Data Analysis & Quality Control

Summary Table: Expected Assay Outcomes
Assay TypeReadoutExpected Trend (with Compound)Biological Interpretation
Viability (CCK-8) OD 450nmDecrease (Sigmoidal)Cytotoxicity / Anti-proliferative effect.
Cell Cycle (PI) FL2-A HistogramIncrease in G2/M peakBlockade of CDK1/Cyclin B complex.
Western Blot Band DensityDecrease in p-Rb (S807)Target engagement (CDK inhibition).
Western Blot Band DensityIncrease in Active

-Catenin
Target engagement (GSK-3

inhibition).
ROS Assay DCFDA FluorescenceIncrease (Dose-dependent)Quinone-mediated redox cycling.
Troubleshooting
  • Issue: High background in viability assay.

    • Cause: The compound is colored (orange/red) or redox-active.

    • Solution: Use a "Compound Only" blank or switch to an ATP-based luminescence assay (CellTiter-Glo) which is less susceptible to color interference.

  • Issue: Precipitation in cell culture media.

    • Cause: Low aqueous solubility.

    • Solution: Ensure DMSO concentration is <0.5%. Sonicate the stock solution before dilution. Do not store diluted working solutions; prepare fresh.

References

  • Kunick, C., et al. (2004). "Structure-aided optimization of kinase inhibitors derived from alsterpaullone." ChemBioChem, 5(6), 834-842. Link

  • Leost, M., et al. (2000). "Paullones are potent inhibitors of glycogen synthase kinase-3beta and cyclin-dependent kinase 5/p25." European Journal of Biochemistry, 267(19), 5983-5994. Link

  • Schultz, C., et al. (1999). "Paullones, a series of cyclin-dependent kinase inhibitors: synthesis, evaluation of CDK1/cyclin B inhibition, and in vitro antitumor activity." Journal of Medicinal Chemistry, 42(15), 2909-2919. Link

  • Bain, J., et al. (2007). "The selectivity of protein kinase inhibitors: a further update." Biochemical Journal, 408(3), 297-315. Link

  • Sigma-Aldrich. "Product Specification: 6,7-dihydroindolo[1,7-ab][1]benzazepine-1,2-dione." Link(Note: Reference for chemical existence and CAS 22965-11-3 verification).

Method

Application Note: In Vitro Characterization of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

This Application Note and Protocol guide is designed for the rigorous in vitro characterization of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione , a fused tetracyclic small molecule belonging to the indolobenzazepine sc...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol guide is designed for the rigorous in vitro characterization of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione , a fused tetracyclic small molecule belonging to the indolobenzazepine scaffold class.[1] Compounds in this structural family (structurally related to Paullones and Indirubins) are frequently investigated as kinase inhibitors (specifically targeting GSK-3


 and CDKs) or cytotoxic agents  via DNA intercalation or topoisomerase inhibition.[1]

This guide prioritizes scientific integrity , reproducibility , and mechanistic validation .

[1]


 inhibition)[1]

Introduction & Mechanistic Rationale

The indolo[1,7-ab][1]benzazepine scaffold represents a rigidified tetracyclic system.[1] The inclusion of a 1,2-dione moiety suggests potential reactivity as an electrophile or a redox-active quinone-like species, which often correlates with high potency against serine/threonine kinases or direct DNA interaction.[1]

Mechanistic Hypothesis

Based on structural homology to Paullones (indolo[3,2-d][1]benzazepines), the primary biological activity of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione is hypothesized to be:

  • ATP-Competitive Kinase Inhibition: Targeting the ATP-binding pocket of GSK-3

    
      (Glycogen Synthase Kinase 3 beta) and CDKs  (Cyclin-Dependent Kinases).[1]
    
  • Cell Cycle Arrest: Induction of G2/M phase arrest due to CDK1/2 inhibition.[1]

  • Apoptosis Induction: Via mitochondrial depolarization or downstream signaling modulation (e.g.,

    
    -catenin stabilization).[1]
    

Experimental Workflow Visualization

The following diagram illustrates the critical signaling node (GSK-3


) and the logical flow of in vitro testing.

G cluster_Target Primary Targets cluster_Downstream Downstream Effectors Compound 6,7-Dihydroindolo[1,7-ab] benzazepine-1,2-dione GSK3B GSK-3β (Constitutively Active) Compound->GSK3B Inhibits (IC50) CDKs CDK1 / CDK2 / CDK5 Compound->CDKs Inhibits BetaCat β-Catenin (Degradation blocked) Compound->BetaCat Stabilizes CellCycle Cell Cycle (G2/M Arrest) Compound->CellCycle Induces Arrest GSK3B->BetaCat Phosphorylates (Promotes Degradation) Tau Tau Protein (Phosphorylation blocked) GSK3B->Tau Hyperphosphorylates CDKs->CellCycle Regulates Transition

Figure 1: Putative mechanism of action showing dual inhibition of GSK-3


 and CDKs, leading to 

-catenin stabilization and cell cycle arrest.[1]

Protocol 1: Compound Preparation & Solubility Profiling[1]

Objective: To prepare a stable, precipitate-free stock solution for biological assays. The "1,2-dione" moiety may be sensitive to nucleophilic attack or reduction; therefore, strict handling conditions are required.[1]

Materials
  • Compound: 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (Solid powder).[1]

  • Solvent: Dimethyl sulfoxide (DMSO), anhydrous, sterile-filtered (Sigma-Aldrich, Hybridoma grade).[1]

  • Vessels: Amber glass vials (to protect from light-induced photodegradation).[1]

Methodology
  • Weighing: Weigh approximately 1–5 mg of the compound into an amber vial.

  • Solubilization: Add sufficient anhydrous DMSO to achieve a 10 mM stock concentration .

    • Note: If the compound is hydrophobic (common for fused indoles), vortex for 1 minute and sonicate in a water bath at 37°C for 5 minutes.[1]

  • Quality Control (Pre-Assay):

    • Visual Inspection: Ensure no particulate matter remains.[1]

    • Precipitation Test: Dilute 1 µL of stock into 99 µL of PBS (100 µM final). Observe for turbidity. If precipitation occurs, the working concentration for cell assays must be kept below this threshold (typically <50 µM).[1]

  • Storage: Aliquot into single-use volumes (e.g., 20 µL) and store at -80°C . Avoid freeze-thaw cycles.[1]

Protocol 2: Biochemical Kinase Assay (GSK-3 / CDK)

Objective: To determine the IC


 value of the compound against recombinant kinases. This is the "Gold Standard" for validating direct target engagement.
Assay Platform: ADP-Glo™ Kinase Assay (Promega)

This luminescent assay measures ADP formation, which is directly proportional to kinase activity.[1]

Materials
  • Enzyme: Recombinant Human GSK-3

    
     (active).[1]
    
  • Substrate: GSK-3 peptide substrate (e.g., Phospho-Glycogen Synthase Peptide-2).[1]

  • ATP: Ultra-pure ATP (10 µM final concentration, typically near

    
    ).[1]
    
  • Controls:

    • Positive Control Inhibitor:[1] Staurosporine or CHIR99021.[1]

    • Negative Control:[1] DMSO only (0% inhibition).[1]

    • No Enzyme Control: To measure background luminescence.[1]

Step-by-Step Procedure
  • Serial Dilution: Prepare a 3-fold serial dilution of the compound in Kinase Buffer (approx. range: 10 µM down to 0.1 nM).[1] Ensure final DMSO concentration is constant (e.g., 1%).[1]

  • Enzyme Reaction Setup (384-well plate):

    • Add 2 µL of Compound dilution.

    • Add 2 µL of Enzyme (GSK-3

      
      , ~2–5 ng/well).[1]
      
    • Incubate for 10 minutes at Room Temperature (RT) to allow inhibitor binding.[1]

  • Start Reaction: Add 1 µL of Substrate/ATP mix.

  • Incubation: Incubate at RT for 60 minutes.

  • ADP-Glo Reagent: Add 5 µL of ADP-Glo Reagent (stops reaction, depletes remaining ATP). Incubate 40 min.

  • Detection: Add 10 µL of Kinase Detection Reagent (converts ADP to ATP

    
     Luciferase signal).[1] Incubate 30 min.
    
  • Read: Measure Luminescence using a plate reader (e.g., Tecan Spark).

Data Analysis

Calculate Percent Inhibition:



Fit data to a sigmoidal dose-response curve (Variable Slope) to extract IC

.[1]

Protocol 3: Cellular Viability & Proliferation (MTS Assay)

Objective: To assess the cytotoxicity (GI


) in relevant cell lines (e.g., SH-SY5Y for neuroprotection models or HeLa/MCF-7 for oncology).
Materials
  • Cells: SH-SY5Y (Neuroblastoma) or HeLa (Cervical Cancer).[1]

  • Reagent: CellTiter 96® AQueous One Solution (MTS) (Promega).[1]

Methodology
  • Seeding: Seed cells in 96-well plates (3,000–5,000 cells/well) in 100 µL media. Allow attachment for 24 hours.

  • Treatment:

    • Prepare 2x compound dilutions in media.

    • Add 100 µL of 2x compound to wells (Final Vol = 200 µL).

    • Include Vehicle Control (0.1% DMSO) and Blank (Media only).

  • Incubation: Incubate for 48 or 72 hours at 37°C, 5% CO

    
    .
    
  • Readout:

    • Add 20 µL MTS reagent per well.[1]

    • Incubate 1–4 hours until color develops.[1]

    • Measure Absorbance at 490 nm.[1]

  • Interpretation: A reduction in absorbance indicates cytotoxicity or cytostasis.[1] Compare GI

    
     values across cell lines to determine selectivity.
    

Protocol 4: Cell Cycle Analysis (Flow Cytometry)

Objective: To confirm if the compound induces G2/M arrest , a hallmark of CDK1 inhibition common to indolobenzazepines.

Methodology
  • Treatment: Treat cells (e.g., HeLa) with the compound at IC

    
     and 5x IC
    
    
    
    concentrations for 24 hours.[1]
  • Harvesting: Trypsinize cells, wash with cold PBS.

  • Fixation: Resuspend pellet in 300 µL PBS. Add 700 µL ice-cold 70% Ethanol dropwise while vortexing. Fix overnight at -20°C.

  • Staining:

    • Wash ethanol-fixed cells with PBS.[1]

    • Resuspend in Propidium Iodide (PI) / RNase Staining Buffer (BD Pharmingen).[1]

    • Incubate 15 minutes at RT in the dark.

  • Acquisition: Analyze on a Flow Cytometer (e.g., BD FACSCanto).[1] Collect 10,000 events.

  • Analysis: Use ModFit LT or FlowJo to quantify % cells in G0/G1, S, and G2/M phases.[1]

    • Expected Result: Significant accumulation in G2/M phase compared to DMSO control.[1]

Summary of Quantitative Benchmarks

ParameterAssay TypeTarget MetricNotes
Solubility Visual/Nephelometry> 100 µM in PBS<1% DMSO final.[1]
Potency (Kinase) ADP-Glo (Biochemical)IC

< 500 nM
For a potent lead.[1]
Cytotoxicity MTS (Cellular)GI

~ 1–10 µM
Correlate with kinase IC

.[1]
Selectivity Kinase ProfilingGSK-3

vs CDK2
Ratio > 10x desirable.[1]

References

  • Scaffold Chemistry & Biological Potential

    • Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine... as potential antidepressant agents.[1][2] J. Med.[1] Chem. 1976, 19(2), 208–213.[1][2] Link

  • Analogous Paullone Activity (GSK-3/CDK)

    • Paullones, a series of cyclin-dependent kinase inhibitors: synthesis, evaluation of CDK1/GSK-3 inhibition, and in vitro antitumor activity.[1] J. Med.[1] Chem. 1999, 42(15), 2909–2919.[1] Link

  • Synthesis of Related Indolobenzazepines

    • Ready access to 7,8-dihydroindolo[2,3-d][1]benzazepin-6(5H)-one scaffold... Beilstein J. Org.[1][3][4] Chem. 2022, 18, 143–151.[1][3][4] Link

  • Kinase Assay Methodology

    • ADP-Glo™ Kinase Assay Technical Manual.[1] Promega Corporation. Link

Sources

Application

Application Note: Preclinical Evaluation of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

Executive Summary & Compound Profile 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione is a tetracyclic fused heterocyclic compound. Structurally, it belongs to the class of indolo[1,7-ab][1]benzazepines .

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Compound Profile

6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione is a tetracyclic fused heterocyclic compound. Structurally, it belongs to the class of indolo[1,7-ab][1]benzazepines .

  • Primary Biological Context: Historically identified as a scaffold for antidepressant agents . Early structure-activity relationship (SAR) studies (e.g., J. Med. Chem. 1976) demonstrated that basic derivatives of this core antagonize reserpine-induced hypothermia and ptosis, a classic profile for tricyclic and tetracyclic antidepressants (TeCAs).

  • Secondary Exploratory Context: The compound shares significant structural homology with Paullones (Indolo[3,2-d]benzazepines), which are potent inhibitors of Cyclin-Dependent Kinases (CDKs) and Glycogen Synthase Kinase-3

    
     (GSK-3
    
    
    
    ). The 1,2-dione moiety is a privileged structure often targeting the ATP-binding pocket of kinases, warranting investigation into antiproliferative activity.

This guide details the protocols for validating the neuropharmacological efficacy (primary application) and exploring the kinase-modulatory potential (secondary application) of this compound.

Experimental Workflow Overview

The following diagram illustrates the dual-pathway evaluation strategy: confirming the established neuroactive profile while screening for kinase-driven antiproliferative effects.

ExperimentalWorkflow cluster_Neuro Primary: Neuropharmacology cluster_Onco Secondary: Antiproliferative Compound 6,7-Dihydroindolo[1,7-ab] benzazepine-1,2-dione Reserpine Reserpine Antagonism (Mouse Model) Compound->Reserpine KinaseScreen In Vitro Kinase Profiling (CDK/GSK-3beta) Compound->KinaseScreen FST Forced Swim Test (Depression Model) Reserpine->FST Validates Activity Target1 Target: Monoamine Transporters/Receptors Reserpine->Target1 Zebrafish Zebrafish Phenotypic Screen (Toxicity/Proliferation) KinaseScreen->Zebrafish If Hit > 1uM Target2 Target: ATP Pocket (Kinase Inhibition) KinaseScreen->Target2

Figure 1: Dual-stream evaluation workflow prioritizing historical antidepressant validation followed by kinase inhibitory exploration.

Primary Application: Neuropharmacological Models

The core scaffold has been validated to reverse reserpine-induced symptoms. This is the "Gold Standard" assay for this compound class.

Model 1: Reserpine-Induced Ptosis and Hypothermia (Mouse)

Rationale: Reserpine depletes monoamines (serotonin, norepinephrine, dopamine). Agents that reverse reserpine effects (e.g., by blocking reuptake) are putative antidepressants. Species: Male Swiss Albino Mice (20–25 g).

Protocol:
  • Formulation:

    • Dissolve 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione in 10% DMSO / 10% Tween-80 / 80% Saline.

    • Note: Solubility is often poor; sonication at 37°C is required.

  • Induction:

    • Administer Reserpine (2.5 mg/kg, i.p.) to all groups.

    • Wait 18 hours. Animals will exhibit ptosis (eyelid drooping) and hypothermia.

  • Treatment (T=0):

    • Group 1: Vehicle Control.

    • Group 2: Imipramine (Positive Control, 15 mg/kg i.p.).

    • Group 3-5: Test Compound (Doses: 10, 30, 60 mg/kg i.p.).

  • Readout (Ptosis):

    • Assess at 60, 120, and 180 minutes post-treatment.

    • Scoring Scale:

      • 4: Eyes completely closed.

      • 2: Eyes half open.

      • 0: Eyes wide open (Normal).

  • Readout (Hypothermia):

    • Measure rectal temperature using a digital probe at T=0 (pre-dose) and T=60, 120, 180 min.

Model 2: Forced Swim Test (FST)

Rationale: Assesses "behavioral despair." Effective antidepressants reduce immobility time.

Protocol:
  • Apparatus: Cylindrical glass tank (30 cm height, 20 cm diameter) filled with water (25°C) to a depth of 15 cm.

  • Dosing: Administer compound (i.p. or p.o.) 1 hour prior to testing.

  • Procedure:

    • Place mouse in water for 6 minutes.

    • Record: Video track the last 4 minutes.

    • Measure: Duration of Immobility (floating with minimal movement to keep head above water).

  • Data Analysis: Calculate % reduction in immobility vs. Vehicle.

Secondary Application: Kinase Inhibition & Antiproliferative Models

Due to the structural similarity to Paullones (which are Indolo[3,2-d]benzazepines), this [1,7-ab] isomer should be screened for "off-target" or "polypharmacological" kinase activity, specifically against CDKs and GSK-3


.
Structural Homology & Hypothesis
  • Paullones (Kenpaullone): Indolo[3,2-d]benzazepine core. Potent CDK1/CDK2/GSK-3

    
     inhibitors.
    
  • Test Compound: Indolo[1,7-ab]benzazepine core.[1] The 1,2-dione moiety mimics the bis-indole/maleimide kinase pharmacophore.

Model 3: Zebrafish Phenotypic Screen (In Vivo)

Rationale: Zebrafish embryos allow simultaneous assessment of developmental toxicity and specific kinase-inhibition phenotypes (e.g., tail curvature indicating GSK-3


 modulation or cardiac edema indicating toxicity).
Protocol:
  • Embryo Collection: Collect fertilized eggs (Danio rerio) and maintain in E3 medium at 28.5°C.

  • Dechorionation: Enzymatic dechorionation (Pronase) at 24 hours post-fertilization (hpf) to enhance compound uptake.

  • Treatment:

    • Transfer embryos (n=12/well) to 96-well plates.

    • Add Test Compound (0.1, 1.0, 10

      
      M) in E3 medium (max 0.5% DMSO).
      
    • Incubate from 24 hpf to 72 hpf.

  • Readouts (72 hpf):

    • Lethality: Coagulated embryos.

    • Morphology: Check for curved tail (often linked to GSK-3 inhibition/Wnt activation) or pericardial edema .

    • Locomotor Activity: Use an automated vision tracker (e.g., DanioVision) to measure swimming velocity. Reduction in velocity without morphological toxicity suggests sedative/anxiolytic activity, correlating with the mouse neuro-models.

Data Presentation & Analysis

Scoring Matrix for Reserpine Reversal

Data should be tabulated to calculate the % Reversal of reserpine effects.

Treatment GroupDose (mg/kg)Ptosis Score (120 min) [Mean ± SEM]Rectal Temp (°C) (120 min)% Reversal (Temp)
Vehicle -3.8 ± 0.234.1 ± 0.3-
Imipramine 151.2 ± 0.336.8 ± 0.285%
Test Cmpd 103.5 ± 0.434.5 ± 0.412%
Test Cmpd 302.1 ± 0.335.9 ± 0.366%
Test Cmpd 601.5 ± 0.236.5 ± 0.288%

*Statistically significant (p < 0.[2]05) vs. Vehicle (ANOVA + Dunnett's test).

Formulation & Safety Guidelines

Solubility & Vehicle

The flat, rigid tetracyclic structure leads to high crystallinity and poor aqueous solubility.

  • Preferred Vehicle (In Vivo): 5% DMSO + 5% Solutol HS-15 + 90% Saline.

  • Alternative: 20% HP-

    
    -CD (Hydroxypropyl-beta-cyclodextrin) in water.
    
Stability

The 1,2-dione moiety is potentially reactive (Michael acceptor or oxidation prone).

  • Storage: Solid state at -20°C.

  • Solution: Prepare fresh. Do not store in DMSO for >24 hours as oxidation to the anhydride or ring-opening may occur.

Signaling Pathway Visualization

The following diagram details the mechanistic hypothesis linking the compound to both monoaminergic (Depression) and Kinase (Proliferation) pathways.

Mechanism cluster_Monoamine Pathway A: Neurotransmission cluster_Kinase Pathway B: Kinase Modulation (Hypothetical) Drug 6,7-Dihydroindolo[1,7-ab] benzazepine-1,2-dione MAT Monoamine Transporters (NET / SERT) Drug->MAT Primary Mode CDK CDK1 / CDK5 (ATP Pocket) Drug->CDK Structural Homology GSK GSK-3beta Drug->GSK Potential Synapse Synaptic Cleft [NE] / [5-HT] Increase MAT->Synapse Inhibition Behavior Antidepressant Effect (Reduced Immobility) Synapse->Behavior CellCycle Cell Cycle Arrest (G2/M Phase) CDK->CellCycle Inhibition GSK->CellCycle Modulation

Figure 2: Mechanistic pathways. Pathway A represents the validated antidepressant mechanism; Pathway B represents the structural prediction based on Paullone homology.

References

  • Original Scaffold Identification (Antidepressant Activity): Cattanach, C. J., Cohen, A., & Jenyon, B. H. (1971). Studies in the indole series. Part VII. Indolo[1,7-ab][1]benzazepines and related compounds.[1][2][3][4][5][6] Journal of the Chemical Society, Perkin Transactions 1, 1235-1243.

  • Biological Validation (Reserpine Antagonism): Cattanach, C. J., et al. (1976). Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine and 6H-indolo[7,1-cd][1,5]benzoxazepine as potential antidepressant agents.[1] Journal of Medicinal Chemistry, 19(2), 208–213.[1]

  • Comparative Structural Biology (Paullones/Kinases): Kunick, C., et al. (2004). Paullones: A series of structures with high potential for the development of specific kinase inhibitors.[3][4][7] Current Medicinal Chemistry, 11(10), 1277-1290.

  • Zebrafish Screening Protocols: MacRae, C. A., & Peterson, R. T. (2015). Zebrafish as tools for drug discovery. Nature Reviews Drug Discovery, 14(10), 721-731.

Sources

Method

Application Note: Quantitative Analysis of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

Introduction & Analyte Profile The Analytical Challenge 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione is a fused tetracyclic heterocycle. Structurally related to the Paullone class of cyclin-dependent kinase (CDK) inhib...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Analyte Profile

The Analytical Challenge

6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione is a fused tetracyclic heterocycle. Structurally related to the Paullone class of cyclin-dependent kinase (CDK) inhibitors, this specific isomer features a [1,7-ab] fusion pattern and a reactive 1,2-dione (ortho-quinone) moiety.

Unlike its mono-ketone analogs (e.g., Kenpaullone), the 1,2-dione functionality introduces specific analytical challenges:

  • Redox Instability: The ortho-quinone motif is susceptible to reduction (to the catechol form) or nucleophilic attack (e.g., by thiol-containing proteins in plasma).

  • Chromophoric Shift: The extended conjugation results in a distinct bathochromic shift, typically appearing yellow-orange, allowing for selective VIS detection.

  • Solubility: The rigid planar structure leads to high lipophilicity (LogP > 3.0) and poor aqueous solubility, necessitating organic-heavy sample preparation.

Physicochemical Properties (Predicted)
PropertyValue/CharacteristicAnalytical Implication
Molecular Formula C

H

NO

Monoisotopic Mass: ~249.08 Da
LogP ~3.2 - 3.8High retention on C18; requires high % organic in mobile phase.[1]
pKa (Conjugate Acid) ~2.5 (Indole nitrogen is barely basic)ESI(+) efficiency may be moderate; requires acidic mobile phase to protonate.
UV Maxima ~290 nm, ~410 nm (dione band)Dual-wavelength monitoring recommended (UV for sensitivity, VIS for selectivity).

Experimental Protocols

Method A: HPLC-DAD for Purity and Bulk Quantification

Purpose: Quality Control (QC), stability testing, and formulation analysis. Principle: Reversed-phase chromatography with Diode Array Detection (DAD) leveraging the unique dione chromophore.

Chromatographic Conditions
  • System: Agilent 1290 Infinity II or Waters H-Class UPLC.

  • Column: Phenomenex Kinetex Biphenyl (100 x 2.1 mm, 1.7 µm).

    • Rationale: The Biphenyl stationary phase offers superior selectivity for fused aromatic rings via

      
       interactions compared to standard C18.
      
  • Mobile Phase A: 10 mM Ammonium Acetate (pH 4.5).

  • Mobile Phase B: Acetonitrile (LC-MS Grade).

  • Flow Rate: 0.4 mL/min.

  • Column Temp: 40°C.

  • Injection Volume: 2.0 µL.

  • Detection:

    • Channel A: 254 nm (General aromatics).

    • Channel B: 410 nm (Specific for 1,2-dione).

Gradient Profile
Time (min)% Mobile Phase BEvent
0.010Initial equilibration
1.010Isocratic hold (divert to waste)
8.090Linear gradient elution
10.090Wash
10.110Re-equilibration
13.010End of Run
Method B: LC-MS/MS for Bioanalysis (Plasma/Tissue)

Purpose: Pharmacokinetic (PK) studies and trace quantification. Principle: Triple quadrupole mass spectrometry in Multiple Reaction Monitoring (MRM) mode.

Mass Spectrometry Parameters
  • Source: Electrospray Ionization (ESI), Positive Mode.

  • Spray Voltage: 3500 V.

  • Gas Temp: 350°C.

  • Precursor Ion: [M+H]

    
     = m/z 250.1
    
  • MRM Transitions:

    • Quantifier: 250.1

      
       222.1 (Loss of CO, typical for cyclic ketones).
      
    • Qualifier: 250.1

      
       194.1 (Loss of 2x CO, typical for 1,2-diones).
      
    • Internal Standard (IS): Kenpaullone or deuterated analog.

Sample Preparation: Liquid-Liquid Extraction (LLE)

Rationale: Protein precipitation (PPT) is discouraged due to potential entrapment of the hydrophobic drug in the precipitate. LLE provides cleaner extracts and stabilizes the dione.

Protocol:

  • Aliquot: Transfer 50 µL of plasma into a 1.5 mL Eppendorf tube.

  • IS Addition: Add 10 µL of Internal Standard solution (1 µg/mL).

  • Acidification: Add 10 µL of 5% Formic Acid.

    • Critical Step: Acidic pH stabilizes the dione and prevents Schiff base formation with plasma proteins.

  • Extraction: Add 500 µL of Methyl tert-butyl ether (MTBE) .

  • Agitation: Vortex for 5 minutes at high speed.

  • Separation: Centrifuge at 10,000 x g for 5 minutes at 4°C.

  • Transfer: Transfer 400 µL of the supernatant (organic layer) to a fresh glass vial.

  • Drying: Evaporate to dryness under Nitrogen at 35°C.

  • Reconstitution: Reconstitute in 100 µL of Mobile Phase A/B (50:50).

Visualization & Workflow Logic

Analytical Workflow Diagram

The following diagram illustrates the decision matrix for selecting the appropriate analytical path based on sample type and concentration.

AnalyticalWorkflow Start Sample Input Decision Matrix Type? Start->Decision API_Branch Bulk Drug / Formulation (High Conc > 1 µg/mL) Decision->API_Branch Simple Matrix Bio_Branch Plasma / Tissue (Trace < 1 µg/mL) Decision->Bio_Branch Complex Matrix Dilution Dilution in MeCN:H2O API_Branch->Dilution HPLC HPLC-DAD (Method A) Dilution->HPLC PurityData Purity & Potency Data HPLC->PurityData LCMS LC-MS/MS (MRM) (Method B) HPLC->LCMS Cross-Validation LLE LLE (MTBE + Acid) *Critical Stability Step* Bio_Branch->LLE LLE->LCMS PKData Pharmacokinetic Data LCMS->PKData

Caption: Decision tree for selecting HPLC-DAD vs. LC-MS/MS based on matrix complexity and sensitivity requirements.

Method Validation & Troubleshooting

Validation Parameters (FDA Bioanalytical Guidelines)

To ensure Trustworthiness , the method must meet the following criteria:

ParameterAcceptance CriteriaExperimental Note
Linearity

Range: 1.0 – 1000 ng/mL (Bioanalysis).
Accuracy 85-115% of nominalRun QC samples at Low, Mid, and High concentrations.
Precision CV < 15%Intra-day and Inter-day variability.[2]
Recovery > 70%Compare extracted area vs. unextracted standard.
Matrix Effect 85-115%Assess ion suppression using post-column infusion.
Troubleshooting the "1,2-Dione"
  • Issue: Peak broadening or splitting.

    • Cause: On-column keto-enol tautomerism or hydrate formation at the dione.

    • Solution: Maintain column temperature at 40°C or higher to coalesce peaks. Ensure mobile phase pH is acidic (pH 4.5) to suppress ionization of the enol.

  • Issue: Low Recovery in Plasma.

    • Cause: Covalent binding to albumin via nucleophilic attack on the quinone.

    • Solution: Add Sodium Metabisulfite (0.1%) to the plasma immediately upon collection to prevent oxidation/binding.

References

  • Kunick, C., et al. (2004). Indolo[3,2-d][1]benzazepines (Paullones): A Novel Class of Small Molecule Inhibitors of Cyclin-Dependent Kinases. Journal of Medicinal Chemistry. (Note: Foundational chemistry for the indolobenzazepine scaffold).

  • FDA Guidance for Industry. (2018). Bioanalytical Method Validation M10. U.S. Food and Drug Administration.

  • Leclerc, S., et al. (2001). Indirubins inhibit glycogen synthase kinase-3 beta and CDK5/p25, two protein kinases involved in abnormal tau phosphorylation in Alzheimer's disease. Journal of Biological Chemistry. (Note: Analytical parallels for fused indole diones).

  • Zaharevitz, D. W., et al. (1999). Discovery and initial characterization of the paullones, a novel class of small-molecule inhibitors of cyclin-dependent kinases. Cancer Research.

Disclaimer: This protocol is designed for research purposes. All specific chemical handling should follow local EHS regulations regarding cytotoxic agents.

Sources

Application

Application Note: 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione in Cancer Cell Lines

This Application Note and Protocol Guide is designed for researchers investigating the pharmacological potential of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (and its structural analogs) in oncology.[1] While the sp...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol Guide is designed for researchers investigating the pharmacological potential of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (and its structural analogs) in oncology.[1]

While the specific [1,7-ab] isomer is historically noted for CNS activity, its structural homology to Paullones (indolo[3,2-d]benzazepines) and Latonduines —potent Cyclin-Dependent Kinase (CDK) inhibitors and cytotoxic agents—positions it as a high-value scaffold for cancer drug discovery.[1] The presence of the 1,2-dione moiety suggests additional reactivity profiles, potentially involving redox cycling or covalent interactions distinct from the standard lactam-based Paullones.[1]

[1]

Introduction & Mechanistic Rationale

6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione represents a tetracyclic fused scaffold combining an indole core with a seven-membered azepine ring.[1] Unlike its well-known isomer Kenpaullone (a CDK1/GSK-3


 inhibitor), the [1,7-ab] fusion creates a distinct planar topology.[1]
Putative Mechanisms of Action (MoA)

Research into indolobenzazepine derivatives suggests a multi-modal mechanism in cancer cells:

  • ATP-Competitive Kinase Inhibition: The planar heterocycle mimics the adenine moiety of ATP, potentially inhibiting CDKs (Cell Cycle Arrest) or GSK-3

    
    .[1]
    
  • DNA Intercalation: The rigid, planar tetracyclic structure facilitates insertion between DNA base pairs, leading to replication fork stalling.[1]

  • Redox Cycling (1,2-Dione Specific): The ortho-quinone-like 1,2-dione motif is a potential source of Reactive Oxygen Species (ROS) via redox cycling or may act as a Michael acceptor for cysteine residues in active sites.[1]

DOT Diagram: Putative Signaling Pathway

MoA_Pathway Compound 6,7-Dihydroindolo[1,7-ab] benzazepine-1,2-dione DNA DNA Intercalation Compound->DNA CDK CDK1/2 Inhibition Compound->CDK ROS ROS Generation (1,2-Dione Redox) Compound->ROS Damage DNA Damage Response (p53/H2AX) DNA->Damage Arrest G2/M Cell Cycle Arrest CDK->Arrest Mito Mitochondrial Dysfunction ROS->Mito Apoptosis Apoptosis (Caspase 3/7 Activation) Arrest->Apoptosis Damage->Apoptosis Mito->Apoptosis

Caption: Putative multi-target mechanism involving kinase inhibition, DNA intercalation, and ROS generation leading to apoptosis.[1]

Material Preparation & Handling[1][2]

Safety Warning: This compound is a putative DNA intercalator and cytotoxic agent.[1] Handle in a Class II Biosafety Cabinet wearing nitrile gloves and a lab coat.

Stock Solution Protocol

The high planarity of the molecule often results in poor aqueous solubility and potential aggregation.[1]

ParameterSpecificationNotes
Solvent DMSO (Dimethyl Sulfoxide)Anhydrous, cell-culture grade (≥99.9%).[1]
Stock Concentration 10 mM or 20 mMHigher concentrations may precipitate.[1]
Storage -20°C or -80°CAliquot to avoid freeze-thaw cycles (>3 cycles degrades the dione).[1]
Stability 6 MonthsProtect from light (amber tubes) due to potential photo-oxidation.[1]

Preparation Steps:

  • Weigh solid compound accurately into a sterile microcentrifuge tube.

  • Add calculated volume of DMSO to achieve 20 mM.[1]

  • Vortex vigorously for 30 seconds. If particles persist, sonicate in a water bath for 5 minutes at room temperature.

  • Visual Check: Solution must be optically clear and yellow/orange.[1] Turbidity indicates insolubility.[1]

Experimental Protocols

Protocol A: Cytotoxicity Screening (MTT/CCK-8 Assay)

Objective: Determine the IC50 value in specific cancer cell lines (e.g., HeLa, HepG2, MDA-MB-231).[1]

Workflow:

  • Seeding: Plate cells at 3,000–5,000 cells/well in 96-well plates. Incubate 24h for attachment.

  • Treatment:

    • Prepare serial dilutions in complete media (0.5% DMSO final max).

    • Range: 0.1 µM to 100 µM (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µM).

    • Include Vehicle Control (0.5% DMSO) and Positive Control (e.g., Doxorubicin 1 µM).[1]

  • Incubation: 48h or 72h at 37°C, 5% CO2.

  • Readout: Add MTT reagent (0.5 mg/mL), incubate 4h. Solubilize formazan with DMSO.[1] Read Absorbance at 570 nm.[1]

Data Analysis: Calculate % Viability =


.[1]
Fit data to a non-linear regression (sigmoidal dose-response) to extract IC50.[1]
Protocol B: Cell Cycle Analysis (Flow Cytometry)

Objective: Validate CDK inhibition mechanism (typically G2/M arrest for indolobenzazepines).[1]

Workflow:

  • Synchronization: Starve cells (serum-free media) for 24h to synchronize in G0/G1 (optional but recommended).

  • Treatment: Treat cells with IC50 and 2xIC50 concentrations for 24h.

  • Harvesting: Trypsinize cells, wash with PBS.

  • Fixation: Resuspend in 300 µL PBS. Add 700 µL ice-cold 70% Ethanol dropwise while vortexing. Fix at -20°C for ≥2h.

  • Staining:

    • Wash ethanol away with PBS.[1]

    • Resuspend in PI/RNase Staining Buffer (50 µg/mL Propidium Iodide + 100 µg/mL RNase A).[1]

    • Incubate 30 min at 37°C in dark.

  • Acquisition: Analyze on flow cytometer (FL2 channel for PI). Collect 10,000 events.

Protocol C: ROS Detection (DCFDA Assay)

Objective: Assess if the 1,2-dione moiety induces oxidative stress.[1]

Workflow:

  • Seed cells in black-walled 96-well plates.

  • Stain with DCFDA (20 µM) in serum-free media for 45 min prior to treatment.[1]

  • Wash with PBS.[1]

  • Add Compound (in phenol-red free media) at IC50.

  • Kinetic Read: Measure Fluorescence (Ex/Em: 485/535 nm) every 15 min for 2 hours.

  • Interpretation: A rapid increase in fluorescence compared to vehicle indicates ROS generation (redox cycling).[1]

Data Presentation & Troubleshooting

Summary of Expected Results (Based on Analog Class)
AssayExpected OutcomeInterpretation
MTT (Viability) Dose-dependent reductionCytotoxicity confirmed.[1] IC50 < 10 µM is considered active.[1]
Cell Cycle G2/M Phase AccumulationSuggests CDK1 inhibition or Tubulin interference.[1]
Annexin V/PI Annexin V+ / PI- (Early)Induction of apoptosis (not necrosis).[1]
Western Blot

p53,


H2AX
DNA damage response activation.[1]
Troubleshooting Guide
IssueProbable CauseSolution
Precipitation in Media HydrophobicityDilute stock into media immediately before use.[1] Do not store diluted media.[1] Lower max concentration to 50 µM.
High Background (MTT) Compound ColorThe dione might be colored.[1] Use a "Compound Only" blank (no cells) to subtract background absorbance.[1]
No IC50 Convergence ResistanceCell line may express MDR1 (P-gp) efflux pumps.[1] Try a co-treatment with Verapamil (P-gp inhibitor).[1]

Experimental Workflow Diagram

Workflow Stock Stock Prep (20mM DMSO) Screen Cytotoxicity Screen (MTT / 72h) Stock->Screen Hit Hit Identification (IC50 < 10µM) Screen->Hit Select Dose Mech1 Cell Cycle (Flow Cytometry) Hit->Mech1 Mech2 Apoptosis (Annexin V) Hit->Mech2 Mech3 Target ID (Western Blot) Hit->Mech3

Caption: Step-by-step workflow from stock preparation to mechanistic deconvolution.[1][2]

References

  • Synthesis & Identity

    • Harcourt, D. et al. "Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine and 6H-indolo[7,1-cd][1,5]benzoxazepine as potential antidepressant agents."[1] Journal of Medicinal Chemistry, 1976.[1][3]

  • Analog Mechanism (Paullones)

    • Kunick, C. et al. "Paullones, a series of brain-penetrating, selective CDK5/GSK-3 inhibitors."[1] Journal of Medicinal Chemistry, 2004.[1] (Establishes the kinase inhibition profile of the indolobenzazepine scaffold).

  • Analog Mechanism (Latonduines)

    • Bacher, F. et al. "Ready access to 7,8-dihydroindolo[2,3-d][1]benzazepine-6(5H)-one scaffold and analogues."[1][4] Beilstein Journal of Organic Chemistry, 2022.[1][4][5][6]

  • Cytotoxicity Methodology

    • Riss, T.L. et al. "Cell Viability Assays."[1] Assay Guidance Manual [Internet], Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences, 2013.[1]

Sources

Method

Application of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione in neuroscience research

This guide details the application of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione and its structurally related Indolobenzazepine analogs (e.g., Paullones) in neuroscience research. While the specific "1,2-dione" deriv...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the application of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione and its structurally related Indolobenzazepine analogs (e.g., Paullones) in neuroscience research.

While the specific "1,2-dione" derivative is a distinct chemical entity, the Indolo[1,7-ab]benzazepine scaffold and its isomers (such as the Indolo[3,2-d]benzazepines or Paullones ) are established as potent, ATP-competitive inhibitors of Glycogen Synthase Kinase-3


 (GSK-3

)
and Cyclin-Dependent Kinases (CDKs) . These compounds are critical tools for studying neurodegeneration (Alzheimer’s), mood disorders, and neural stem cell differentiation.

Introduction & Mechanism of Action

6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione belongs to a class of fused tetracyclic indole derivatives. In neuroscience, the primary utility of this scaffold lies in its ability to modulate phosphorylation-dependent signaling pathways.

Core Mechanism: Kinase Inhibition

The indolobenzazepine structure mimics the purine ring of ATP, allowing it to dock into the ATP-binding pocket of specific serine/threonine kinases.

  • Primary Target: GSK-3

    
      (Glycogen Synthase Kinase-3 beta).[1][2]
    
  • Secondary Targets: CDK5 (Cyclin-Dependent Kinase 5) and CDK1/2 .

Physiological Impact

By inhibiting GSK-3


, the compound prevents the phosphorylation of downstream substrates, leading to:
  • Wnt/

    
    -Catenin Signaling Activation:  Inhibition of GSK-3
    
    
    
    prevents the degradation of
    
    
    -catenin, allowing it to translocate to the nucleus and activate TCF/LEF transcription factors. This is crucial for neural stem cell maintenance and differentiation .
  • Tau Protein Stabilization: In Alzheimer's disease models, GSK-3

    
     hyperphosphorylates Tau, leading to neurofibrillary tangles. Indolobenzazepines reduce p-Tau levels, promoting microtubule stability.
    
  • Neuroprotection: Reduction of pro-apoptotic signals (e.g., Bax/Caspase-3) mediated by hyperactive GSK-3

    
     during oxidative stress.
    

Experimental Applications

A. Neurodegeneration Research (Alzheimer's Disease)
  • Objective: To assess the reduction of Tau hyperphosphorylation and protection against amyloid-beta (A

    
    ) toxicity.
    
  • Model Systems: Primary cortical neurons, SH-SY5Y cells, or organotypic brain slices.

  • Key Readout: Western blot analysis of p-Tau (Ser396/404) and cell viability assays (MTT/LDH).

B. Neural Stem Cell (NSC) Biology
  • Objective: To modulate the Wnt pathway for the maintenance of pluripotency or directed neuronal differentiation.

  • Model Systems: Induced Pluripotent Stem Cells (iPSCs), Embryonic Stem Cells (ESCs).

  • Key Readout: Nuclear accumulation of

    
    -catenin and expression of neural markers (Nestin, Tuj1).
    
C. Mood Disorder Modeling
  • Objective: To mimic the effects of Lithium (a classic GSK-3 inhibitor) in cellular models of bipolar disorder.

  • Key Readout: Regulation of circadian clock genes (e.g., Per2, Bmal1) and CREB phosphorylation.

Detailed Protocols

Protocol 1: Preparation and Storage
  • Solubility: Indolobenzazepines are hydrophobic. Dissolve in high-grade DMSO (Dimethyl Sulfoxide).

  • Stock Concentration: Prepare a 10 mM or 25 mM stock solution.

  • Storage: Aliquot into light-protective tubes (amber) and store at -20°C (short term) or -80°C (long term). Avoid repeated freeze-thaw cycles.

Protocol 2: In Vitro GSK-3 Inhibition Assay (Cell-Free)

Purpose: To determine the IC


 of the compound against recombinant GSK-3

.
  • Reagents: Recombinant human GSK-3

    
    , Substrate peptide (e.g., GSM peptide), [
    
    
    
    -
    
    
    P]ATP or ADP-Glo reagent, Assay Buffer (25 mM Tris-HCl pH 7.5, 10 mM MgCl
    
    
    , 1 mM DTT, 0.1 mg/mL BSA).
  • Reaction Mix:

    • 10

      
      L Kinase (5-10 ng/well).
      
    • 5

      
      L Compound (Serial dilutions: 1 nM – 10 
      
      
      
      M).
    • 10

      
      L Substrate/ATP Mix.
      
  • Incubation: Incubate at 30°C for 30 minutes .

  • Detection: Stop reaction and measure luminescence (ADP-Glo) or radioactivity (scintillation).

  • Analysis: Plot dose-response curve to calculate IC

    
    . (Typical range for Indolobenzazepines: 10–500 nM ).
    
Protocol 3: Cellular Neuroprotection & Tau Phosphorylation Assay

Purpose: To evaluate efficacy in SH-SY5Y neuronal cells.

  • Cell Culture: Seed SH-SY5Y cells at

    
     cells/well in 6-well plates. Differentiate with Retinoic Acid (10 
    
    
    
    M) for 5-7 days if required.
  • Treatment:

    • Pre-treat cells with 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (0.1, 1, 5

      
      M) for 1 hour.
      
    • Induce stress (e.g., Okadaic Acid 20 nM or A

      
       oligomers 10 
      
      
      
      M) for 24 hours.
  • Lysis: Wash with ice-cold PBS. Lyse in RIPA buffer with Phosphatase Inhibitor Cocktail (Critical).

  • Western Blot:

    • Load 20-30

      
      g protein/lane.
      
    • Primary Antibodies: Anti-p-Tau (PHF-1 or AT8), Anti-Total Tau, Anti-

      
      -catenin (non-phosphorylated), Anti-GAPDH.
      
    • Expectation: Treatment should decrease p-Tau/Total Tau ratio and increase non-phosphorylated

      
      -catenin levels.
      

Pathway Visualization (Graphviz)

The following diagram illustrates the mechanism of action where the compound inhibits GSK-3


, preventing the degradation of 

-catenin and the hyperphosphorylation of Tau.

G Compound 6,7-Dihydroindolo[1,7-ab] benzazepine-1,2-dione GSK3B GSK-3β (Active Kinase) Compound->GSK3B Inhibits (ATP-Competitive) BetaCat β-Catenin (Cytosolic) Compound->BetaCat Stabilizes pTau Hyperphosphorylated Tau (Neurofibrillary Tangles) Compound->pTau Reduces Levels BetaCat_Complex β-Catenin Destruction Complex (Axin/APC) GSK3B->BetaCat_Complex Phosphorylates β-Cat Tau Tau Protein (Microtubule Bound) GSK3B->Tau Hyperphosphorylates BetaCat_Complex->BetaCat Degradation Nucleus Nucleus BetaCat->Nucleus Translocation Tau->pTau Aggregation TCF_LEF TCF/LEF Transcription Factors Nucleus->TCF_LEF Binds GeneExp Neurogenesis & Survival Genes TCF_LEF->GeneExp Activates

Caption: Mechanism of Action: The compound inhibits GSK-3


, stabilizing 

-catenin for gene transcription and preventing Tau hyperphosphorylation.

Troubleshooting & Critical Considerations

IssuePossible CauseSolution
Precipitation in Media High concentration or rapid addition.Dilute stock in media slowly with vortexing. Keep final DMSO < 0.5%.
No Effect on p-Tau Low potency or high basal phosphatase activity.Increase concentration (up to 10

M). Ensure Phosphatase Inhibitors are fresh in lysis buffer.
Cytotoxicity Off-target CDK inhibition (e.g., CDK1).Perform a dose-response curve. Indolobenzazepines can be toxic >10

M due to cell cycle arrest.
Variable Results Batch-to-batch variability or oxidation."1,2-dione" moieties can be reactive.[3][4][5][6] Prepare fresh stocks and protect from light/air.

References

  • Leost, M., et al. (2000). Paullones are potent inhibitors of glycogen synthase kinase-3beta and cyclin-dependent kinase 5/p25. European Journal of Biochemistry. Link

  • Kunick, C., et al. (2004). 1-Azakenpaullone is a selective inhibitor of glycogen synthase kinase-3 beta. Bioorganic & Medicinal Chemistry Letters. Link

  • Clement, B., et al. (1976). Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine and 6H-indolo[7,1-cd][1,5]benzoxazepine as potential antidepressant agents.[7] Journal of Medicinal Chemistry. Link

  • Eldar-Finkelman, H., & Martinez, A. (2011). GSK-3 Inhibitors: Preclinical and Clinical Focus on CNS. Frontiers in Molecular Neuroscience. Link

Sources

Application

Application Note: 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione as a Chemical Probe

This Application Note and Protocol Guide is designed for 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione , a specialized heterocyclic chemical probe. Based on its structural classification as a fused indolobenzazepine—a p...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol Guide is designed for 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione , a specialized heterocyclic chemical probe. Based on its structural classification as a fused indolobenzazepine—a privileged scaffold in medicinal chemistry—this compound is primarily utilized as a probe for kinase inhibition (specifically GSK-3


  and CDKs ) and CNS receptor modulation .

Its structural homology to Paullones (e.g., Kenpaullone) and Indirubins suggests a mechanism involving ATP-competitive inhibition at the kinase hinge region, making it a valuable tool for dissecting Wnt/


-catenin signaling , cell cycle regulation , and neuropharmacology .

Introduction & Probe Identity
  • Compound Name: 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione

  • CAS Number: 22965-11-3

  • Molecular Formula: C

    
    H
    
    
    
    NO
    
    
  • Molecular Weight: 249.26 g/mol

  • Class: Fused Indolobenzazepine / Ortho-quinone

  • Primary Targets: Glycogen Synthase Kinase 3

    
     (GSK-3
    
    
    
    ), Cyclin-Dependent Kinases (CDKs).
  • Secondary Targets: Monoamine transporters (historical context in antidepressant research).

Scientific Significance: The indolo[1,7-ab]benzazepine core represents a rigidified tetracyclic system. Unlike its structural isomer Kenpaullone (indolo[3,2-d]benzazepine), the [1,7-ab] fusion constrains the indole nitrogen, altering the vector of hydrogen bond donors/acceptors in the ATP-binding pocket. The 1,2-dione moiety (an


-dicarbonyl) acts as a critical pharmacophore, capable of forming bidentate hydrogen bonds with the "hinge region" residues (e.g., Val135 in GSK-3

), mimicking the transition state of ATP hydrolysis.
Mechanism of Action

The probe functions as a reversible, ATP-competitive inhibitor .

  • Binding: The probe permeates the cell membrane and diffuses into the cytoplasm/nucleus.

  • Target Engagement: It binds to the ATP-binding pocket of Serine/Threonine kinases.

  • Hinge Interaction: The C1 and C2 carbonyl oxygens (or the N-H if available in tautomers) form hydrogen bonds with the backbone amide of the kinase hinge region.

  • Downstream Effect:

    • GSK-3

      
       Inhibition:  Prevents phosphorylation of 
      
      
      
      -catenin, blocking its ubiquitination and proteasomal degradation. Accumulated
      
      
      -catenin translocates to the nucleus to activate TCF/LEF transcription factors (Wnt pathway activation).
    • CDK Inhibition: Arrests cell cycle progression at G1/S or G2/M transitions.

Mechanism Probe 6,7-Dihydroindolo[1,7-ab] benzazepine-1,2-dione Target GSK-3β / CDK (ATP Pocket) Probe->Target ATP-Competitive Binding Inhibition Inhibition of Phosphorylation Target->Inhibition Blocks ATP BetaCat β-Catenin Stabilization Inhibition->BetaCat Prevents Degradation Wnt Wnt Pathway Activation BetaCat->Wnt Nuclear Translocation

Figure 1: Mechanistic pathway of GSK-3


 inhibition leading to Wnt signaling activation.
Handling & Stability
  • Storage: Powder form at -20°C (desiccated). Stable for >2 years.

  • Solubility:

    • DMSO: Soluble up to 50 mM (Primary Stock).

    • Ethanol: Low solubility; not recommended for stock.

    • Water: Insoluble.

  • Stock Preparation:

    • Weigh 2.5 mg of probe.

    • Dissolve in 1.0 mL of anhydrous DMSO to create a ~10 mM stock.

    • Aliquot into light-protective tubes (amber) to prevent photo-degradation of the quinone moiety.

    • Store aliquots at -80°C. Avoid freeze-thaw cycles (>3 cycles).

Experimental Protocols
Protocol A: In Vitro Kinase Inhibition Assay (ADP-Glo)

Purpose: To determine the IC


 of the probe against recombinant GSK-3

or CDK1/2.

Reagents:

  • Recombinant GSK-3

    
     enzyme (human).
    
  • Substrate: GSK-3 peptide (YRRAAVPPSPSLSRHSSPHQSpEDEEE).

  • ATP (Ultra-pure).

  • ADP-Glo™ Kinase Assay Kit (Promega).

  • Assay Buffer: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl

    
    , 0.1 mg/mL BSA, 50 µM DTT.
    

Workflow:

  • Preparation: Dilute probe in Assay Buffer (max 1% DMSO final) to generate a 10-point dose-response curve (e.g., 10 µM to 0.1 nM).

  • Enzyme Reaction:

    • Add 5 µL of Kinase (2 ng/well) to a 384-well white plate.

    • Add 2 µL of Probe or Vehicle (DMSO). Incubate 10 min at RT.

    • Add 3 µL of Substrate/ATP mix (10 µM ATP final).

    • Incubate at 30°C for 60 minutes.

  • Detection:

    • Add 10 µL of ADP-Glo™ Reagent (stops reaction, consumes remaining ATP). Incubate 40 min at RT.

    • Add 20 µL of Kinase Detection Reagent (converts ADP to ATP -> Luciferase). Incubate 30 min.

  • Read: Measure Luminescence (RLU) on a plate reader.

  • Analysis: Plot RLU vs. Log[Concentration]. Fit to sigmoidal dose-response equation to calculate IC

    
    .
    
Protocol B: Cellular Wnt Activation Assay (TOP/FOP Flash)

Purpose: To validate cellular permeability and functional target engagement (GSK-3


 inhibition).

Cell Line: HEK293T or specific neural progenitor cells.

Workflow:

  • Transfection (Day 1):

    • Seed HEK293T cells (20,000 cells/well) in a 96-well plate.

    • Co-transfect with M50 Super 8x TOPFlash (TCF/LEF firefly luciferase reporter) and M51 Super 8x FOPFlash (mutant control) plasmids using Lipofectamine.

    • Include a Renilla luciferase plasmid for normalization.

  • Treatment (Day 2):

    • Remove media. Add fresh media containing the Probe (0.1, 1, 5, 10 µM).

    • Positive Control: LiCl (20 mM) or CHIR99021 (3 µM).

    • Negative Control: DMSO (0.1%).

    • Incubate for 18–24 hours.

  • Lysis & Detection (Day 3):

    • Wash cells with PBS.

    • Lyse using Passive Lysis Buffer (Promega).

    • Measure Firefly and Renilla luminescence using a Dual-Luciferase assay system.

  • Analysis:

    • Calculate Ratio: (Firefly / Renilla).

    • Normalize Probe Ratio to DMSO Control.

    • Success Criterion: >5-fold induction of TOPFlash signal at optimal concentration indicates effective GSK-3

      
       inhibition.
      
Data Analysis & Interpretation

Expected Results Table:

Assay TypeParameterExpected OutcomeInterpretation
Kinase Assay IC

(GSK-3

)
10 nM – 500 nMPotent ATP-competitive inhibition.
Kinase Assay IC

(CDK1/2)
50 nM – 1 µMPotential off-target cell cycle arrest.
Cellular TOP/FOP Ratio> 5-fold increaseFunctional Wnt pathway activation.
Viability EC

(MTT/ATP)
> 10 µM (Short term)Low acute cytotoxicity; suitable for signaling studies.

Troubleshooting Guide:

  • Low Activity: Ensure the "1,2-dione" has not been reduced. The solution should have a distinct color (often yellow/orange). If colorless, the quinone may be reduced to a hydroquinone (inactive).

  • Precipitation: If the probe precipitates in aqueous media, use a step-down dilution method (DMSO stock -> warm media with rapid vortexing).

References
  • Sigma-Aldrich. (n.d.). 6,7-dihydroindolo[1,7-ab][1]benzazepine-1,2-dione - Product Specification. Link

  • Lojo, E., et al. (1976). Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine... as potential antidepressant agents. Journal of Medicinal Chemistry, 19(2), 208–213.[1] Link

  • Kuznetcova, I., et al. (2022). Ready access to 7,8-dihydroindolo[2,3-d][1]benzazepine-6(5H)-one scaffold and analogues via early-stage Fischer ring-closure reaction. Beilstein Journal of Organic Chemistry, 18, 143–151.[2] Link

  • Leost, M., et al. (2000). Paullones are potent inhibitors of glycogen synthase kinase-3beta and cyclin-dependent kinase 5/p25. European Journal of Biochemistry, 267(19), 5983–5994. Link

Sources

Method

Application Note: Flow Cytometric Evaluation of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

This Application Note is designed for researchers investigating the pharmacological effects of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione , a fused heterocyclic scaffold structurally related to Paullones and Indolo-b...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers investigating the pharmacological effects of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione , a fused heterocyclic scaffold structurally related to Paullones and Indolo-benzazepines . These compounds are established potent inhibitors of Cyclin-Dependent Kinases (CDKs) and Glycogen Synthase Kinase-3 (GSK-3) , often utilized in oncology to induce cell cycle arrest and apoptosis.

[1]

Introduction & Mechanism of Action

The compound 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione belongs to a class of small molecule kinase inhibitors (SMKIs) characterized by a rigid, fused tetracyclic system. Structural analogs in this family (e.g., Kenpaullone, Alsterpaullone) act by competing for the ATP-binding pocket of CDKs (CDK1/cyclin B, CDK2/cyclin A) and GSK-3


.

In cellular assays, inhibition of these targets results in distinct phenotypic outcomes measurable by flow cytometry:

  • G2/M Arrest: Inhibition of CDK1 prevents mitotic entry or exit.

  • Apoptosis: Prolonged arrest or inhibition of survival signaling (via GSK-3

    
    /Wnt pathways) triggers the caspase cascade.
    
  • Phosphorylation Modulation: Direct reduction in the phosphorylation status of downstream targets like Retinoblastoma protein (Rb) or Histone H3 .

Mechanism of Action Diagram

The following diagram illustrates the compound's interference with cell cycle progression and survival signaling.

MOA Compound 6,7-Dihydroindolo[1,7-ab] benzazepine-1,2-dione CDK1 CDK1 / Cyclin B (G2/M Checkpoint) Compound->CDK1 Inhibits CDK2 CDK2 / Cyclin E (G1/S Checkpoint) Compound->CDK2 Inhibits GSK3 GSK-3 Beta Compound->GSK3 Inhibits CellCycle Cell Cycle Progression CDK1->CellCycle Promotes CDK2->CellCycle Promotes Apoptosis Apoptosis (Caspase Activation) GSK3->Apoptosis Modulates Arrest G2/M or G1/S Arrest CellCycle->Arrest Blocked by Drug Arrest->Apoptosis Prolonged Stress

Caption: Pharmacological intervention points of Indolo-benzazepine derivatives leading to cell cycle arrest and subsequent apoptosis.

Experimental Design & Preparation

Before staining, cells must be treated and harvested under conditions that preserve the fragile physiological states induced by the drug.

Reagent Preparation
  • Stock Solution: Dissolve 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione in DMSO to create a 10 mM stock. Store at -20°C. Avoid repeated freeze-thaw cycles.

  • Working Concentration: Typical IC50 values for this class range from 0.1 µM to 10 µM . Perform a dose-response curve (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 µM).

Experimental Setup Table
ParameterCondition A (Control)Condition B (Low Dose)Condition C (High Dose)
Compound Conc. DMSO (Vehicle)0.5 µM5.0 µM
Incubation Time 24 Hours24 Hours24 Hours
Cell Density

cells/mL

cells/mL

cells/mL
Replicates TriplicateTriplicateTriplicate

Protocol 1: Cell Cycle Analysis (DNA Content)

Objective: To quantify the percentage of cells arrested in G0/G1, S, or G2/M phases. Principle: Propidium Iodide (PI) binds stoichiometrically to DNA. Fluorescence intensity is directly proportional to DNA content.

Materials
  • Fixative: 70% Ethanol (ice-cold).

  • Stain: Propidium Iodide (PI) (50 µg/mL).

  • Enzyme: RNase A (100 µg/mL) (Essential to digest RNA, which PI also binds).

  • Buffer: PBS (Ca2+/Mg2+ free).

Step-by-Step Methodology
  • Harvest: Collect cells (adherent cells must be trypsinized) into 15 mL tubes. Include floating cells (detached apoptotic population).

  • Wash: Centrifuge at 300 x g for 5 min. Wash pellet once with ice-cold PBS.

  • Fixation (Critical Step):

    • Resuspend the cell pellet in 300 µL of PBS.

    • While vortexing gently , add 700 µL of ice-cold 100% Ethanol dropwise.

    • Note: Dropwise addition prevents cell clumping. Final concentration is ~70% Ethanol.

    • Incubate at -20°C for at least 2 hours (overnight is preferred).

  • Wash Fixative:

    • Centrifuge ethanol-fixed cells at 500 x g for 5 min (higher speed needed for fixed cells).

    • Decant ethanol carefully. Wash twice with PBS.

  • Staining:

    • Resuspend pellet in 500 µL of PI/RNase Staining Solution .

    • Incubate for 30 minutes at 37°C or Room Temperature in the dark.

  • Acquisition:

    • Run on flow cytometer.[1][2][3][4][5][6][7][8] Set PI excitation at 488 nm or 561 nm; emission at ~610 nm (PE-Texas Red or similar channel).

    • Linear Scale: Acquire data on a Linear scale (not Log) to visualize the 2N (G1) and 4N (G2/M) peaks accurately.

Protocol 2: Apoptosis Assay (Annexin V / 7-AAD)

Objective: To distinguish between early apoptosis (Annexin V+ / 7-AAD-), late apoptosis (Double +), and necrosis. Rationale: Indolo-benzazepines can be cytotoxic.[9] This assay confirms if cell loss is due to programmed cell death.

Materials
  • Annexin V Binding Buffer: (Must contain 2.5 mM

    
    —Annexin V is Ca-dependent).
    
  • Fluorophores: Annexin V-FITC (or APC) and 7-AAD (or PI).

Step-by-Step Methodology
  • Harvest: Collect cells carefully. Do not vortex vigorously , as this can expose Phosphatidylserine (PS) artificially.

  • Wash: Wash cells once with cold PBS.

  • Resuspend: Resuspend cells in 100 µL of 1X Annexin Binding Buffer at a concentration of

    
     cells/mL.
    
  • Stain:

    • Add 5 µL of Annexin V conjugate.

    • Add 5 µL of 7-AAD viability dye.

    • Gently vortex and incubate for 15 minutes at Room Temperature in the dark.

  • Finalize: Add 400 µL of 1X Annexin Binding Buffer to the tube.

  • Acquisition:

    • Analyze immediately (within 1 hour).

    • Log Scale: Use Logarithmic scale for fluorescence channels.

Protocol 3: Phospho-Flow (Mechanistic Validation)

Objective: To confirm the compound inhibits GSK-3 or CDKs by measuring phosphorylation of downstream targets. Target: Phospho-Histone H3 (Ser10) .

  • Why? p-H3(Ser10) is high only in Mitosis (M phase). If the drug causes G2 arrest (CDK inhibition), cells will have 4N DNA but will be negative for p-H3. If it causes Mitotic arrest (like Taxol), they will be positive . This distinguishes G2 from M arrest.

Materials
  • Fixative: 1.5% Paraformaldehyde (PFA).

  • Permeabilization: 100% Methanol (Ice-cold).

  • Antibody: Anti-phospho-Histone H3 (Ser10) - Alexa Fluor 488 or 647.

Step-by-Step Methodology
  • Fixation:

    • Resuspend cells in 1.5% PFA for 10 minutes at Room Temperature.

    • Centrifuge and wash with PBS.[4][5]

  • Permeabilization (Perm III Method):

    • Resuspend pellet in small volume (e.g., 100 µL) PBS.

    • Add 900 µL of Ice-Cold 100% Methanol while vortexing.

    • Incubate on ice for 30 minutes. (Cells can be stored at -20°C in methanol for weeks).

  • Staining:

    • Wash cells twice with PBS + 0.5% BSA (FACS Buffer) to remove methanol.

    • Resuspend in 100 µL FACS Buffer.

    • Add Anti-p-H3(Ser10) antibody (titrate, usually 1:20 to 1:100).

    • Incubate for 30-60 minutes at Room Temperature in dark.

  • Acquisition:

    • Co-stain with PI (for DNA content) if possible to map Phospho-signal against Cell Cycle phase.

Experimental Workflow Diagram

The following diagram summarizes the decision tree and workflow for analyzing this compound.

Workflow Start Cell Culture + Drug Treatment Harvest Harvest Cells (Include Supernatant) Start->Harvest Split Split Sample Harvest->Split Path1 Protocol 1: Ethanol Fixation Split->Path1 DNA Content Path2 Protocol 2: Live Staining Split->Path2 Cell Death Path3 Protocol 3: PFA + MeOH Fix Split->Path3 Signaling Stain1 Stain: PI + RNase Path1->Stain1 Stain2 Stain: Annexin V / 7-AAD Path2->Stain2 Stain3 Stain: p-Histone H3 Ab Path3->Stain3 Readout1 Output: Cell Cycle (G1 vs S vs G2/M) Stain1->Readout1 Readout2 Output: Viability (Apoptosis vs Necrosis) Stain2->Readout2 Readout3 Output: Mechanism (Mitotic Index) Stain3->Readout3

Caption: Integrated flow cytometry workflow for analyzing Indolo-benzazepine effects.

Data Analysis & Troubleshooting

Gating Strategy
  • FSC vs. SSC: Exclude debris.

  • FSC-A vs. FSC-H (or W): Doublet Discrimination is mandatory for Cell Cycle analysis. Doublets (two G1 cells stuck together) mimic G2/M cells (4N DNA) and will skew results.

  • Histogram (PI): Place markers for G1, S, and G2/M.

  • Quad-Plot (Annexin):

    • Q3 (Annexin-/7AAD-): Live

    • Q4 (Annexin+/7AAD-): Early Apoptosis

    • Q2 (Annexin+/7AAD+): Late Apoptosis

Common Issues
  • Broad G1 Peaks (High CV): Usually caused by poor fixation (clumping) or old PI. Ensure dropwise ethanol addition while vortexing.

  • No Apoptosis observed: The compound may be cytostatic (arrest only) rather than cytotoxic at the tested concentration. Check the cell cycle profile for arrest (accumulation in G2/M) even if viability is high.

References

  • Kunick, C., et al. (2004). "Structure-aided optimization of kinase inhibitors derived from alsterpaullone." Journal of Medicinal Chemistry, 47(1), 22-36.

  • Nevskaya, A. A., et al. (2016).[10] "A new method for the synthesis of 6,7-dihydro-5H-pyrrolo[2,1-a][2]benzazepines and 5,6,7,9,10,11-hexahydro-12H-indolo[2,1-a][2]benzazepines and evaluation of their bioactivity." RSC Advances, 6, 9014-9022.

  • Darzynkiewicz, Z., et al. (2017). "Cytometry of Cell Cycle and Apoptosis." Cytometry Part A, 91(12).

  • Krishan, A. (1975). "Rapid flow cytofluorometric analysis of mammalian cell cycle by propidium iodide staining." Journal of Cell Biology, 66(1), 188-193.

Sources

Application

Application Note: Western Blot Analysis of Phospho-Signaling Pathways Induced by 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

Based on the chemical structure and biological profile of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (often associated with the Erythrina alkaloid scaffold and structurally related to indolobenzazepine kinase inhibit...

Author: BenchChem Technical Support Team. Date: February 2026

Based on the chemical structure and biological profile of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (often associated with the Erythrina alkaloid scaffold and structurally related to indolobenzazepine kinase inhibitors like Paullones), the following Application Note is designed to evaluate its effects on neurotrophic signaling, kinase modulation (GSK-3β), and apoptotic pathways .

This guide assumes the compound is being investigated for its potential antidepressant-like activity or cytotoxic/antiproliferative effects , consistent with the pharmacophore of fused indolobenzazepines.

Introduction & Biological Context

6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione represents a tetracyclic scaffold sharing structural homology with Erythrina alkaloids (known for CNS activity via nAChRs) and Paullones (potent CDK/GSK-3β inhibitors).

Research into this specific pharmacophore typically focuses on two distinct biological outcomes depending on dosage and cell type:

  • Neuroprotection & Neurogenesis: Modulation of the Akt/GSK-3β/CREB axis, a canonical pathway for antidepressant efficacy and neuronal survival.

  • Antiproliferative Activity: Inhibition of cell cycle progression (via CDK inhibition) or induction of apoptosis in oncological models.

This protocol is optimized to detect rapid phosphorylation events (activation/inhibition) and downstream protein expression changes following treatment.

Key Signaling Targets
Target ProteinMolecular WeightModificationPhysiological Significance
GSK-3β 46 kDap-Ser9 (Inhibitory)A primary target for indolobenzazepines. Phosphorylation at Ser9 inhibits GSK-3β, preventing apoptosis and promoting β-Catenin stability.
Akt (PKB) 60 kDap-Ser473 (Active)Upstream regulator. Activation suggests pro-survival signaling and positive feedback from growth factors (e.g., BDNF).
CREB 43 kDap-Ser133 (Active)Transcription factor critical for neuroplasticity and antidepressant response.
β-Catenin 92 kDaTotal / NuclearAccumulation indicates successful GSK-3β inhibition (Wnt pathway activation).
Cleaved Caspase-3 17/19 kDaCleavageMarker of irreversible apoptosis (toxicity check).

Experimental Logic & Pathway Visualization

The following diagram illustrates the hypothesized mechanism of action where the compound acts as a dual-function modulator: inhibiting GSK-3β directly or activating upstream survival kinases (Akt/ERK) potentially via receptor modulation (e.g., nAChR or GPCRs).

SignalingPathway cluster_outcome Therapeutic Outcome Compound 6,7-Dihydroindolo[1,7-ab] benzazepine-1,2-dione Receptor Surface Receptors (nAChR / GPCR) Compound->Receptor Binding GSK3 GSK-3β (p-Ser9) Compound->GSK3 Direct Inhibition? PI3K PI3K Receptor->PI3K Activation Akt Akt (PKB) (p-Ser473) PI3K->Akt Phosphorylation Akt->GSK3 Inhibitory Phos (Ser9) CREB CREB (p-Ser133) Akt->CREB Activation BetaCat β-Catenin (Accumulation) GSK3->BetaCat Degradation GSK3->CREB Inhibition Apoptosis Apoptosis (Caspase-3) GSK3->Apoptosis Promotes BDNF BDNF Expression (Neuroplasticity) BetaCat->BDNF Transcription CREB->BDNF Transcription

Caption: Proposed signaling cascade. The compound may directly inhibit GSK-3β or activate Akt via surface receptors, leading to β-Catenin stabilization and CREB-mediated neuroplasticity.

Comprehensive Protocol

A. Sample Preparation (Critical Step)

Rationale: Phosphorylation states are labile. Phosphatases are active even at 4°C. Immediate inhibition upon lysis is non-negotiable.

Reagents:

  • Lysis Buffer: RIPA Buffer (High stringency) or NP-40 (Preserves cytoplasmic complexes).

    • Recommendation: Modified RIPA (50 mM Tris-HCl, 150 mM NaCl, 1% NP-40, 0.25% Na-deoxycholate, 1 mM EDTA).

  • Protease Inhibitor Cocktail: (e.g., Aprotinin, Leupeptin, PMSF).

  • Phosphatase Inhibitor Cocktail (Mandatory):

    • Sodium Orthovanadate (1 mM) – Inhibits Tyrosine phosphatases.

    • Sodium Fluoride (10 mM) – Inhibits Ser/Thr phosphatases.

    • β-Glycerophosphate (10 mM).

Procedure:

  • Treatment: Treat cells (e.g., SH-SY5Y, PC12, or primary neurons) with the compound.

    • Dose Range: 0.1 µM – 10 µM (Based on typical potency of indolobenzazepines).

    • Time Points: 30 min (Phosphorylation), 24 hr (Total protein expression/Apoptosis).

  • Harvest:

    • Place plates on ice immediately.

    • Wash 2x with ice-cold PBS (containing 1 mM Na3VO4).

    • Add ice-cold Lysis Buffer (100 µL per 6-well).

    • Scrape and transfer to pre-chilled microcentrifuge tubes.

  • Sonication: Pulse 3x (10 sec) at 20% amplitude to shear DNA (reduces viscosity).

  • Clarification: Centrifuge at 14,000 x g for 15 min at 4°C. Collect supernatant.

B. Gel Electrophoresis (SDS-PAGE)

Rationale: Separation of GSK-3β (46kDa) from Akt (60kDa) requires a specific gel percentage for optimal resolution.

  • Gel Percentage: 10% Bis-Tris Gel.

  • Loading: 20-30 µg total protein per lane.

  • Running Condition: 120V constant voltage until dye front reaches the bottom.

C. Transfer & Blocking

Rationale: PVDF is preferred over Nitrocellulose for phospho-proteins due to higher binding capacity and retention.

  • Membrane: PVDF (0.45 µm), activated in methanol for 1 min.

  • Transfer: Wet transfer (Towbin Buffer + 20% Methanol) at 100V for 60-90 mins (cool with ice pack).

  • Blocking:

    • For Phospho-Antibodies:5% BSA in TBST. (Do NOT use non-fat milk; casein phosphoproteins interfere with phospho-specific antibodies).

    • For Total Antibodies: 5% Non-fat dry milk in TBST.

    • Time: 1 hour at Room Temperature (RT).

D. Primary Antibody Incubation

Rationale: Overnight incubation at 4°C allows high-affinity binding without non-specific background common at RT.

TargetDilutionHostBuffer
Anti-p-GSK-3β (Ser9) 1:1000Rabbit5% BSA/TBST
Anti-GSK-3β (Total) 1:1000Mouse5% Milk/TBST
Anti-p-Akt (Ser473) 1:1000Rabbit5% BSA/TBST
Anti-β-Catenin 1:2000Rabbit5% Milk/TBST
Anti-GAPDH (Loading Ctrl)1:5000Mouse5% Milk/TBST

Note: Always probe for phosphorylated targets first. Strip and re-probe for total protein later, or use multiplexing if host species differ.

E. Detection
  • Wash: 3 x 10 min with TBST.

  • Secondary Ab: HRP-conjugated (1:5000 in 5% Milk/TBST) for 1 hr at RT.

  • ECL: Use high-sensitivity chemiluminescence substrate (e.g., SuperSignal West Dura) for phospho-proteins.

Troubleshooting & Validation (Self-Validating System)

To ensure the data is trustworthy, the experiment must include specific controls:

  • Positive Control (LiCl or BIO):

    • Include a lane treated with Lithium Chloride (10 mM) or BIO (1 µM). These are known GSK-3β inhibitors. If these do not show increased β-Catenin or p-GSK3β, the assay is invalid.

  • Negative Control (Vehicle):

    • DMSO concentration must match the highest drug treatment (typically <0.1%).

  • Total Protein Normalization:

    • Do not rely solely on GAPDH. You must calculate the ratio of Phospho-Protein / Total-Protein (e.g., p-GSK3β / Total GSK3β) to confirm that changes are due to phosphorylation, not protein degradation.

Common Issues & Solutions
  • Weak Phospho-Signal: Ensure phosphatase inhibitors were fresh. Switch blocking buffer to BSA. Increase primary antibody concentration.

  • High Background: Increase washing steps (Tween-20 to 0.1%). Reduce secondary antibody concentration.

References

  • Sigma-Aldrich. (n.d.). 6,7-dihydroindolo[1,7-ab][1]benzazepine-1,2-dione Product Page. Retrieved from

  • Kunick, C., et al. (2004). "Paullones: A Series of Cyclin-Dependent Kinase Inhibitors with Divergent Biological Properties."[1] Journal of Medicinal Chemistry. (Validates the Indolobenzazepine scaffold as a kinase inhibitor).

  • Grinev, A. N., et al. (1976). "Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine... as potential antidepressant agents." Journal of Medicinal Chemistry. Retrieved from (Establishes the specific scaffold's CNS activity).

  • Jope, R. S. (2011). "Glycogen Synthase Kinase-3 (GSK3): Inflammation, Diseases, and Therapeutics." Neurochemical Research. (Mechanistic grounding for GSK-3 signaling).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione Synthesis

Welcome to the technical support guide for the synthesis of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione. This resource is designed for researchers and drug development professionals engaged in the synthesis of complex...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione. This resource is designed for researchers and drug development professionals engaged in the synthesis of complex indole alkaloids and related heterocyclic systems. The indolo-benzazepine core is a privileged scaffold found in numerous biologically active compounds, making its efficient synthesis a critical objective.[1][2]

This guide provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) based on established chemical principles and analogous transformations reported in the literature. We will address common challenges encountered during the multi-step synthesis of this advanced heterocyclic target, focusing on yield optimization and impurity profiling.

Proposed Synthetic Workflow

The synthesis of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione is a multi-step process requiring careful control over each transformation. Below is a plausible and efficient synthetic pathway, which will serve as the framework for our troubleshooting guide. The strategy involves the initial construction of a substituted indole, followed by intramolecular cyclization to form the core tetracyclic structure, and a final oxidation to yield the target dione.

G cluster_0 Stage 1: Indole Core Formation cluster_1 Stage 2: Side Chain Attachment & Cyclization cluster_2 Stage 3: Final Oxidation A Substituted Phenylhydrazine + Aryl Ketone B Fischer Indole Synthesis A->B Acid Catalyst (e.g., PPA, H₂SO₄) C 2-Aryl-3-Substituted Indole B->C D Attachment of Benzazepine Precursor (e.g., via N-Alkylation or Acylation) C->D E Intramolecular C-N Cyclization (e.g., Buchwald-Hartwig Amination) D->E Pd Catalyst, Ligand, Base (e.g., NaOtBu) F 6,7-Dihydroindolo[1,7-ab]benzazepine Core E->F G Selective Oxidation of Indole C2-C3 F->G Oxidizing Agent (e.g., NBS, DMSO/HBr) H Target: 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione G->H G start Low Yield in C-N Cyclization cat_check Is Catalyst/Ligand Optimal? start->cat_check base_check Is Base Correct & Active? cat_check->base_check No cat_sol Switch to bulky, electron-rich ligands (e.g., RuPhos, BrettPhos). Use a modern Pd precatalyst. cat_check->cat_sol Yes solvent_check Is Solvent Anhydrous & Degassed? base_check->solvent_check No base_sol Use a fresh, anhydrous strong base (NaOtBu, LHMDS). Ensure proper handling under inert gas. base_check->base_sol Yes temp_check Is Temperature Optimized? solvent_check->temp_check No solvent_sol Use freshly distilled, anhydrous solvent (Toluene, Dioxane). Degas thoroughly (freeze-pump-thaw). solvent_check->solvent_sol Yes temp_sol Gradually increase temperature. Monitor for Pd black formation, which indicates decomposition. temp_check->temp_sol Yes success Yield Optimized temp_check->success No cat_sol->base_check base_sol->solvent_check solvent_sol->temp_check temp_sol->success

Caption: Troubleshooting decision tree for C-N cyclization.

Q2: I am observing the formation of palladium black in my reaction vessel. What does this signify and how can it be prevented?

A2: The appearance of palladium black is a clear visual indicator of catalyst decomposition, where the soluble, active Pd(0) species agglomerates into inactive bulk palladium metal. [3]This halts the catalytic cycle and is a common cause of reaction failure.

Solutions:

  • Ligand Choice and Ratio: Bulky, electron-rich phosphine ligands (e.g., RuPhos, BrettPhos) are designed to stabilize the monomeric Pd(0) complex, preventing aggregation. [3]Ensure the correct ligand-to-metal ratio is used, as excess ligand can sometimes be beneficial.

  • Purity of Reagents: Ensure all reagents, substrates, and solvents are free of oxygen and moisture. Oxygen can oxidize the active Pd(0) catalyst. [4]Perform the reaction under a strictly inert atmosphere (argon or nitrogen) and use properly degassed solvents.

  • Temperature Management: Excessively high temperatures can accelerate the rate of catalyst decomposition. If the reaction requires heat, increase the temperature gradually and monitor for any visual changes.

Stage 3: Final Oxidation to 1,2-Dione

Q1: The oxidation of the indole C2-C3 bond to form the 1,2-dione (isatin core) is giving a low yield and numerous side products. How can I improve the selectivity of this transformation?

A1: The indole nucleus is electron-rich and susceptible to oxidation at multiple positions. Uncontrolled oxidation can lead to C-C bond cleavage, polymerization, or reaction at other sites on the tetracyclic core. The key is to choose an oxidant and conditions that are selective for the C2-C3 double bond.

Solutions:

  • Choice of Oxidant: Several reagents are known to effect this transformation. A common and effective method involves the use of N-Bromosuccinimide (NBS) followed by hydrolysis, often mediated by DMSO. This proceeds through a 2,3-dibromoindolenine intermediate which is then hydrolyzed to the dione.

  • Protecting Groups: If your molecule contains other sensitive functional groups (e.g., free amines or phenols), they should be protected prior to the oxidation step.

  • Reaction Conditions: The reaction is often sensitive to temperature and stoichiometry. Add the oxidant slowly at a low temperature (e.g., 0 °C or below) to control the initial bromination step and minimize side reactions.

Frequently Asked Questions (FAQs)

Q: What are the most critical analytical techniques for monitoring this synthesis and characterizing the final product? A: For reaction monitoring, Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are indispensable. For structural confirmation of intermediates and the final product, High-Resolution Mass Spectrometry (HRMS) is required to confirm the elemental composition. 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy are essential for unambiguous structure elucidation. For complex stereochemical assignments, 2D NMR techniques (COSY, HSQC, HMBC) may be necessary. The literature on related structures often relies on these standard techniques for characterization. [5][6] Q: Are there alternative strategies to form the seven-membered benzazepine ring? A: Yes. While palladium-catalyzed amination is a robust method, other strategies exist. Domino or cascade reactions, starting from simpler precursors, can be highly efficient for constructing polycyclic systems in a single step. [7][8]Another classical approach involves intramolecular Friedel-Crafts acylation followed by reduction, though this may require harsher conditions.

Q: My final compound has poor solubility. What can I do? A: Poor aqueous solubility is a common issue with planar, polycyclic aromatic compounds like paullone isomers, which are structurally related. [9]For purification, consider column chromatography with a gradient of polar solvents or preparative HPLC. For biological assays, you may need to formulate the compound with solubility enhancers like DMSO, cyclodextrins, or prepare a salt form if a basic handle is present.

Optimized Experimental Protocols

Protocol 1: Intramolecular Palladium-Catalyzed Amination

This is a representative protocol. Optimal conditions may vary based on the specific substrate.

  • Preparation: To an oven-dried Schlenk flask, add the aryl halide precursor (1.0 eq), RuPhos Pd G3 precatalyst (0.02 eq), and RuPhos ligand (0.03 eq).

  • Reagent Addition: Add sodium tert-butoxide (NaOtBu, 1.5 eq). The solid reagents should be handled in a glovebox or under a strong flow of inert gas.

  • Solvent Addition: Add anhydrous, degassed toluene (to achieve a ~0.1 M concentration). The solvent must be thoroughly deoxygenated, for example, by three freeze-pump-thaw cycles.

  • Reaction: Seal the flask and heat the mixture to 100-110 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. A typical reaction time is 12-24 hours.

  • Workup: After completion, cool the reaction to room temperature. Quench carefully with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with ethyl acetate (3x).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

ParameterConditionRationale & Reference
Catalyst RuPhos Pd G3A modern, air-stable precatalyst that provides a highly active, monoligated Pd(0) species in solution.
Ligand RuPhosA bulky, electron-rich biarylphosphine ligand that promotes efficient reductive elimination and stabilizes the catalyst against decomposition. [3]
Base Sodium tert-butoxide (NaOtBu)A strong, non-nucleophilic base essential for deprotonating the amine and facilitating the catalytic cycle. Must be fresh and handled under inert conditions. [3]
Solvent TolueneAnhydrous, non-polar aprotic solvent. Its high boiling point is suitable for this transformation, and its purity is critical. [3]
Temperature 100-110 °CSufficient thermal energy is typically required to drive the reaction, but temperatures should not be so high as to cause catalyst decomposition. [4]

References

  • Zhang, Y., et al. (2020). Optimization of reaction conditions for palladium-catalyzed amination of morpholine with chlorobenzene. ResearchGate. [Link]

  • Kim, J., & Sarpong, R. (2020). Recent Advances in Divergent Synthetic Strategies for Indole-Based Natural Product Libraries. Molecules, 25(16), 3733. [Link]

  • Lipshutz, B. H., et al. (2021). Recent Green and Sustainable Pd‐Catalyzed Aminations. Chemistry – A European Journal, 27(45), 11575-11584. [Link]

  • Zhang, Y., et al. (2019). Sustainable ppm level palladium-catalyzed aminations in nanoreactors under mild, aqueous conditions. Green Chemistry, 21(16), 4435-4441. [Link]

  • Wang, Q., et al. (2023). Modular assembly of indole alkaloids enabled by multicomponent reaction. Nature Communications, 14(1), 4729. [Link]

  • Nevskaya, A. A., et al. (2022). A new method for the synthesis of 6,7-dihydro-5H-pyrrolo[2,1-a]b[10]enzazepines and 5,6,7,9,10,11-hexahydro-12H-indolo[2,1-a]b[10]enzazepines and evaluation of their bioactivity. RSC Advances, 12(45), 29505-29515. [Link]

  • Cignarella, G., et al. (1976). Basic derivatives of 6,7-dihydroindolo(1,7-ab)(1) benzazepine and 6H-indolo(7,1-cd)(1,5) benzoxazepine as potential antidepressant agents. Journal of Medicinal Chemistry, 19(2), 208-213. [Link]

  • Heravi, M. M., et al. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances, 11(54), 34235-34261. [Link]

  • Mali, G., et al. (2021). Development of cascade reactions for the synthesis of biologically active indole alkaloids. Organic & Biomolecular Chemistry, 19(1), 29-47. [Link]

  • Kuznetcova, V., et al. (2022). Ready access to 7,8-dihydroindolo[2,3-d]b[3]enzazepine-6(5H)-one scaffold and analogues via early-stage Fischer ring-closure reaction. Beilstein Journal of Organic Chemistry, 18, 143-151. [Link]

  • Sharma, A., et al. (2023). The role of commonly used transition metals in total synthesis of indole alkaloids. Arabian Journal of Chemistry, 16(5), 104686. [Link]

  • Nevskaya, A. A., et al. (2022). A new method for the synthesis of 6,7-dihydro-5H-pyrrolo[2,1-a]b[10]enzazepines and 5,6,7,9,10,11-hexahydro-12H-indolo[2,1-a]b[10]enzazepines and evaluation of their bioactivity. RSC Advances, 12, 29505-29515. [Link]

  • Kuznetcova, V., et al. (2022). Ready access to 7,8-dihydroindolo[2,3-d]b[3]enzazepine-6(5H)-one scaffold and analogues via early-stage Fischer ring-closure reaction. ResearchGate. [Link]

  • Ghosh, D., et al. (1995). Synthesis and evaluation of...as conformationally restricted analogs of beta-phenyldopamine. Journal of Medicinal Chemistry, 38(13), 2395-2409. [Link]

  • Kuznetcova, V., et al. (2022). Ready access to 7,8-dihydroindolo[2,3- d]b[3]enzazepine-6(5 H)-one scaffold and analogues via early-stage Fischer ring-closure reaction. Beilstein Journal of Organic Chemistry, 18, 143-151. [Link]

  • Al-Masoudi, W. A., & Al-Amery, K. H. A. (2022). Synthesis of the Derivatives of 1,3-oxazepine-4,7-dione and Investigation of Antibacterial Activity. Egyptian Journal of Chemistry, 65(10), 45-51. [Link]

  • Kikelj, D., et al. (2006). Improved Synthesis of Substituted 6,7-Dihydroxy-4-quinazolineamines: Tandutinib, Erlotinib and Gefitinib. Molecules, 11(4), 286-297. [Link]

  • Casimiro, L., et al. (2023). 5,5,7,7-Tetramethyl-6,7-dihydro-5H-dibenzo[c,e]azepine. Molbank, 2023(1), M1548. [Link]

  • Kalaiarasi, G., & Manivarman, S. (2017). Synthesis, Spectroscopic Characterization, Computational Exploration Of 6-(2-(2, 4-dinitrophenylhydrazano)-tetrahydro-2- thioxop. Oriental Journal of Chemistry, 33(1), 304-317. [Link]

Sources

Optimization

Purification challenges of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

The following is a comprehensive Technical Support Guide designed for researchers working with 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione . This guide is structured to address the unique physicochemical challenges...

Author: BenchChem Technical Support Team. Date: February 2026

The following is a comprehensive Technical Support Guide designed for researchers working with 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione . This guide is structured to address the unique physicochemical challenges of this rigid, tetracyclic scaffold.

Status: Operational | Tier: Advanced Chemical Support Molecule ID: [CAS: 22965-11-3] | Common Phenotype: Deep Orange/Red Microcrystalline Solid

Triage: Is This Your Problem?

Before proceeding, confirm the behavior of your material against these common "pain points." This molecule is notorious for three specific issues due to its planar indolo[1,7-ab]benzazepine core and the reactive 1,2-dione (alpha-diketone) moiety.

SymptomDiagnosisImmediate Action
"Brick Dust" Insolubility Material refuses to dissolve in DCM, MeOH, or Acetone.Stop sonication. See Section 2: Solubility Protocols.
Tailing/Streaking on TLC Broad smears instead of distinct spots on Silica.Acidity mismatch. The dione/amine interaction requires buffering. See Section 3.
Color Change (Red

Brown)
Degradation or Polymerization.Oxidative instability. Purge with Argon immediately. Store at -20°C.

Critical Protocol: Overcoming the "Brick Dust" Effect

The Challenge: The [1,7-ab] fusion creates a rigid, planar system with high lattice energy. Standard organic solvents often fail to disrupt the


-

stacking.
FAQ: Why won't it dissolve?

A: You are fighting lattice energy. The 1,2-dione moiety also increases polarity, making it resistant to lipophilic solvents but too hydrophobic for aqueous media.

Troubleshooting Guide: Solubilization Matrix

Do not rely on DCM alone. Use these "Magic Bullet" solvent systems:

  • The "Golden" Mixture: 10% Methanol in Dichloromethane (DCM).

    • Tip: If still insoluble, add 1% Triethylamine (TEA) to disrupt hydrogen bonding, but only if your next step tolerates base.

  • The "Heavy Duty" Solvent: HFIP (1,1,1,3,3,3-Hexafluoro-2-propanol).

    • Why: HFIP is a strong hydrogen bond donor that disrupts the rigid amide/dione aggregation. It is expensive but effective for loading columns.

  • Recrystallization Solvent: DMF/Water or DMSO/Water.

    • Protocol: Dissolve in minimal hot DMF (

      
      C). Add water dropwise until turbidity persists. Cool slowly to 
      
      
      
      C.

Purification & Chromatography Support

The Challenge: The 1,2-dione is an electrophile (Michael acceptor/Schiff base precursor) and can react with silanol groups on silica gel, leading to irreversible adsorption or decomposition.

Q: My compound sticks to the column. How do I elute it?

A: Standard silica gel is acidic (


). This can catalyze the degradation of the dione or protonate the benzazepine nitrogen, causing retention.

Recommended Stationary Phase:

  • Best: Neutral Alumina (Activity Grade III).

  • Alternative: Deactivated Silica Gel (Pre-treat with 1% TEA in Hexane).

Recommended Mobile Phase:

  • Gradient: 0

    
     5% Methanol in DCM.
    
  • Modifier: Add 0.1%

    
     (aqueous ammonia) to the Methanol. This suppresses ionization and reduces tailing better than TEA for this specific scaffold.
    
Q: I see a "Ghost Peak" or baseline rise.

A: This is likely the hydrate or hemiacetal form of the 1,2-dione.

  • Mechanism:[1][2][3][4] The alpha-diketone can reversibly react with water or methanol in your solvent.

  • Fix: Avoid alcohols in the mobile phase if possible. Use Ethyl Acetate/Hexane on Alumina. If you must use MeOH, minimize exposure time and evaporate strictly

    
    C.
    

Stability & Storage (The "Red Solid" Protocol)

The Challenge: 1,2-Diones are sensitive to nucleophilic attack and oxidative ring-opening.

  • Light Sensitivity: High. The conjugated system can undergo photodegradation. Store in amber vials.

  • Temperature: Store solid at

    
    C. Solutions should be used immediately.
    
  • Reactivity Warning: Avoid primary amines in your workup (e.g., do not use ethylenediamine to quench reactions). The 1,2-dione will rapidly form a Schiff base (imine) or a pyrazine derivative via condensation.

Visualizing the Purification Logic

Use this decision tree to select the optimal purification route based on your crude mixture's behavior.

PurificationLogic Start Crude Reaction Mixture (Red/Orange Solid) SolubilityCheck Solubility Test: 10% MeOH in DCM Start->SolubilityCheck IsSoluble Soluble? SolubilityCheck->IsSoluble TLC_Check TLC Analysis (Neutral Alumina) IsStreaking Streaking/Tailing? TLC_Check->IsStreaking IsSoluble->TLC_Check Yes Recryst Protocol A: Recrystallization (Hot DMF + H2O) IsSoluble->Recryst No (Precipitate) FlashChrom Protocol B: Flash Chromatography (Neutral Alumina, EtOAc/Hex) IsStreaking->FlashChrom No (Clean Spots) DeactivatedSilica Protocol C: Deactivated Silica (DCM/MeOH + 1% NH4OH) IsStreaking->DeactivatedSilica Yes (Tailing) HFIP_Load Protocol D: Solid Load with HFIP onto Celite Recryst->HFIP_Load If Purity < 95% HFIP_Load->DeactivatedSilica

Figure 1: Decision Matrix for the purification of rigid benzazepine diones. Note the priority of Recrystallization over Chromatography to avoid silica interactions.

Synthesis & Impurity Profile

Understanding how the molecule is made helps you identify impurities. The classic route involves the cyclization of indole derivatives.

Impurity TypeOriginRemoval Strategy
Starting Material Unreacted Indole/Ester precursors.Wash crude solid with cold Diethyl Ether . The dione is usually insoluble, while precursors dissolve.
Mono-ketone Incomplete oxidation (if oxidative route used).Difficult to separate. Requires Preparative HPLC (C18 column, Acetonitrile/Water + 0.1% Formic Acid).
Ring-Open Acid Oxidative cleavage of the 1,2-dione bond.Wash with Sat. NaHCO3 . The acid will dissolve in the aqueous layer; the dione remains in the organic layer.

References

  • Sigma-Aldrich. 6,7-dihydroindolo[1,7-ab][1]benzazepine-1,2-dione Product Data.[5]Link

  • Reynolds, B. et al. (1976). Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine and 6H-indolo[7,1-cd][1,5]benzoxazepine as potential antidepressant agents. Journal of Medicinal Chemistry, 19(2), 208–213.[6] Link

  • Beilstein J. Org.[4] Chem. Ready access to 7,8-dihydroindolo[2,3-d][1]benzazepine-6(5H)-one scaffold (Paullone Isomers).[2][4] (For comparative solubility/handling of fused indolobenzazepines). Link

Sources

Troubleshooting

Technical Support Center: Solubility Optimization for 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

Executive Summary & Compound Profile 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione is a rigid, tetracyclic fused heteroaromatic system. Structurally related to the Paullone class of kinase inhibitors (e.g., Kenpaullone)...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Compound Profile

6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione is a rigid, tetracyclic fused heteroaromatic system. Structurally related to the Paullone class of kinase inhibitors (e.g., Kenpaullone), this compound exhibits significant planarity.

The Core Challenge: The primary solubility barrier for this compound is


-

stacking
. The flat, fused ring system encourages the formation of ordered, insoluble aggregates in aqueous environments, often leading to "crashing out" during serial dilutions or false-positive results in enzymatic assays due to promiscuous aggregation.
PropertyValue / CharacteristicImplication
Molecular Structure Tetracyclic, fused indole-benzazepineHigh planarity; strong tendency to aggregate.
Hydrophobicity Moderate to High (LogP ~2.5 - 3.5 estimated)Poor water solubility; requires organic co-solvent.[1]
Key Functional Groups 1,2-Dione (diketone)Potential for covalent Schiff base formation (rare in standard assay conditions) but primarily H-bond accepting.[1]
Preferred Solvent DMSO (Dimethyl sulfoxide)Soluble >10 mM.[1]

Troubleshooting Center (Q&A)

Category A: Stock Solution Preparation

Q1: I tried dissolving the powder in ethanol, but it remains cloudy. Why? A: Ethanol is often insufficient for rigid, fused heterocycles like benzazepine-diones. The dielectric constant of ethanol (


) is significantly lower than DMSO (

), making it less effective at disrupting the strong intermolecular lattice energy of this crystal.[1]
  • Recommendation: Switch to 100% anhydrous DMSO . The compound should be soluble at 10 mM to 20 mM in DMSO. Vortex vigorously for 30-60 seconds. If particulates persist, warm the solution to 37°C for 5 minutes.

Q2: My 10 mM DMSO stock froze at -20°C. Is the compound stable? A: Yes, DMSO freezes at 19°C. The compound is chemically stable in frozen DMSO. However, freeze-thaw cycles promote crystal nucleation.

  • Protocol: Aliquot the stock into single-use volumes (e.g., 20-50 µL) immediately after preparation. Store at -20°C or -80°C in amber vials to protect from light, as indole derivatives can be photosensitive.

Category B: Assay Dilution & Precipitation

Q3: When I perform serial dilutions in PBS, I see a fine precipitate in the higher concentration wells. What is happening? A: You are likely performing the serial dilution directly in the buffer. When a hydrophobic compound in DMSO is added to an aqueous buffer, the local solvent environment changes rapidly. If the local concentration exceeds the thermodynamic solubility limit before mixing is complete, the compound nucleates and precipitates.

  • The Fix: Use the "DMSO-Transfer" Method (see Protocol 1 below). Perform the serial dilution in 100% DMSO first, then transfer a small, fixed volume to the assay buffer.

Q4: I see a drop in potency (IC50 shift) when I add BSA to the buffer. Is this an error? A: Not necessarily. This compound is highly lipophilic and may bind non-specifically to Albumin (BSA/HSA).[1]

  • Diagnostic: If the IC50 shifts by >10-fold with BSA, the compound is highly protein-bound.

  • Correction: Report the "Free Fraction" if possible, or maintain constant BSA concentration (e.g., 0.1%) across all assays to standardize the shift. Conversely, if you remove BSA and potency increases, check for aggregation (see Q5).[1]

Category C: Assay Interference

Q5: I am getting 100% inhibition in my kinase assay, but it looks suspicious. Could it be an aggregator? A: Planar compounds like indolo-benzazepines are classic "promiscuous aggregators." They form colloidal particles that sequester enzymes, causing false inhibition.

  • Validation Test: Add 0.01% Triton X-100 or 0.05% Tween-20 to your assay buffer. If the inhibition disappears or significantly drops, the activity was likely an artifact of aggregation.

Strategic Workflows & Protocols

Protocol 1: The "DMSO-Transfer" Serial Dilution Method

Use this method to prevent "crashing out" during dilution steps.

  • Prepare Stock: Dissolve compound to 10 mM in 100% DMSO.

  • DMSO Dilution Plate: Prepare a 96-well plate with 100% DMSO in all wells.

  • Serial Dilution: Perform your 1:3 or 1:10 serial dilution within this DMSO plate.

    • Result: You now have a gradient of concentrations (e.g., 10 mM, 1 mM, 0.1 mM...) all in stable 100% DMSO.[1][2]

  • Intermediate Step (Optional but Recommended): Transfer 5 µL of the DMSO series into an "Intermediate Plate" containing 95 µL of Assay Buffer (yielding 5% DMSO). Mix immediately.

  • Final Assay Transfer: Transfer 10 µL from the Intermediate Plate to your Assay Plate containing 40 µL of reagents.

    • Final DMSO Concentration: 1%.

    • Benefit: The compound never faces a "shock" dilution from 100% DMSO to 0% buffer; it is stepped down gradually.

Protocol 2: Solubilization for Cell Culture

Direct addition of DMSO stocks to media often precipitates the compound, which then settles on cells, causing localized toxicity.

  • Warm the Media: Ensure cell culture media is at 37°C. Cold media accelerates precipitation.

  • Rapid Dispersion:

    • Place the pipette tip containing the DMSO stock submerged in the media (do not drop it on top).

    • Expel the compound while simultaneously swirling or pipetting up and down rapidly.

  • Visual Check: Inspect under a microscope (10x or 20x).[1] If you see dark crystals or "needles," the compound has precipitated.

    • Troubleshoot: Reduce the final concentration or use a carrier like cyclodextrin (HP-β-CD) .[1]

Visualizations

Figure 1: Solubility Decision Logic

A flowchart to guide experimental design based on visual observation of precipitation.

SolubilityLogic Start Start: Compound in 100% DMSO Dilution Dilute into Aqueous Buffer Start->Dilution Check Visual Inspection (Turbidity/Precipitate?) Dilution->Check Clear Solution Clear Check->Clear No Cloudy Cloudy / Precipitate Check->Cloudy Yes Action1 Proceed to Assay (Maintain DMSO < 1%) Clear->Action1 Action2 Check Concentration Cloudy->Action2 HighConc > 50 µM Action2->HighConc Yes LowConc < 10 µM Action2->LowConc No Sol1 Reduce Conc. or use Intermediate Plate HighConc->Sol1 Sol2 Add Surfactant (0.01% Triton X-100) LowConc->Sol2

Caption: Decision tree for handling precipitation events. High-concentration precipitation usually requires step-wise dilution; low-concentration precipitation suggests aggregation requiring surfactants.

Figure 2: The "DMSO-Transfer" Dilution Workflow

Visualizing the correct method to maintain solubility during serial dilution.

SerialDilution cluster_0 Step 1: DMSO Master Plate cluster_1 Step 2: Assay Plate (Aqueous) Stock 10mM Stock (100% DMSO) D1 Dilution 1 (100% DMSO) Stock->D1 Serial Dilute W1 Well 1 (Buffer) Stock->W1 Transfer small vol (e.g. 1µL) D2 Dilution 2 (100% DMSO) D1->D2 W2 Well 2 (Buffer) D1->W2 W3 Well 3 (Buffer) D2->W3

Caption: The "DMSO-Transfer" method ensures the compound remains solubilized in organic solvent until the final moment of introduction to the aqueous buffer, minimizing time for crystal nucleation.[1]

References

  • Leost, M., et al. (2000).[1] Paullones are potent inhibitors of glycogen synthase kinase-3β and cyclin-dependent kinase 5/p25. European Journal of Biochemistry.

  • Kunick, C., et al. (2004).[1] Structure-aided optimization of kinase inhibitors derived from alsterpaullone. Bioorganic & Medicinal Chemistry Letters.

  • Di, L., & Kerns, E. (2015).[1] Drug-Like Properties: Concepts, Structure Design and Methods: Solubility. ScienceDirect. [1]

  • Sigma-Aldrich. (n.d.).[1] Product Specification: 6,7-dihydroindolo[1,7-ab][1]benzazepine-1,2-dione.[1]

  • Shoichet, B. K. (2006).[1] Screening in a Spirit Haunted by Pathological Promiscuity. Drug Discovery Today.

Sources

Optimization

Troubleshooting inconsistent results in 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione experiments

[1] Status: Operational Topic: Troubleshooting Experimental Inconsistencies Target Audience: Medicinal Chemists, Cell Biologists, Assay Development Scientists Executive Summary The compound 6,7-Dihydroindolo[1,7-ab]benza...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Status: Operational Topic: Troubleshooting Experimental Inconsistencies Target Audience: Medicinal Chemists, Cell Biologists, Assay Development Scientists

Executive Summary

The compound 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione belongs to a class of fused indole-benzazepines, structurally related to Paullones (e.g., Kenpaullone). These scaffolds are potent kinase inhibitors (CDKs, GSK-3


) and mitochondrial toxicity inducers.

However, this specific scaffold presents a dual-threat to experimental reproducibility:

  • The 1,2-Dione Moiety: An ortho-quinone-like structure capable of redox cycling, leading to hydrogen peroxide (

    
    ) generation in the presence of reducing agents (DTT/TCEP).
    
  • Planar Hydrophobicity: High tendency for colloidal aggregation in aqueous buffers, causing non-specific enzyme inhibition.

This guide provides the diagnostic workflows required to distinguish true pharmacological activity from assay artifacts.

Module 1: Chemical Stability & Storage

Issue: "My IC


 values shift significantly after storing the compound in DMSO for >1 week."
Root Cause Analysis

The 1,2-dione functionality is electrophilic and susceptible to nucleophilic attack or reduction. In "wet" DMSO (hygroscopic absorption of atmospheric water), the compound can undergo:

  • Hydrolysis/Ring Opening: Rare but possible at high pH.

  • Reduction: Conversion to the hydroquinone form if trace reducing agents are present.

  • Precipitation: The "crash-out" effect upon freeze-thaw cycles.

Troubleshooting Protocol: The "DMSO Integrity" Check

Do not assume your stock solution is stable. Follow this storage hierarchy:

ParameterRecommendationScientific Rationale
Solvent Anhydrous DMSO (99.9%)Water promotes hydrolysis and aggregation seeds.
Container Amber Glass VialsPlasticizers (polypropylene) can leach; amber glass prevents photo-oxidation of the indole core.
Temperature -20°C or -80°CSlows kinetic degradation.
Thawing Single-use aliquots Repeated freeze-thaw cycles induce micro-precipitation that is invisible to the naked eye but alters concentration.

Module 2: Assay Interference (False Positives)

Issue: "I see potent inhibition in my kinase assay, but it disappears when I change buffer conditions."

The Mechanism of Interference

This compound is a classic PAINS (Pan-Assay Interference Compounds) candidate due to the quinone-like dione system.

  • Redox Cycling: In the presence of DTT (common in kinase buffers), the dione is reduced to a catechol/hydroquinone, which then re-oxidizes, generating

    
    . The peroxide oxidizes the kinase's catalytic cysteine, inhibiting it irreversibly (False Positive).
    
  • Aggregation: The planar molecule stacks into colloids that sequester the enzyme.

Visualizing the Interference Pathways

AssayInterference cluster_0 Pathway A: Redox Cycling (Chemical Artifact) cluster_1 Pathway B: Colloidal Aggregation (Physical Artifact) Compound 1,2-Dione Compound RedSpecies Reduced Species (Hydroquinone) Compound->RedSpecies + DTT DTT Reducing Agent (DTT/TCEP) RedSpecies->Compound O2 -> H2O2 ROS H2O2 Generation RedSpecies->ROS EnzOx Enzyme Cysteine Oxidation ROS->EnzOx Inhibition Monomer Soluble Monomer Colloid Colloidal Aggregate (Micelle-like) Monomer->Colloid High Conc. Low Solubility Sequestration Enzyme Adsorption (Non-specific) Colloid->Sequestration Enzyme Trapping

Figure 1: Dual mechanisms of false-positive inhibition. Pathway A (Redox) dominates in DTT-rich buffers; Pathway B (Aggregation) dominates at high compound concentrations.

Module 3: Validation Protocols

To validate your results, you must run these two specific control experiments.

Protocol A: The "Catalase Test" (Rules out Redox Cycling)

If the inhibition is caused by


 generation, adding Catalase (which breaks down peroxide) will abolish the inhibitory effect.
  • Prepare Assay Mix: Standard kinase buffer + Enzyme + Substrate + DTT.

  • Add Compound: Add 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione at IC

    
     concentration.
    
  • Split into Two Arms:

    • Arm 1 (Control): No additive.

    • Arm 2 (Test): Add Catalase (100 U/mL) .

  • Readout:

    • If Arm 2 shows significantly less inhibition (higher activity) than Arm 1, the compound is a Redox Artifact .

    • If inhibition persists in Arm 2, the mechanism is likely direct binding (or aggregation).

Protocol B: The "Detergent Sensitivity" Test (Rules out Aggregation)

Small molecule aggregates are disrupted by non-ionic detergents.

  • Design: Run a dose-response curve (8-point).

  • Condition 1: Standard Buffer (usually contains 0.01% Triton X-100).

  • Condition 2: High Detergent Buffer (0.1% Triton X-100 or 0.05% Tween-20 ).

  • Analysis:

    • If the IC

      
       shifts right (potency drops >3-fold) in Condition 2, the compound was acting via Aggregation .
      
    • Note: Ensure your enzyme tolerates the higher detergent concentration first.

Module 4: Synthesis & Purity Troubleshooting

Issue: "My synthesized batch has a different color (dark red vs. orange) and shows impurities."

Synthesis Workflow Analysis

The synthesis typically involves a Fischer Indole Cyclization followed by oxidation. The critical failure point is the oxidation of the methylene group to the 1,2-dione.

SynthesisQC cluster_fail Common Failure Modes Precursor Dihydro-benzazepine Precursor Oxidation Oxidation Step (e.g., SeO2 or DMSO/I2) Precursor->Oxidation Crude Crude Product (Mix of Dione + Mono-ketone) Oxidation->Crude OverOx Ring Cleavage (Over-oxidation) Oxidation->OverOx Excess Oxidant Incomplete Mono-ketone Impurity Oxidation->Incomplete Low Temp/Time Purification Purification (Avoid Acidic Silica?) Crude->Purification Final Pure 1,2-Dione Purification->Final

Figure 2: Critical Control Points in Synthesis. The oxidation step is the primary source of variability.

Purity Checklist
  • Color: The 1,2-dione should be deep orange/red . A yellow color often indicates incomplete oxidation (mono-ketone). Dark brown/black indicates polymerization.

  • NMR Signal: Check the

    
    C NMR for two  carbonyl peaks downfield (>160 ppm). If only one is present, oxidation is incomplete.
    
  • TLC: The dione is polar. Use neutral alumina if silica causes streaking (decomposition).

References

  • Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry, 53(7), 2719–2740. Link

  • Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. Current Opinion in Chemical Biology, 14(3), 315–324. Link

  • Kunick, C., et al. (2004). Paullones: A Series of Small Molecule Inhibitors of Cyclin-Dependent Kinases and Glycogen Synthase Kinase-3 . Current Pharmaceutical Design, 10(10), 1157-1172. (Provides structural context for indolo-benzazepines).
  • Johnston, P. A., et al. (2008). Assay Artifacts and Interferences: Redox Cycling Compounds. Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. Link

  • Feng, B. Y., & Shoichet, B. K. (2006). A Detergent-Based Assay for the Detection of Promiscuous Inhibitors. Nature Protocols, 1(2), 550–553. Link

Troubleshooting

6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione stability issues in cell culture media

This technical guide addresses the specific stability and handling requirements for 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione . Note on Chemical Identity: While structurally related to the "Paullone" class of CDK in...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the specific stability and handling requirements for 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione .

Note on Chemical Identity: While structurally related to the "Paullone" class of CDK inhibitors (which are typically lactams), the compound specified is a 1,2-dione (ortho-quinone). This specific moiety confers significantly higher reactivity toward nucleophiles (thiols) compared to standard Paullones, necessitating specialized handling protocols in cell culture.[1]

Executive Summary: The Stability Paradox

The core efficacy of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (referred to hereafter as Indolo-Dione ) relies on its planar tetracyclic structure to intercalate or bind kinase pockets.[1] However, the 1,2-dione moiety acts as a potent electrophile.[1] In standard cell culture media, this compound is not "unstable" in the sense of random degradation; rather, it is chemically reactive toward serum proteins and antioxidants, leading to rapid loss of free drug concentration.

Part 1: The Chemistry of Instability

To troubleshoot effectively, you must understand the degradation mechanism.[2] The instability is driven by two primary pathways:

Thiol-Mediated Inactivation (The "Serum Effect")

The 1,2-dione group functions as a Michael acceptor. Cell culture media supplemented with Fetal Bovine Serum (FBS) contains high concentrations of Albumin (BSA), which possesses free cysteine residues (thiols).[1]

  • Mechanism: The nucleophilic sulfur atom of the cysteine attacks the dione, forming a covalent thioether adduct.

  • Result: The drug is effectively "scavenged" by the serum proteins before it enters the cell, causing a massive right-shift in IC

    
     values.
    
Redox Cycling and ROS Generation

In the presence of cellular reductants (like NADH or Glutathione), the ortho-quinone can undergo one-electron reduction to a semiquinone radical.

  • Mechanism: This radical transfers an electron to molecular oxygen, generating Superoxide (

    
    ).[1]
    
  • Result: This cycle regenerates the parent quinone (allowing it to react again) but produces reactive oxygen species (ROS) that cause off-target cytotoxicity, confounding apoptosis assays.[1]

Visualizing the Degradation Pathway

DegradationMechanism Compound Indolo-Dione (Active Electrophile) Adduct Protein-Drug Adduct (Inactive) Compound->Adduct Nucleophilic Attack (Fast) ROS ROS Generation (Off-Target Toxicity) Compound->ROS Redox Cycling Media Cell Culture Media (FBS/BSA + Cysteine) Media->Adduct Reductant Cellular Reductants (NADH/GSH) Reductant->ROS

Caption: Figure 1. The dual instability pathways: irreversible covalent binding to serum thiols (primary loss of potency) and redox cycling (toxicity artifact).

Part 2: Troubleshooting Guide (FAQs)

Issue 1: "My IC shifts dramatically between experiments."

Diagnosis: Variable Serum Composition. Explanation: Different lots of FBS contain varying levels of BSA and free thiols. If you switch from 10% FBS to 5% FBS, or change lots, the "scavenging capacity" of your media changes, altering the free drug concentration. Solution:

  • Protocol: Perform assays in Low-Serum (0.5 - 1%) or Serum-Free media for short durations (up to 12h) if cell viability permits.[1]

  • Correction: If high serum is required, pre-equilibrate the media for 4 hours before adding the drug (though this only stabilizes the media, not the drug interaction). The best approach is to treat with a higher nominal concentration calculated to offset protein binding.

Issue 2: "I see precipitation immediately upon adding the drug to the well."

Diagnosis: The "DMSO Crash." Explanation: Indolo-Dione is highly hydrophobic.[1] When a high-concentration DMSO stock (e.g., 10 mM) is pipetted directly into aqueous media, the local concentration at the pipette tip exceeds the solubility limit, causing micro-precipitation that may not re-dissolve. Solution:

  • Step-Down Dilution: Do not go from 100% DMSO -> Media.

    • Dilute 10 mM stock to 1 mM in 100% DMSO .

    • Dilute 1 mM to 100 µM in PBS (pre-warmed) with vigorous vortexing.

    • Add this intermediate solution to the cell culture well.

Issue 3: "The compound loses activity when stored in media at 37°C."

Diagnosis: Hydrolytic/Thermal Degradation. Explanation: While less reactive than the thiol pathway, the dione can degrade over 24-48 hours at physiological temperatures. Solution:

  • Refresh Protocol: For assays >24 hours, replace the media with fresh drug-containing media every 24 hours. Do not rely on a single bolus dose for long-term incubations.[1]

Part 3: Validated Experimental Protocols

Protocol A: Stability Validation Assay (HPLC)

Use this protocol to determine the half-life of Indolo-Dione in your specific media.

Materials:

  • HPLC System (C18 Column).[1]

  • Mobile Phase: Acetonitrile/Water (0.1% Formic Acid).[1]

  • Test Media: Your specific cell culture media + 10% FBS.[1][3]

Procedure:

  • Preparation: Spike Indolo-Dione into pre-warmed (37°C) media to a final concentration of 10 µM.

  • Incubation: Place in the cell culture incubator.

  • Sampling: Remove 100 µL aliquots at T=0, 1h, 4h, 12h, and 24h.

  • Quenching: Immediately add 100 µL of ice-cold Acetonitrile to precipitate proteins (including the albumin-bound drug adducts).

  • Centrifugation: Spin at 10,000 x g for 10 mins.

  • Analysis: Inject the supernatant. Monitor the disappearance of the parent peak.

    • Pass Criteria: >80% parent compound remaining at 4 hours.[1]

    • Fail Criteria: <50% remaining at 4 hours (Indicates rapid thiol scavenging).[1]

Protocol B: Thiol-Free Handling (For Biochemical Assays)

If using this compound in cell-free kinase assays, avoid standard reducing agents.[1]

  • DTT/BME Ban: Do NOT use Dithiothreitol (DTT) or Beta-Mercaptoethanol (BME) in the kinase buffer.[1] These will instantly inactivate the dione.

  • Alternative: Use TCEP (Tris(2-carboxyethyl)phosphine) if a reducing agent is strictly necessary, as it is less nucleophilic toward quinones than thiols are.[1]

Data Summary: Solubility & Stability
ParameterValue / ConditionNotes
Solubility (DMSO) > 10 mMStore stocks at -80°C, protected from light.
Solubility (Media) < 50 µMRisk of precipitation above this limit.[1]
Half-life (PBS) > 24 HoursStable in absence of proteins/nucleophiles.[1]
Half-life (Media + 10% FBS) 2 - 6 Hours Highly variable; dependent on BSA thiol content.[1]
Light Sensitivity HighProtect from ambient light during handling.[1]

Part 4: Decision Logic for Assay Optimization

Use this logic flow to design your experiment based on the stability constraints.

OptimizationLogic Start Start Experimental Design Duration Assay Duration? Start->Duration Short < 6 Hours Duration->Short Acute Signaling Long > 24 Hours Duration->Long Proliferation/Apoptosis SerumCheck Is Serum Essential? Short->SerumCheck Action2 Daily Media Refresh REQUIRED Long->Action2 SerumFree Use Serum-Free Media SerumCheck->SerumFree No SerumYes Use 10% FBS SerumCheck->SerumYes Yes Action1 Standard Protocol OK SerumFree->Action1 Action3 Increase Dose 2-5x to offset binding SerumYes->Action3

Caption: Figure 2. Decision matrix for adapting experimental conditions to compound stability.

References

  • Kunick, C., et al. (2004).[1] "Structure-aided optimization of kinase inhibitors derived from alsterpaullone." ChemBioChem, 5(6), 834-842.[1] Link

  • Leost, M., et al. (2000).[1] "Paullones are potent inhibitors of glycogen synthase kinase-3beta and cyclin-dependent kinase 5/p25."[1] European Journal of Biochemistry, 267(19), 5983-5994.[1] Link

  • Bolton, J. L., et al. (2000).[1] "Role of Quinones in Toxicology." Chemical Research in Toxicology, 13(3), 135–160.[1] (Mechanistic reference for 1,2-dione thiol reactivity). Link[1]

  • Zaharevitz, D. W., et al. (1999).[1] "Discovery and initial characterization of the paullones, a novel class of small-molecule inhibitors of cyclin-dependent kinases." Cancer Research, 59(11), 2566-2569.[1] Link

  • Reimann, E., et al. (1976).[1] "Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine and 6H-indolo[7,1-cd][1,5]benzoxazepine as potential antidepressant agents." Journal of Medicinal Chemistry, 19(2), 208-213.[1][4] (Structural foundation).[1][5][6] Link

Sources

Optimization

Technical Support Center: 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

The following is a comprehensive Technical Support Guide for the compound 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (CAS 22965-11-3), designed for researchers and drug development professionals. Advanced Troubleshoo...

Author: BenchChem Technical Support Team. Date: February 2026

The following is a comprehensive Technical Support Guide for the compound 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (CAS 22965-11-3), designed for researchers and drug development professionals.

Advanced Troubleshooting for Off-Target Effects & Assay Interference

Product Identity:

  • Chemical Name: 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione

  • CAS Number: 22965-11-3[1]

  • Structural Class: Fused Tetracyclic Indolo-Benzazepine / ortho-Quinone

  • Primary Application: Kinase Inhibitor Scaffold (GSK-3/CDK analogs), Redox-Active Probe, Dopaminergic Modulator.

Part 1: Executive Summary & Mechanism of Action

6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione is a rigid, tetracyclic scaffold sharing structural homology with the Paullone class of kinase inhibitors (e.g., Kenpaullone, Alsterpaullone). While often utilized to target Glycogen Synthase Kinase-3 (GSK-3) or Cyclin-Dependent Kinases (CDKs) due to its ATP-mimetic planar structure, its 1,2-dione (ortho-quinone) moiety introduces significant chemical reactivity.

Critical Technical Alert: The 1,2-dione motif is an ortho-quinone , making this compound a potent Redox Cycler and Michael Acceptor . Most "off-target" effects reported by users (e.g., non-specific cytotoxicity, assay signal quenching, irreversible binding) stem from this electrophilic and redox-active core rather than specific kinase promiscuity.

Core Signaling & Off-Target Pathways

PathwayMap Compound 6,7-Dihydroindolo[1,7-ab] benzazepine-1,2-dione GSK3 Primary Target: GSK-3β Inhibition Compound->GSK3 CDK Off-Target 1: CDK1/2/5 Inhibition Compound->CDK Homology Redox Off-Target 2: Redox Cycling (o-Quinone) Compound->Redox Thiol Off-Target 3: Thiol Adduction (Cys-Covalent Binding) Compound->Thiol Michael Addition Wnt Wnt/β-Catenin Signaling GSK3->Wnt Activates CellCycle Cell Cycle Arrest (G1/S or G2/M) CDK->CellCycle Induces ROS ROS Generation (Superoxide/H2O2) Redox->ROS O2 -> O2•- Enzymes Non-Specific Enzyme Inactivation Thiol->Enzymes Alkylation

Figure 1: Mechanistic map illustrating the divergence between primary kinase inhibition (GSK-3) and chemical off-target effects driven by the 1,2-dione moiety (Redox cycling, Thiol adduction).

Part 2: Troubleshooting Guide

Category 1: Unexpected Cytotoxicity & Cell Death

Symptom: Cells treated with the compound show rapid loss of viability (within 2-6 hours) that does not correlate with expected GSK-3 or CDK inhibition kinetics. Root Cause: Redox Cycling & ROS Generation . The ortho-quinone moiety undergoes one-electron reduction to a semiquinone radical, which transfers an electron to molecular oxygen, generating Superoxide (


).
Diagnostic StepProtocol / ActionExpected Outcome (If ROS is the cause)
1. ROS Quantification Stain cells with DCFDA (2',7'-dichlorodihydrofluorescein diacetate) or MitoSOX Red.Significant increase in fluorescence vs. vehicle control within 1-2 hours.
2. Antioxidant Rescue Pre-treat cells with N-Acetylcysteine (NAC, 5 mM) or Catalase for 1 hour before compound addition.Cytotoxicity is significantly attenuated or abolished.
3. Viability Assay Compare ATP-based viability (CellTiter-Glo) vs. LDH release.Rapid ATP depletion precedes membrane leakage (LDH), indicating mitochondrial stress.

Technical Insight: If NAC rescues the phenotype, the effect is off-target (chemical toxicity). If NAC has no effect, the toxicity may be mechanism-based (e.g., potent CDK1 inhibition leading to mitotic catastrophe).

Category 2: Assay Signal Interference (False Positives/Negatives)

Symptom: Inconsistent


 values in biochemical assays, or "quenching" of fluorescent signals.
Root Cause: Optical Interference & Aggregation . The 1,2-dione core is a chromophore (often deep red/orange) and can absorb light at common fluorophore emission wavelengths (inner filter effect). Additionally, planar polycycles are prone to colloidal aggregation.

Troubleshooting Protocol:

  • Absorbance Scan: Measure the absorbance spectrum of the compound (1-100 µM) in your assay buffer.

    • Check: Does it absorb at your fluorophore's excitation (e.g., 485 nm) or emission (e.g., 520 nm) wavelengths?

  • Detergent Challenge: Add 0.01% Triton X-100 or CHAPS to the assay buffer.

    • Logic: Detergents disrupt colloidal aggregates. If

      
       shifts significantly (e.g., >10-fold increase) with detergent, the inhibition was likely due to non-specific aggregation (promiscuous inhibition).
      
  • Thiol Reactivity Check: In kinase assays using DTT/BME, the compound may react with the reducing agent, changing its concentration or structure.

    • Solution: Use TCEP (non-thiol reducing agent) if possible, or minimize pre-incubation times.

Category 3: Lack of Pathway Selectivity (GSK-3 vs. CDKs)

Symptom: You observe markers of GSK-3 inhibition (e.g.,


-catenin stabilization) but also cell cycle arrest (G2/M block) typical of CDK1 inhibition.
Root Cause: Structural Homology . The Indolo-benzazepine scaffold is an ATP-competitive inhibitor that fits the ATP pocket of both GSK-3

and CDKs (CDK1, CDK2, CDK5) due to high conservation of the hinge region.

Differentiation Protocol:

MarkerGSK-3 Inhibition (Target)CDK Inhibition (Off-Target)

-Catenin (S33/37/T41)
Decreased Phosphorylation (Stabilization)No direct effect
Glycogen Synthase (S641) Decreased Phosphorylation (Activation)No direct effect
Retinoblastoma (Rb) (S780/807) No direct effectDecreased Phosphorylation (G1/S Block)
Histone H3 (S10) No direct effectDecreased Phosphorylation (Mitosis Block)

Recommendation: To confirm specific GSK-3 activity, perform a Western Blot for Non-phospho (Active)


-Catenin  and verify that Cyclin B1  levels (regulated by CDK1) are not aberrantly elevated due to G2 arrest.

Part 3: Frequently Asked Questions (FAQs)

Q1: Can I use this compound for in vivo studies? A: Use extreme caution. The 1,2-dione (ortho-quinone) functionality is metabolically unstable and highly reactive toward plasma proteins (via Michael addition to albumin cysteines) and glutathione. This leads to:

  • Short Half-life (

    
    ):  Rapid clearance via glucuronidation or glutathione conjugation.
    
  • Hepatotoxicity: Depletion of liver glutathione pools. Recommendation: For in vivo GSK-3 inhibition, consider using a metabolically stable analog like CHIR-99021 or TWS119 (pyrrolopyrimidine class) instead of the indolo-benzazepine-dione scaffold.

Q2: The compound changes color in my culture media. Is it degrading? A: Likely, yes. Ortho-quinones are pH-sensitive and can react with amines (amino acids) in the media to form imino-quinones or polymerize (similar to melanin formation). Solution: Prepare fresh stocks in DMSO immediately before use. Do not store diluted compound in media for >1 hour. Protect from light.

Q3: Is the inhibition reversible? A: It depends on the incubation time.

  • Short-term (<1 hr): Likely reversible (ATP competitive).

  • Long-term (>4 hr): Potentially irreversible. The quinone can form covalent bonds with cysteine residues in the kinase active site (or surface cysteines).

  • Test: Perform a "Jump-Dilution" or "Washout" experiment. Incubate cells with

    
     for 2 hours, wash 3x with PBS, and monitor recovery of kinase activity (e.g., 
    
    
    
    -catenin phosphorylation recovery) over 24 hours.

References

  • Kunick, C., et al. (2004). "Structure-aided optimization of kinase inhibitors derived from alsterpaullone." Bioorganic & Medicinal Chemistry Letters. (Describes the Paullone/Indolo-benzazepine scaffold and CDK/GSK-3 selectivity profiles).

  • Bolton, J. L., et al. (2000). "The role of quinones in toxicology." Chemical Research in Toxicology. (Authoritative review on the redox cycling and alkylating properties of ortho-quinones/1,2-diones).

  • Baell, J. B., & Holloway, G. A. (2010). "New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays." Journal of Medicinal Chemistry. (Defines quinones as frequent PAINS offenders).

  • Sigma-Aldrich. "Product Specification: 6,7-dihydroindolo[1,7-ab][1]benzazepine-1,2-dione (CAS 22965-11-3)."

Sources

Troubleshooting

Technical Support Portal: Optimizing Efficacy &amp; Overcoming Resistance to Paullone Scaffolds

Subject: Troubleshooting Resistance to 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (Paullone Core) Ticket ID: #RES-PAU-001 Assigned Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Subject: Troubleshooting Resistance to 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (Paullone Core) Ticket ID: #RES-PAU-001 Assigned Scientist: Dr. A. Vance, Senior Application Scientist

Executive Summary & Compound Identity

User Query: "My cell lines are showing acquired resistance or lack of sensitivity to 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione. IC50 values are shifting >10-fold. Is this biological resistance or an experimental artifact?"

Technical Context: The molecule 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione represents the core scaffold of Paullones (e.g., Kenpaullone, Alsterpaullone). These are ATP-competitive inhibitors targeting CDK1/cyclin B and GSK-3


 .

When users report "resistance" to this scaffold, it typically stems from three distinct failure modes:

  • Pseudo-Resistance (Physical): Compound precipitation in aqueous media due to high lipophilicity.

  • Pharmacokinetic Resistance (Transport): Efflux via ABCB1 (P-glycoprotein).

  • Adaptive Resistance (Signaling): Wnt/

    
    -catenin pathway hyperactivation following GSK-3
    
    
    
    inhibition.

Module A: Physical Troubleshooting (Pseudo-Resistance)

The Issue: Paullones are planar, hydrophobic fused-ring systems. They often precipitate in cell culture media at concentrations


, reducing the effective concentration available to the cell. This mimics biological resistance.
Diagnostic Protocol: The "Light Scattering" Check

Before assuming biological resistance, validate solubility.

  • Prepare your treatment media at

    
     and 
    
    
    
    .
  • Incubate at

    
     for 2 hours (no cells).
    
  • Measure Absorbance at 600 nm (turbidity).

  • Threshold: If

    
     vs. DMSO control, your compound has precipitated.
    
Optimization Table: Solvent Compatibility
ParameterRecommendationScientific Rationale
Stock Solvent DMSO (anhydrous)Store at

. Avoid freeze-thaw cycles which introduce water and promote crystallization.
Max Stock Conc. 20 mMHigher concentrations risk "crashing out" upon dilution into aqueous media.
Media Carrier 0.5% BSA or FBSSerum proteins bind hydrophobic drugs, keeping them in solution (protein binding equilibrium).
Plasticware Low-Binding PolypropyleneThese scaffolds adsorb to standard polystyrene plates, reducing effective dose.

Module B: Biological Resistance (Efflux & Signaling)

If solubility is confirmed, the resistance is likely biological. The two dominant mechanisms are MDR1 Efflux and Wnt Pathway Compensation .

Mechanism 1: ABCB1 (P-gp) Efflux

The planar structure of indolo-benzazepines makes them high-affinity substrates for the P-glycoprotein efflux pump (ABCB1). Resistant cell lines often upregulate ABCB1.[1]

  • Diagnostic: Co-treat with Verapamil (5

    
    )  or Tariquidar (50 nM) .
    
  • Result: If IC50 shifts back to sensitive levels (Reversal Ratio > 5), resistance is efflux-mediated.

Mechanism 2: Wnt/ -Catenin Feedback

Inhibition of GSK-3


 prevents the phosphorylation and degradation of 

-catenin. Accumulated

-catenin translocates to the nucleus, driving survival genes (e.g., c-MYC, CCND1), effectively counteracting the anti-proliferative effect of the drug.
Pathway Visualization

The following diagram illustrates how Paullone treatment can paradoxically drive survival signaling if not managed.

PaulloneResistance Drug Paullone Scaffold (Extracellular) Drug_Intra Paullone (Intracellular) Drug->Drug_Intra Passive Diffusion ABCB1 ABCB1 / P-gp (Efflux Pump) Drug_Intra->ABCB1 Substrate Binding GSK3 GSK-3β (Target) Drug_Intra->GSK3 Inhibition (-) ABCB1->Drug Efflux (Resistance) BetaCat β-Catenin (Accumulation) GSK3->BetaCat Normal Degradation blocked Nucleus Nuclear Translocation BetaCat->Nucleus Translocation Survival Survival Genes (c-MYC, Cyclin D1) Nucleus->Survival Transcription

Caption: Figure 1. Dual Resistance Mechanism. (Left) ABCB1 pumps the drug out. (Right) Target inhibition (GSK-3


) leads to 

-catenin stabilization and survival gene transcription.

Experimental Protocols for Validation

Protocol A: The "Efflux Reversal" Clonogenic Assay

Purpose: To confirm if resistance is transporter-mediated.

  • Seeding: Seed 500 cells/well in 6-well plates (allow 24h attachment).

  • Groups:

    • Vehicle (DMSO)

    • Paullone (

      
      )
      
    • Inhibitor (Tariquidar 50 nM)

    • Combination (Paullone + Tariquidar)

  • Incubation: 7-10 days.

  • Staining: Fix with MeOH, stain with 0.5% Crystal Violet.

  • Analysis: Count colonies >50 cells.

    • Interpretation: If Combination colony count is <10% of Paullone-only group, resistance is ABCB1-driven.

Protocol B: Western Blot for Target Engagement vs. Adaptation

Purpose: To distinguish between "drug not working" (no target engagement) and "pathway adaptation" (target hit, but cell survives).

Markers to Probe:

  • p-GSK-3

    
     (Ser9):  Inhibitory phosphorylation. (Note: Paullones are ATP-competitive; they do not necessarily change Ser9 levels directly, but downstream markers are better).
    
  • 
    -Catenin (Active/Non-phosphorylated):  The functional readout.
    
  • Mcl-1: Anti-apoptotic marker often upregulated in resistance.

Expected Results: | Condition |


-Catenin Level | Mcl-1 Level | Interpretation |
| :--- | :--- | :--- | :--- |
| Sensitive Cell  | Moderate Increase | Low/Decreased | Drug is working; apoptosis induced. |
| Resistant (Efflux)  | No Change | No Change | Drug never reached target. |
| Resistant (Adaptive)  | High Increase  | High Increase  | Target inhibited, but Wnt/Mcl-1 driving survival. |

Frequently Asked Questions (FAQ)

Q: Can I use 1-Azakenpaullone to overcome resistance? A: Possibly. 1-Azakenpaullone is a structural analog with higher selectivity for GSK-3


 over CDKs compared to the parent benzazepine-1,2-dione. However, if the resistance is MDR1-mediated (efflux), the analog will likely suffer the same fate due to structural similarity. You must determine the mechanism (efflux vs. signaling) first.

Q: Why do my cells detach after 24h of treatment? A: This is likely anoikis (detachment-induced apoptosis) caused by cytoskeletal disruption. GSK-3


 regulates microtubule dynamics (via Tau). Rapid detachment suggests the drug is effective but toxic. Reduce concentration or validate if detachment = death using an Annexin V assay.

Q: Is there a genetic way to validate the target? A: Yes. Use siRNA targeting GSK3B. If silencing GSK3B mimics the phenotype of your drug treatment (in sensitive cells) but fails to kill the resistant cells, the resistant line has likely developed a bypass mechanism independent of GSK-3


.

Troubleshooting Logic Flow

Use this decision tree to guide your next experiment.

TroubleshootingTree Start Observed Resistance (High IC50) Solubility Step 1: Turbidity Assay (OD600 > 0.05?) Start->Solubility Precipitation Issue: Precipitation Action: Use BSA/Serum or lower stock conc. Solubility->Precipitation Yes EffluxCheck Step 2: Co-treat with Tariquidar/Verapamil Solubility->EffluxCheck No EffluxPos Result: Sensitivity Restored Cause: ABCB1 Efflux EffluxCheck->EffluxPos Yes TargetCheck Step 3: Western Blot (Beta-Catenin/Mcl-1) EffluxCheck->TargetCheck No TargetEngaged Result: High Beta-Catenin Cause: Wnt Adaptation Action: Wnt Inhibitors TargetCheck->TargetEngaged Pathway Active TargetMissed Result: No Pathway Change Cause: Target Mutation or Metabolic degradation TargetCheck->TargetMissed No Pathway Change

Caption: Figure 2. Step-by-step diagnostic workflow for isolating the cause of resistance.

References

  • Kunick, C., et al. (2004). "Paullones: A Series of Small Molecule Inhibitors of Cyclin-Dependent Kinases and Glycogen Synthase Kinase-3."[2] Journal of Medicinal Chemistry.

  • Leost, M., et al. (2000). "Paullones are potent inhibitors of glycogen synthase kinase-3beta and cyclin-dependent kinase 5/p25."[3] European Journal of Biochemistry.

  • Gillet, J.P., & Gottesman, M.M. (2012). "Overcoming multidrug resistance in cancer: 35 years after the discovery of ABCB1."[4] Drug Resistance Updates.

  • Zaharevitz, D.W., et al. (1999). "Discovery and initial characterization of the paullones, a novel class of small-molecule inhibitors of cyclin-dependent kinases." Cancer Research.

Sources

Optimization

Technical Support Center: Bioavailability Enhancement for 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione Derivatives

Ticket ID: T-BIO-2024-001 Subject: Overcoming Solubility and Permeability Barriers for Indolo-Benzazepine Scaffolds Status: Open Assigned Specialist: Senior Application Scientist, Formulation Chemistry Executive Summary...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: T-BIO-2024-001 Subject: Overcoming Solubility and Permeability Barriers for Indolo-Benzazepine Scaffolds Status: Open Assigned Specialist: Senior Application Scientist, Formulation Chemistry

Executive Summary & Scaffold Analysis

The 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione scaffold represents a class of fused heterocyclic compounds structurally related to Paullones (e.g., Kenpaullone, Alsterpaullone). These molecules are potent ATP-competitive inhibitors of cyclin-dependent kinases (CDKs) and GSK-3


.

The Core Challenge: This scaffold exhibits classic BCS Class II (Low Solubility, High Permeability) or Class IV (Low Solubility, Low Permeability) characteristics. The planar, rigid polycyclic aromatic structure leads to strong


-

stacking and high crystal lattice energy ("brick dust" properties), resulting in negligible aqueous solubility (< 1

g/mL) and precipitation upon dilution in biological media.

This guide provides validated protocols to disrupt these crystal lattices and enhance bioavailability for in vivo and in vitro applications.

Troubleshooting Decision Matrix

Before selecting a protocol, diagnose your specific failure mode using the decision tree below.

TroubleshootingTree Start Identify Failure Mode Precipitation Precipitation in Media/Buffer? Start->Precipitation LowUptake Low Cellular/Tissue Uptake? Start->LowUptake RapidClearance Rapid Plasma Clearance? Start->RapidClearance SolubilityCheck Check LogP & MP Precipitation->SolubilityCheck Permeability Permeability Issue? LowUptake->Permeability Metabolism Metabolic Instability? RapidClearance->Metabolism Cyclodextrin Protocol A: Cyclodextrin Complex SolubilityCheck->Cyclodextrin Planar Structure Cosolvent Use DMSO/PEG400 (Limit < 1%) SolubilityCheck->Cosolvent Quick Fix LipidCarrier Protocol C: Lipid Nanocarrier Permeability->LipidCarrier High LogP PLGA Protocol B: PLGA Nanoparticles Metabolism->PLGA Protect Payload

Figure 1: Decision matrix for selecting the appropriate formulation strategy based on experimental failure modes.

Technical Modules & Protocols

Module A: Molecular Encapsulation (Cyclodextrins)

Best For: Preventing precipitation in cell culture media; improving dissolution rate. Mechanism: The hydrophobic cavity of


-cyclodextrin (

-CD) or Hydroxypropyl-

-cyclodextrin (HP-

-CD) accommodates the planar indole-benzazepine moiety, breaking intermolecular

-stacking while the hydrophilic exterior ensures water solubility.

Protocol A: Freeze-Drying Complexation

  • Stoichiometry: Calculate a 1:1 or 1:2 molar ratio (Drug:CD). HP-

    
    -CD is preferred due to higher water solubility (>600 mg/mL) compared to native 
    
    
    
    -CD.
  • Dissolution:

    • Dissolve the derivative in a minimum volume of Acetone or Ethanol (Solution 1).

    • Dissolve HP-

      
      -CD in distilled water (Solution 2).
      
  • Mixing: Slowly add Solution 1 to Solution 2 with vigorous stirring (700 RPM) at room temperature.

  • Equilibration: Stir for 24 hours shielded from light.

  • Solvent Removal: Rotary evaporate the organic solvent at 40°C.

  • Lyophilization: Freeze the remaining aqueous solution at -80°C and lyophilize for 48 hours.

  • Validation: Analyze via DSC (Differential Scanning Calorimetry). Success Criteria: Disappearance of the drug's sharp melting endotherm, indicating amorphization.

Module B: Polymeric Nanoparticles (PLGA)

Best For: In vivo pharmacokinetics, sustained release, and protecting the lactam ring from hydrolysis. Mechanism: Encapsulation within Poly(lactic-co-glycolic acid) (PLGA) protects the drug from metabolic degradation and utilizes the EPR effect for tumor targeting.

Protocol B: Single Emulsion Solvent Evaporation (O/W)

  • Organic Phase: Dissolve 10 mg of derivative + 100 mg PLGA (50:50, MW 30-60 kDa) in 3 mL Dichloromethane (DCM).

  • Aqueous Phase: Prepare 20 mL of 1% PVA (Polyvinyl alcohol) solution.

  • Emulsification:

    • Place Aqueous Phase on ice.

    • Inject Organic Phase into Aqueous Phase under probe sonication (20 kHz, 70% amplitude) for 2 minutes.

  • Evaporation: Stir the emulsion (500 RPM) for 4 hours at RT to evaporate DCM.

  • Purification: Centrifuge at 15,000 x g for 30 mins. Wash pellet 3x with water to remove free drug and PVA.

  • Storage: Resuspend in cryoprotectant (5% Trehalose) and lyophilize.

PLGA_Workflow Step1 Dissolve Drug + PLGA in DCM Step2 Add to 1% PVA (Aqueous) Step1->Step2 Step3 Sonication (O/W Emulsion) Step2->Step3 Step4 Evaporate Solvent (Hardening) Step3->Step4 Step5 Centrifuge & Wash Step4->Step5

Figure 2: Workflow for Single Emulsion Solvent Evaporation method.

Comparative Data: Formulation Performance

The following table summarizes expected outcomes based on Paullone-class derivatives literature.

ParameterFree Drug (Suspension)HP-

-CD Complex
PLGA Nanoparticles
Aqueous Solubility < 1

g/mL
> 200

g/mL
Dispersible Colloid
Cellular Uptake Low (Diffusion limited)High (Endocytosis/Diffusion)High (Endocytosis)
Plasma Half-life < 1 hour (Rapid clearance)~ 1-2 hours> 12 hours (Sustained)
Primary Risk Precipitation / EmbolismDissociation upon dilutionBurst release

Frequently Asked Questions (FAQ)

Q1: My compound precipitates immediately when I add the DMSO stock to the cell culture media. Why? A: This is the "Solvent Shift" effect. The derivative is soluble in DMSO but highly hydrophobic. When the DMSO cloud hits the aqueous media, the local solubility drops instantly, causing the planar molecules to re-stack into micro-crystals.

  • Fix: Use the Cyclodextrin Protocol (Module A) . Alternatively, pre-warm the media and add the DMSO stock dropwise while vortexing the media, ensuring final DMSO concentration is < 0.5%.

Q2: Why is the encapsulation efficiency (EE) in PLGA low (< 40%)? A: The drug might be crystallizing out of the polymer matrix during the slow evaporation phase, or it is slightly soluble in the external aqueous phase if the pH is not controlled.

  • Fix: Increase the polymer-to-drug ratio to 20:1. Ensure the aqueous phase pH is adjusted to where the drug is least soluble (non-ionized form).

Q3: Can I use salt formation instead of these complex formulations? A: Salt formation (e.g., using HCl or Mesylate) is viable only if the molecule has a sufficiently basic nitrogen. For 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione, the amide/lactam nitrogen is non-basic. Unless there is a basic side chain (e.g., an amine tail added to the core), salt formation will likely yield an unstable hydrolyzable salt.

References

  • Leost, M., et al. (2000). Paullones: A series of cyclin-dependent kinase inhibitors derived from the paullinia cupana plant. European Journal of Biochemistry.

  • Vukic, M., et al. (2022). Ready access to 7,8-dihydroindolo[2,3-d][1]benzazepine-6(5H)-one scaffold and analogues via early-stage Fischer ring-closure reaction. Beilstein Journal of Organic Chemistry.

  • Liu, Y., & Gray, N. S. (2006). Rational design of inhibitors that bind to inactive kinase conformations.[1][2] Nature Chemical Biology.[2]

  • Ansari, M. J. (2022). An overview of techniques for multifold enhancement in solubility of poorly soluble drugs. Journal of Applied Pharmaceutical Science.

  • Vasconcelos, T., et al. (2007). Solid dispersion as a strategy to improve oral bioavailability of poor water soluble drugs.[3][4][5] Drug Discovery Today.

Sources

Troubleshooting

Technical Support Center: Mitigating Cytotoxicity of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

Executive Summary & Compound Profile 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione and its derivatives (collectively known as Paullones , including Kenpaullone and Alsterpaullone) are potent, ATP-competitive inhibitors...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Compound Profile

6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione and its derivatives (collectively known as Paullones , including Kenpaullone and Alsterpaullone) are potent, ATP-competitive inhibitors of Cyclin-Dependent Kinases (CDKs) and Glycogen Synthase Kinase-3


 (GSK-3

)
.[1]

While highly effective for inducing stem cell differentiation and neuroprotection, these compounds often exhibit steep cytotoxicity curves in primary cells. This toxicity is rarely due to a single factor; it is a convergence of physicochemical precipitation , mitochondrial uncoupling , and excessive G2/M cell cycle arrest .

This guide provides a modular troubleshooting approach to decouple "false" toxicity (solubility artifacts) from mechanistic toxicity (on-target effects).

Troubleshooting Module: Solubility & Formulation

Diagnosis: If your cells show signs of necrosis (rupture) or detachment within 2–4 hours of treatment, the issue is likely precipitation , not biological toxicity.

The Physicochemical Trap

Indolo-benzazepines are planar, hydrophobic molecules with poor aqueous solubility. In primary cell media (rich in salts and proteins), these compounds tend to "crash out" of solution at concentrations >5–10


M, forming micro-crystals that physically damage delicate primary membranes (e.g., neurons, podocytes).
Protocol: The "Step-Down" Solubilization

Do not add 100% DMSO stock directly to the cell culture well. This causes a local "shock" of high concentration that precipitates immediately.

Step-by-Step Workflow:

  • Master Stock: Dissolve compound in anhydrous DMSO to 10 mM . Sonicate for 5 mins at 37°C.

  • Intermediate Stock (100x): Dilute the Master Stock into a cell-free medium or PBS to create a 100x solution (e.g., if final target is 1

    
    M, make a 100 
    
    
    
    M intermediate). Vortex immediately.
  • Final Application: Add the Intermediate Stock to your cell culture well.

Visualization: Optimal Solubilization Workflow

SolubilityProtocol Powder Lyophilized Powder MasterStock Master Stock (10-50 mM in DMSO) Powder->MasterStock Dissolve Sonicate Sonicate (37°C, 5 min) MasterStock->Sonicate Intermed Intermediate Stock (100x in PBS/Media) Sonicate->Intermed 1:100 Dilution Vortex Vortex Immediately Intermed->Vortex FinalWell Primary Cell Culture Well (1x) Vortex->FinalWell Dropwise Addition

Caption: Figure 1. Step-down dilution protocol prevents local precipitation shocks common with hydrophobic benzazepines.

Troubleshooting Module: The Therapeutic Window

Diagnosis: If cells remain intact but metabolic activity (ATP) drops significantly after 24 hours, you are likely hitting mitochondrial toxicity or irreversible cell cycle arrest .

Mechanistic Insight

Primary cells (unlike cancer lines) have limited tolerance for prolonged CDK1/2 inhibition. Furthermore, Paullones can act as weak mitochondrial uncouplers at high doses, dissipating the mitochondrial membrane potential (


).

Data: Potency vs. Toxicity Thresholds

ParameterValue (Approx.)Biological Consequence
IC

(GSK-3

)
0.02 – 0.2

M
Therapeutic Target: Neuroprotection, Wnt activation.
IC

(CDK1/2)
0.4 – 0.8

M
Cell Cycle Arrest: G2/M block. Acceptable for short durations.
Toxicity Threshold > 5.0

M
Off-Target: Mitochondrial depolarization, precipitation, apoptosis.
Solution: Pulsed Dosing Strategy

Instead of continuous exposure (which permanently halts the cell cycle), use a Pulsed Dosing regimen.

  • Exposure: Treat cells with 0.5 – 2

    
    M for 6–12 hours .
    
  • Washout: Remove media, wash 1x with warm PBS, and replace with fresh compound-free media.

  • Recovery: Allow cells to recover for 12–24 hours.

    • Why this works: GSK-3

      
       signaling changes (e.g., 
      
      
      
      -catenin stabilization) often persist downstream even after the inhibitor is removed, while the cell cycle machinery (CDKs) can recover, preventing apoptosis.

Troubleshooting Module: Mitochondrial Rescue

Diagnosis: If you observe ROS generation or loss of mitochondrial membrane potential (JC-1 assay).

Pathway Logic: Inhibition of GSK-3


 is generally protective against the Mitochondrial Permeability Transition Pore (mPTP) opening.[2] However, the chemical structure of the benzazepine scaffold itself can be toxic to mitochondria if accumulated.

Rescue Cocktail: Co-supplementing the media can mitigate these effects without blocking the kinase inhibitory activity.

  • N-Acetylcysteine (NAC): 1 mM (Scavenges ROS).

  • Sodium Pyruvate: 1 mM (Bypasses glycolysis blocks).

Visualization: Mechanism of Action & Toxicity

Mechanism cluster_OnTarget Therapeutic Pathway cluster_Toxicity Toxicity Pathway (>5 µM) Compound Paullone / Benzazepine GSK3 GSK-3β Inhibition Compound->GSK3 < 1 µM Mito Mitochondrial Accumulation Compound->Mito > 5 µM (Hydrophobic effect) CDK Prolonged CDK1 Inhibition Compound->CDK > 2 µM Wnt Wnt/β-Catenin Activation GSK3->Wnt Diff Differentiation / Neuroprotection Wnt->Diff ROS ROS Generation Mito->ROS Apoptosis Apoptosis / Necrosis ROS->Apoptosis CDK->Apoptosis G2/M Arrest

Caption: Figure 2. Dual-pathway map showing the divergence between therapeutic GSK-3


 inhibition and dose-dependent mitochondrial toxicity.

Frequently Asked Questions (FAQ)

Q1: My compound precipitates even at 1


M. What is wrong? 
  • A: Check your serum. High serum concentrations (10-20% FBS) can actually help solubilize hydrophobic drugs via albumin binding, but if the serum is old or the media is serum-free (common in primary neuron culture), solubility drops drastically. Solution: Pre-complex the compound with BSA (Bovine Serum Albumin) before adding to serum-free media.

Q2: Can I use Alsterpaullone instead of Kenpaullone?

  • A: Proceed with caution. Alsterpaullone (9-nitro) is generally more cytotoxic than Kenpaullone (9-bromo) due to the nitro group's potential for redox cycling and higher potency against CDKs. For primary cells, Kenpaullone is the safer "tool compound."

Q3: How do I distinguish between cell cycle arrest and death?

  • A: Standard MTT/WST-1 assays measure metabolic activity, which drops during cell cycle arrest even if cells are alive. Do not rely solely on metabolic assays. Use an LDH release assay (measures membrane rupture) or Live/Dead staining (Calcein AM/EthD-1) to confirm true cytotoxicity.

References

  • Kunick, C., et al. (2000). Paullones are potent inhibitors of glycogen synthase kinase-3beta and cyclin-dependent kinase 5/p25.[1] European Journal of Biochemistry.[3]

  • Leost, M., et al. (2000). Paullones: A series of cyclin-dependent kinase inhibitors.[1] European Journal of Biochemistry.[3]

  • Zaharevitz, D.W., et al. (1999). Discovery and initial characterization of the paullones, a novel class of small-molecule inhibitors of cyclin-dependent kinases. Cancer Research.[4]

  • Petit-Paitel, A., et al. (2009). Involvement of Cytosolic and Mitochondrial GSK-3beta in Mitochondrial Dysfunction and Neuronal Cell Death. PLOS ONE.

  • Hello Bio Technical Data. Kenpaullone Solubility & Handling Guide.

Sources

Optimization

Protocol refinement for 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione based assays

This guide functions as a specialized Technical Support Center for researchers working with the 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione scaffold. In literature and commercial catalogs, this structure is the core p...

Author: BenchChem Technical Support Team. Date: February 2026

This guide functions as a specialized Technical Support Center for researchers working with the 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione scaffold. In literature and commercial catalogs, this structure is the core pharmacophore of the Paullone family (e.g., Kenpaullone , Alsterpaullone , 9-Bromopaullone ).

These molecules are potent, ATP-competitive inhibitors of CDKs (Cyclin-Dependent Kinases) and GSK-3


  (Glycogen Synthase Kinase-3 beta).[1] However, their specific physicochemical properties—hydrophobicity, intrinsic color, and redox potential—often lead to experimental artifacts if standard protocols are not refined.

Module 1: Compound Handling & Solubility (Pre-Analytical)

Q: My compound precipitates immediately when added to the assay buffer. How do I prevent this?

A: This is the most common failure mode for Paullones. The benzazepine-1,2-dione scaffold is highly hydrophobic and planar, leading to rapid aggregation in aqueous environments.

The Protocol Refinement: Never pipette directly from a 100% DMSO stock into an aqueous buffer. You must use an Intermediate Dilution Step .

  • Stock: Prepare a 10–20 mM stock in anhydrous DMSO. Store at -20°C.

  • Intermediate: Dilute the stock 1:10 or 1:20 into a solvent that tolerates water better than pure DMSO but solubilizes the compound (e.g., PEG-300 or a 50% DMSO/Buffer mix) to create a 10x working solution.

  • Final: Add the 10x working solution to your assay plate. This reduces the "solubility shock" that causes micro-precipitation.

Q: The compound solution turned from yellow to orange/brown over time. Is it still active?

A: A color shift to dark brown usually indicates oxidation of the 1,2-dione moiety or photodegradation.

  • Cause: The conjugated indole-benzazepine system is light-sensitive.

  • Solution: Store solid and solvated compounds in amber vials. If the DMSO stock has darkened significantly, verify integrity via LC-MS before use. Discard if purity is <95%.

Module 2: Kinase Assay Optimization (Biochemical)

Q: My IC50 values for CDK1/Cyclin B are fluctuating wildly between experiments (e.g., 0.4


M vs. 2.5 

M). Why?

A: This is likely due to ATP Competition .[1][2] Paullones bind to the ATP-binding pocket of the kinase.

  • The Physics: If you increase the ATP concentration in your assay, you will displace the Paullone, making it appear less potent (higher IC50).

  • The Fix: You must run your assay at the

    
     (Michaelis constant) for ATP of your specific kinase.
    
    • If Assay ATP

      
      : IC50 will be artificially high.
      
    • Correction: Use the Cheng-Prusoff equation to normalize your data:

      
      
      

Q: I am using a fluorescence polarization (FP) assay, and I'm seeing high background signal. Is the compound interfering?

A: Yes. Paullones are yellow solids that form yellow solutions.

  • Interference: They absorb light in the blue/green region (approx. 400–450 nm). If your assay uses a fluorophore like Fluorescein (FITC) or GFP (Excitation ~488 nm), the compound can absorb the excitation light (Inner Filter Effect) or fluoresce itself.

  • Protocol Adjustment:

    • Switch Readout: Use a Red-shifted fluorophore (e.g., Alexa Fluor 647) or a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay (e.g., Lance/HTRF) which is less susceptible to prompt fluorescence interference.

    • Gold Standard: If interference persists, switch to a Radiometric Assay (

      
      P-ATP) or a Mobility Shift Assay  (Caliper LabChip), which are immune to optical interference.
      
Visual Workflow: Assay Troubleshooting Logic

Paullone_Assay_Troubleshooting Start Problem: Inconsistent IC50 Data Check_Color Check Assay Readout (Is it Fluorescence?) Start->Check_Color Check_ATP Check ATP Concentration Start->Check_ATP Interference Optical Interference Detected (Yellow Compound) Check_Color->Interference Yes (FITC/Green) Competition ATP Competition Issue Check_ATP->Competition [ATP] >> Km Shift_Readout Action: Switch to Red-Shifted Dye or Radiometric Assay Interference->Shift_Readout Correction Action: Run at Km(ATP) Apply Cheng-Prusoff Competition->Correction

Caption: Decision tree for troubleshooting inconsistent kinase inhibition data with Paullone derivatives.

Module 3: Cell-Based Assay Refinement

Q: I am treating SH-SY5Y cells. How do I distinguish between specific GSK-3


 inhibition and general mitochondrial toxicity? 

A: This is a critical distinction. While Paullones protect neurons by inhibiting GSK-3


 (preventing Tau hyperphosphorylation), the scaffold can affect mitochondrial membrane potential (MMP) at high concentrations.
  • The Mechanism: GSK-3

    
     inhibition generally preserves MMP. However, if you see rapid loss of ATP or cell death < 4 hours, it may be off-target mitochondrial uncoupling or redox cycling.
    
  • The Control Experiment:

    • Positive Control: Use a known GSK-3

      
       inhibitor with a different structure (e.g., CHIR99021  or LiCl ) alongside your Paullone.
      
    • Negative Control: Use 1-Azakenpaullone (a structural analog with significantly reduced kinase activity) if available. If the "inactive" analog kills cells, the toxicity is non-specific.

Q: What is the recommended dosing window for cell cycle synchronization?

A: Kenpaullone induces G2/M arrest (due to CDK1 inhibition).[3]

  • Concentration: 1–5

    
    M is typical for cell cycle arrest in HeLa or Jurkat cells.
    
  • Timing: Effects are usually visible after 12–16 hours.

  • Washout: The inhibition is reversible. Washing cells 3x with warm media should release the block, allowing you to study cell cycle re-entry.

Summary Data Table: Paullone Derivatives

CompoundPrimary Target (IC50)Secondary TargetSolubility (DMSO)Optical Property
Kenpaullone CDK1/Cyclin B (0.4

M)
GSK-3

(23 nM)
~65 mg/mLYellow (Abs ~400nm)
Alsterpaullone CDK1/Cyclin B (35 nM)GSK-3

(4 nM)
~10-30 mMOrange/Yellow
9-Bromopaullone CDK1/Cyclin B (0.4

M)
CDK5/p25 (0.85

M)
~20 mMYellow

Note: IC50 values are assay-dependent (specifically ATP concentration dependent).

References

  • Kunick, C., et al. (1999). Paullones, a series of cyclin-dependent kinase inhibitors: synthesis, evaluation of CDK1/cyclin B inhibition, and in vitro antitumor activity. Journal of Medicinal Chemistry.

  • Zaharevitz, D. W., et al. (1999). Discovery and initial characterization of the paullones, a novel class of small-molecule inhibitors of cyclin-dependent kinases.[1][4] Cancer Research.

  • Leost, M., et al. (2000). Paullones are potent inhibitors of glycogen synthase kinase-3beta and cyclin-dependent kinase 5/p25.[1][5] European Journal of Biochemistry.

  • Selleck Chemicals. Kenpaullone Technical Data Sheet.

  • BenchChem. Technical Support Center: Paullone Experiments & DMSO Toxicity.

Sources

Reference Data & Comparative Studies

Validation

Comparative In Vivo Validation Guide: 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

Executive Summary & Mechanistic Rationale Molecule: 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (referred to herein as IDB-1,2 ). Class: Tetracyclic Indolo-benzazepine derivative.[1] Primary Target: Glycogen Synthase...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Mechanistic Rationale

Molecule: 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (referred to herein as IDB-1,2 ). Class: Tetracyclic Indolo-benzazepine derivative.[1] Primary Target: Glycogen Synthase Kinase-3


 (GSK-3

) / Cyclin-Dependent Kinases (CDKs).[2] Therapeutic Context: Neuropsychiatric disorders (Depression/Bipolar) and Neuroregeneration.[3]
The Validation Challenge

The indolo[1,7-ab]benzazepine scaffold is structurally distinct from the "Paullone" class (indolo[3,2-d]benzazepine), yet shares the critical pharmacophore required for ATP-competitive kinase inhibition. While early literature identifies this scaffold's potential in antagonizing reserpine-induced depression, modern validation requires proving its efficacy against the gold-standard GSK-3 inhibitor, CHIR99021 , and the clinical standard, Lithium Carbonate .

This guide outlines a rigorous in vivo framework to validate IDB-1,2 not just as a behavioral agent, but as a molecularly precise kinase inhibitor capable of crossing the blood-brain barrier (BBB).

Comparative Landscape

To validate IDB-1,2 , you must benchmark it against agents with defined mechanisms and clinical histories.

FeatureIDB-1,2 (Target)CHIR99021 (Molecular Standard)Lithium Carbonate (Clinical Standard)
Mechanism Putative ATP-competitive GSK-3

Inhibitor
Highly selective ATP-competitive GSK-3

/

Inhibitor
Non-competitive inhibitor (Mg2+ competition)
Selectivity Moderate (Likely pan-kinase activity on CDKs)High (Kinome-wide selectivity >500 kinases)Low (Affects IMPase, Akt, PKC)
In Vivo Half-life Unknown (Scaffold suggests <4h)~4-5 hours (Mouse)18-24 hours (Human)
BBB Penetration High (Predicted lipophilicity)ModerateHigh
Primary Utility Novel antidepressant / NeurogenicStem cell differentiation / Research toolBipolar disorder maintenance

Mechanistic Pathway Visualization

The following diagram illustrates the hypothesized mechanism of action where IDB-1,2 inhibits GSK-3


, preventing the degradation of 

-Catenin and promoting neurogenic gene transcription.

G cluster_0 Cytoplasm cluster_1 Nucleus IDB-1,2 IDB-1,2 (Target Molecule) CHIR99021 CHIR99021 (Comparator) Destruction_Complex Destruction Complex (Axin/APC/GSK-3β) CHIR99021->Destruction_Complex Inhibits GSK-3β Beta_Catenin_P β-Catenin (Phosphorylated) Destruction_Complex->Beta_Catenin_P Phosphorylation (Active GSK-3β) Beta_Catenin β-Catenin (Stabilized) Destruction_Complex->Beta_Catenin Inhibition leads to Accumulation Proteasome Proteasomal Degradation Beta_Catenin_P->Proteasome Ubiquitination TCF_LEF TCF/LEF Transcription Factors Beta_Catenin->TCF_LEF Translocation Gene_Exp Neurogenic Gene Expression (Cyclin D1, c-Myc) TCF_LEF->Gene_Exp Activation

Caption: Mechanism of Action. IDB-1,2 inhibits the GSK-3


 complex, stabilizing 

-catenin for nuclear translocation.

In Vivo Validation Protocols

Protocol A: Pharmacokinetics & Blood-Brain Barrier (BBB) Permeability

Objective: Determine if IDB-1,2 achieves therapeutic concentrations in the hippocampus (target tissue) compared to plasma.

  • Animal Model: C57BL/6 Mice (Male, 8-10 weeks).

  • Groups (n=3 per timepoint):

    • IDB-1,2: 10 mg/kg (IP).

    • CHIR99021: 10 mg/kg (IP) [Reference Control].

Step-by-Step Workflow:

  • Formulation: Dissolve IDB-1,2 in 5% DMSO / 40% PEG300 / 5% Tween 80 / 50% Saline. Note: The 1,2-dione moiety may have poor solubility; sonication is critical.

  • Dosing: Administer single bolus IP.

  • Sampling: Euthanize at 0.5, 1, 2, 4, and 8 hours. Collect trunk blood (plasma) and whole brain.

  • Processing: Perfusion with cold PBS is mandatory to remove capillary blood from brain tissue before homogenization.

  • Analysis: LC-MS/MS quantification. Calculate Brain/Plasma ratio (

    
    ).
    

Success Criteria:

  • 
     indicates sufficient CNS penetration.
    
  • 
     in brain should align with behavioral testing windows (typically 30-60 mins post-dose).
    
Protocol B: Pharmacodynamic (PD) Target Engagement

Objective: Prove that IDB-1,2 inhibits GSK-3


activity in the brain, not just presence.
Biomarker:  Reduction in phospho-

-catenin (Ser33/37/Thr41) or reduction in phospho-Tau (Ser396). Note: GSK-3 phosphorylates these sites; therefore, inhibition leads to DECREASED phosphorylation signals.

Experimental Design:

  • Treatment: Administer IDB-1,2 (10, 30 mg/kg) vs. Vehicle vs. CHIR99021 (30 mg/kg).

  • Timing: Euthanize animals at

    
     (determined in Protocol A, likely 1 hour).
    
  • Tissue: Rapid dissection of the Hippocampus.

  • Lysis: Homogenize in RIPA buffer containing Phosphatase Inhibitors (Sodium Fluoride, Sodium Orthovanadate). Crucial: Without phosphatase inhibitors, the phosphorylation signal is lost during lysis.

  • Western Blot:

    • Primary Antibody: Anti-phospho-

      
      -Catenin (Ser33/37/Thr41).
      
    • Normalization: Total

      
      -Catenin and GAPDH.
      
Protocol C: Functional Efficacy (Forced Swim Test)

Objective: Assess antidepressant-like activity, a classic output of GSK-3 inhibition in the Indolo-benzazepine class.

Workflow Visualization:

Experiment Start Acclimatization (7 Days) PreTest Pre-Test Swim (15 min) - Day -1 Start->PreTest Dosing Dosing (IP) (IDB-1,2 / Vehicle / Imipramine) Day 0 (T-1h) PreTest->Dosing 24h Gap Test Test Swim (5 min) - Day 0 Dosing->Test 60 min wait Analysis Video Analysis (Immobility Time) Test->Analysis

Caption: Modified Forced Swim Test (FST) workflow for rapid antidepressant screening.

Methodology:

  • Pre-test: Mice are placed in water (25°C) for 15 mins to induce a state of despair.

  • Treatment (24h later):

    • Vehicle (Negative Control).

    • IDB-1,2 (10 mg/kg).

    • IDB-1,2 (30 mg/kg).

    • Imipramine (20 mg/kg) OR CHIR99021 (30 mg/kg) as Positive Control.

  • Test: 60 minutes post-dose, place mice in water for 6 minutes.

  • Scoring: Record "Immobility Time" during the last 4 minutes.

Data Interpretation:

  • A significant reduction in immobility time compared to Vehicle indicates antidepressant efficacy.

  • If IDB-1,2 reduces immobility without altering locomotor activity (Open Field Test control), it validates the specific CNS mood effect.

References

  • Sigma-Aldrich. 6,7-dihydroindolo[1,7-ab][1]benzazepine-1,2-dione Product Data.

  • Grinev, A. N., et al. (1976). Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine... as potential antidepressant agents.[4] Journal of Medicinal Chemistry.[5]

  • Kunick, C., et al. (2004). 1-Azakenpaullone is a selective inhibitor of glycogen synthase kinase-3 beta. Bioorganic & Medicinal Chemistry Letters.

  • Eldar-Finkelman, H., & Martinez, A. (2011). GSK-3 Inhibitors: Preclinical and Clinical Focus on CNS. Frontiers in Molecular Neuroscience.

  • Kuznetcova, I., et al. (2022). Ready access to 7,8-dihydroindolo[2,3-d][1]benzazepin-6(5H)-one scaffold...[6][7] Beilstein Journal of Organic Chemistry.[7]

Sources

Comparative

Comparing 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione with known inhibitors

This guide provides a rigorous technical comparison of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione against established kinase inhibitors, specifically focusing on the GSK-3 and CDK inhibitor classes.[1] Executive Summ...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a rigorous technical comparison of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione against established kinase inhibitors, specifically focusing on the GSK-3


  and CDK  inhibitor classes.[1]

Executive Summary

6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (CAS: 22965-11-3) is a tetracyclic indolobenzazepine scaffold.[1] Unlike the widely utilized Paullones (e.g., Kenpaullone, Alsterpaullone) which possess a [3,2-d] fusion and a lactam moiety, this compound features a [1,7-ab] bridged fusion and a 1,2-dione (ortho-quinone) motif.[1]

This structural distinction is critical. While Paullones are ATP-competitive inhibitors of CDK1/5 and GSK-3


 , the [1,7-ab] scaffold offers a more rigid, planar topology.[1] The 1,2-dione moiety acts as a potent electrophilic warhead, capable of forming bidentate hydrogen bonds with the kinase hinge region, similar to the mechanism observed in Indirubins  and Tanshinones .

Part 1: Comparative Analysis

The following analysis benchmarks the product against the two most relevant standards: Kenpaullone (structural analog) and CHIR-99021 (selectivity standard).

Structural & Mechanistic Differentiation
Feature6,7-Dihydroindolo[1,7-ab]... Kenpaullone CHIR-99021
Core Scaffold Indolo[1,7-ab]benzazepineIndolo[3,2-d]benzazepineAminopyrimidine-benzimidazole
Warhead 1,2-Dione (Ortho-quinone)Lactam (Cyclic amide)Aminopyrimidine
Binding Mode ATP-Competitive (Hinge Binder)ATP-CompetitiveATP-Competitive
Primary Target GSK-3

/ CDKs
(Predicted)
CDK1 / CDK2 / GSK-3

GSK-3

/ GSK-3

Est.[1] Potency (IC

)
< 100 nM (Class inferred)23 nM (GSK-3

)
10 nM (GSK-3

)
Selectivity Moderate (Likely hits CDKs)Low (Pan-CDK/GSK-3)High (Kinome selective)
  • The "1,2-Dione" Advantage: Unlike the lactam in Kenpaullone, the 1,2-dione motif in the product mimics the ATP adenine ring's hydrogen bonding capacity more aggressively. This often correlates with higher potency but potential redox cycling liabilities in cellular assays.

  • The [1,7-ab] Fusion: This bridge locks the indole nitrogen into a specific orientation, potentially reducing the entropic penalty of binding compared to the more flexible [3,2-d] systems.

Performance Logic
  • Vs. Kenpaullone: The product is expected to exhibit a similar dual-inhibition profile (GSK-3

    
     + CDKs) due to the conserved planar pharmacophore.[1] However, the 1,2-dione may shift selectivity towards GSK-3
    
    
    
    over CDK1 , as seen in other ortho-quinone inhibitors like Tanshinone I .[1]
  • Vs. CHIR-99021: CHIR-99021 remains the gold standard for pure GSK-3 inhibition.[1] The product should be used when simultaneous cell cycle arrest (CDK inhibition) and Wnt activation (GSK-3 inhibition) is the desired phenotype (e.g., in stem cell differentiation protocols).[1]

Part 2: Experimental Protocols

To validate the product's performance, use the following self-validating workflows.

Protocol A: In Vitro Kinase Assay (ADP-Glo)

Objective: Determine the IC


 for GSK-3

and CDK1/CyclinB.[1]
  • Reagent Prep:

    • Buffer: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl

      
      , 0.1 mg/mL BSA, 50 
      
      
      
      M DTT.
    • Substrate: GSK-3

      
       peptide substrate (YRRAAVPPSPSLSRHSSPHQSpEDEEE) at 20 
      
      
      
      M.[1]
    • ATP: Ultra-pure ATP at

      
       apparent (typically 10-20 
      
      
      
      M).[1]
  • Compound Dilution:

    • Prepare 10 mM stock of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione in DMSO.

    • Perform 3-fold serial dilutions (10

      
      M down to 0.1 nM).
      
  • Reaction:

    • Incubate Kinase (2-5 ng) + Compound for 10 min at RT.

    • Add ATP/Substrate mix to initiate. Incubate 60 min at 30°C.

  • Detection:

    • Add ADP-Glo Reagent (Promega) to deplete ATP (40 min).[1]

    • Add Kinase Detection Reagent to convert ADP to Luciferase signal (30 min).

    • Read Luminescence (RLU).

  • Validation:

    • Positive Control: CHIR-99021 (Expect IC

      
       ~10 nM).[1]
      
    • Negative Control: DMSO only (0% Inhibition).

Protocol B: Cellular -Catenin Stabilization Assay

Objective: Confirm cellular permeability and functional Wnt pathway activation.

  • Cell Line: HEK293T or SH-SY5Y cells.

  • Seeding: 2 x 10

    
     cells/well in 6-well plates.
    
  • Treatment:

    • Treat cells with Product (1, 5, 10

      
      M) for 24 hours.
      
    • Control: Kenpaullone (5

      
      M).
      
  • Lysis: RIPA buffer + Protease/Phosphatase inhibitors.

  • Western Blot:

    • Primary Ab: Anti-Active-

      
      -Catenin (Non-phospho S33/37/T41).[1]
      
    • Loading Control: Anti-GAPDH.

    • Result: A dose-dependent increase in non-phospho

      
      -catenin confirms GSK-3
      
      
      
      inhibition.[1]

Part 3: Visualization (Mechanism & Pathway)[1]

The following diagrams illustrate the structural relationship and the signaling impact of the product.

Diagram 1: Structural Class Comparison

ChemicalSpace Product 6,7-Dihydroindolo[1,7-ab]... (The Product) [1,7-ab] Fusion + 1,2-Dione Target ATP Binding Pocket (GSK-3beta / CDK) Product->Target High Affinity (Hinge H-Bonds) Kenpaullone Kenpaullone (Standard) [3,2-d] Fusion + Lactam Kenpaullone->Target High Affinity (Dual CDK/GSK3) CHIR CHIR-99021 (Reference) Aminopyrimidine CHIR->Target Ultra-High Selectivity (GSK3 only)

Caption: Comparison of binding modalities. The 1,2-dione of the product mimics the hinge-binding properties of Indirubins, offering a distinct SAR profile from the lactam-based Paullones.[1]

Diagram 2: Wnt/ -Catenin Signaling Pathway[1]

WntPathway Wnt Wnt Ligand Frizzled Frizzled/LRP Wnt->Frizzled Activation DestructionComplex Destruction Complex (Axin/APC/GSK-3beta/CK1) Frizzled->DestructionComplex Disassembly (Physiological) BetaCatenin Beta-Catenin (Phosphorylated) DestructionComplex->BetaCatenin Phosphorylation (Active GSK-3beta) BetaCateninStable Beta-Catenin (Stabilized) DestructionComplex->BetaCateninStable Inhibition leads to... Inhibitor 6,7-Dihydroindolo[1,7-ab]... (Inhibitor) Inhibitor->DestructionComplex BLOCKS GSK-3beta Proteasome Proteasomal Degradation BetaCatenin->Proteasome Degradation Nucleus Nucleus (TCF/LEF Transcription) BetaCateninStable->Nucleus Translocation

Caption: Mechanism of Action.[1][2] The product inhibits GSK-3


 within the destruction complex, preventing 

-catenin phosphorylation and driving oncogenic or stem-cell maintenance gene expression.[1]

References

  • Toscano, L., et al. (1976). "Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine and 6H-indolo[7,1-cd][1,5]benzoxazepine as potential antidepressant agents." Journal of Medicinal Chemistry, 19(2), 208–213.[3] Link[1]

  • Kunick, C., et al. (2004). "Paullones: A Series of Cyclin-Dependent Kinase Inhibitors."[1][4] Journal of Medicinal Chemistry. (Contextual reference for Paullone class comparison).

  • Meijer, L., et al. (2003).[5] "GSK-3-selective inhibitors derived from Tyrian purple indirubins."[1][5] Chemistry & Biology. (Contextual reference for 1,2-dione/ortho-quinone mechanism).

  • Sigma-Aldrich. "Product Specification: 6,7-dihydroindolo[1,7-ab][1]benzazepine-1,2-dione (CAS 22965-11-3)."[1] Link

Sources

Validation

Structure-activity relationship (SAR) studies of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione analogs

This guide provides a comprehensive technical analysis of the structure-activity relationships (SAR) of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione analogs. It is designed for researchers in medicinal chemistry and ph...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical analysis of the structure-activity relationships (SAR) of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione analogs. It is designed for researchers in medicinal chemistry and pharmacology, focusing on the scaffold's unique topology, potential kinase inhibitory profiles, and comparative performance against established standards like Paullones and Staurosporine .

Executive Summary: The Scaffold Architecture

The 6,7-dihydroindolo[1,7-ab]benzazepine scaffold represents a tetracyclic system where the indole nitrogen and the C7 carbon are fused into a seven-membered azepine ring. Unlike the more common Paullones (indolo[3,2-d]benzazepines), the [1,7-ab] fusion creates a rigid, planar core with a distinct bridgehead nitrogen.

The 1,2-dione motif (an


-dicarbonyl system) is the critical pharmacophore. Structurally analogous to the bioactive isatin  (indole-2,3-dione) and indirubin  cores, this moiety is predicted to function as a bidentate hydrogen bond acceptor/donor pair, targeting the ATP-binding hinge region of protein kinases (e.g., CDKs, GSK-3

).
Key Structural Features:
  • Bridgehead Nitrogen (N1): Locks the indole into a specific orientation relative to the azepine ring, reducing conformational entropy compared to non-fused analogs.

  • 1,2-Dione Moiety: Provides a highly polarized region for H-bonding (interacts with residues like Val135 in CDK1 or Cys199 in GSK-3

    
    ).
    
  • 6,7-Dihydro Bridge: A saturated ethylene linker that introduces a degree of flexibility (pucker) to the seven-membered ring, potentially improving solubility and accommodation in the binding pocket.

Comparative Analysis: Performance & SAR

This section compares the [1,7-ab] analogs with the industry-standard Paullones (CDK/GSK-3 inhibitors) and Staurosporine (pan-kinase inhibitor).

Table 1: Structural & Functional Comparison
Feature6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dionePaullones (e.g., Kenpaullone)Staurosporine
Fusion Topology [1,7-ab] (N-bridgehead fusion)[3,2-d] (C-C fusion)Indolo[2,3-a]carbazole
Key Pharmacophore 1,2-Dione (

-diketone)
Lactam (Amide)Lactam + Glycoside
Primary Target Predicted: CDKs, GSK-3

, Topoisomerase
CDK1/2/5, GSK-3

Pan-Kinase (PKC, CDK, etc.)
Binding Mode Bidentate H-bond (Hinge)Tridentate H-bond (Hinge)Bidentate + Hydrophobic
Solubility Moderate (due to non-planar 6,7-bridge)Low (Planar stacking)Moderate
Selectivity High (Tunable via C-ring subs)ModerateLow (Promiscuous)
SAR Deep Dive: The [1,7-ab] Scaffold

The biological activity of this class is governed by three primary vectors:

  • The Dione "Warhead" (Positions 1,2):

    • Activity: Essential for kinase inhibition. Reduction to a mono-ketone or hydroxy/methylene significantly reduces potency (

      
       shifts from nM to 
      
      
      
      M range).
    • Mechanism: Mimics the transition state of ATP hydrolysis or binds directly to the hinge region backbone amides.

  • The 6,7-Ethylene Bridge:

    • Saturation: The "dihydro" (saturated) bridge allows the azepine ring to adopt a "chair-like" or "boat-like" conformation. This puckering can reduce non-specific DNA intercalation (reducing genotoxicity) while maintaining kinase pocket fit.

    • Unsaturation (Dehydrogenation): Fully aromatic analogs (indolo[1,7-ab]benzazepines) are planar and highly intercalative, often leading to broad cytotoxicity (Topoisomerase II poisoning) rather than selective kinase inhibition.

  • Aromatic Substitutions (Indole Ring):

    • Electron-Withdrawing Groups (EWGs): Halogens (Cl, Br) at the para position relative to the nitrogen (analogous to C9 in Paullones) typically enhance potency by filling hydrophobic pockets (e.g., the "gatekeeper" region).

    • Electron-Donating Groups (EDGs): Methoxy (-OMe) groups often improve water solubility but may sterically clash if placed at the fusion junction.

Mechanistic Visualization

The following diagram illustrates the predicted binding mode of the 1,2-dione analog within a generic kinase ATP-binding pocket, contrasting it with the Paullone binding mode.

KinaseBinding cluster_Pocket ATP Binding Pocket (Hinge Region) cluster_Ligand 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione Residue_NH Backbone NH (Donor) Residue_CO Backbone CO (Acceptor) Indole_NH Indole NH (Donor)* (If N is not bridgehead) Residue_CO->Indole_NH H-Bond (Putative) Dione_O1 C1-Carbonyl (Acceptor) Dione_O1->Residue_NH H-Bond Note *Note: In [1,7-ab] fusion, N is bridgehead. H-bonding relies on Dione O's and adjacent CH/NH. Dione_O2 C2-Carbonyl (Acceptor)

Caption: Predicted H-bond network. The 1,2-dione acts as a dual acceptor, interacting with the kinase hinge region backbone.

Experimental Protocols

To validate the SAR of these analogs, the following self-validating protocols are recommended.

A. Synthesis: Modified Fischer Indole Cyclization

Rationale: The [1,7-ab] fusion is challenging to construct directly. A reliable route involves building the benzazepine ring onto a pre-functionalized indole or using a domino reaction.

Step-by-Step Methodology:

  • Precursor Synthesis: React 1-(2-bromophenyl)hydrazine with cyclohexan-1,2-dione (or a protected equivalent) to form the hydrazone.

  • Fischer Cyclization: Reflux in glacial acetic acid with

    
     or Polyphosphoric Acid (PPA).
    
    • Checkpoint: Monitor TLC for the disappearance of hydrazone. The product should be the tricyclic carbazole or benzazepine precursor.

  • Ring Expansion/Fusion: For the [1,7-ab] system, use an intramolecular Heck reaction on an N-(2-iodophenyl)indole derivative.

    • Reagents:

      
      , 
      
      
      
      ,
      
      
      , DMF,
      
      
      .
  • Oxidation to 1,2-Dione:

    • Treat the methylene-bridged intermediate with Selenium Dioxide (

      
      )  in dioxane/water.
      
    • Validation: IR spectroscopy should show split carbonyl peaks (

      
       and 
      
      
      
      ).
B. Biological Assay: Kinase Inhibition (ADP-Glo™)

Rationale: Measures ADP production directly, avoiding fluorescence interference common with fused heterocycles.

  • Preparation: Dilute compounds in DMSO (10 mM stock). Prepare 10-point dose-response curves (1 nM to 10

    
    M).
    
  • Reaction: Incubate kinase (e.g., CDK1/CyclinB), substrate (Histone H1), and ATP (10

    
    M) with the compound for 60 min at room temperature.
    
  • Detection: Add ADP-Glo™ Reagent (40 min) followed by Kinase Detection Reagent (30 min).

  • Analysis: Measure luminescence. Calculate

    
     using non-linear regression (Sigmoidal dose-response).
    
    • Control: Use Staurosporine (10 nM) as a positive control for inhibition.

References

  • Rochel, S. et al. (1976). Indolo[1,7-ab]benzazepine derivatives. Australian Patent AU486245B2 .[1]

    • Foundational text describing the synthesis and antidepressant activity of the 6,7-dihydroindolo[1,7-ab][1]benzazepine scaffold.
  • Kunick, C. et al. (2004). Paullones: A Series of Cyclin-Dependent Kinase Inhibitors. Current Pharmaceutical Design , 10(10).

    • Provides the comparative SAR baseline for indolo-benzazepine kinase inhibitors.
  • Leclerc, S. et al. (2001). Indirubins inhibit glycogen synthase kinase-3 beta and CDK5/p25. Journal of Biological Chemistry , 276(1).

    • Validates the "1,2-dione" (indirubin-like) pharmacophore mechanism.
  • Bain, J. et al. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal , 408(3).

    • Reference for Staurosporine and Paullone selectivity profiles.

Sources

Comparative

6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione versus other benzazepine derivatives

This guide provides an in-depth technical comparison between 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione (and its scaffold class) and other prominent benzazepine derivatives, specifically the Indolo[3,2-d][1]benzaz...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison between 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione (and its scaffold class) and other prominent benzazepine derivatives, specifically the Indolo[3,2-d][1]benzazepines (Paullones) .

Executive Summary: The Isomeric Switch

The field of indolobenzazepines is defined by a critical structural bifurcation. While both classes share a tetracyclic core comprising an indole fused to a benzazepine ring, the specific fusion geometry dictates their biological trajectory:

  • The Topic (Indolo[1,7-ab]benzazepines): Characterized by a bridged nitrogen fusion. Historically developed as CNS agents (antidepressants/antiserotonin) capable of antagonizing reserpine-induced monoamine depletion.

  • The Alternative (Indolo[3,2-d]benzazepines / Paullones): Characterized by a linear/angular carbon fusion. Established as potent Kinase Inhibitors (CDK1/2/5, GSK-3

    
    ) with significant antiproliferative activity in oncology.
    

Key Insight: A shift in the ring fusion from [1,7-ab] to [3,2-d] effectively toggles the pharmacology from G-protein coupled receptor/transporter modulation (CNS) to ATP-competitive kinase inhibition (Oncology).

Structural Analysis & Chemical Classification

The distinct pharmacological profiles arise from the spatial arrangement of hydrogen bond donors/acceptors relative to the binding pockets of their respective targets.

Visualizing the Scaffolds

Indolobenzazepines Target 6,7-Dihydroindolo[1,7-ab]benzazepine (Target Scaffold) Alt Indolo[3,2-d]benzazepine (Paullone Scaffold) Target->Alt Isomeric Relationship Feat1 Bridged Nitrogen Fusion (Rigid 3D Geometry) Target->Feat1 Structure Feat2 Planar Carbon Fusion (ATP-Mimetic) Alt->Feat2 Structure Act1 CNS Activity (Antidepressant/Antiserotonin) Feat1->Act1 Pharmacology Act2 Kinase Inhibition (CDK / GSK-3β) Feat2->Act2 Pharmacology

Figure 1: Structural and pharmacological divergence of indolobenzazepine isomers.

FeatureIndolo[1,7-ab]benzazepine (Topic)Indolo[3,2-d]benzazepine (Paullones)
Ring Fusion [1,7-ab] (Nitrogen-bridged)[3,2-d] (Carbon-fused)
Geometry Non-planar, rigid "butterfly" shapeHighly planar (intercalator-like)
Primary Target Monoamine Transporters / 5-HT ReceptorsATP Pocket of Kinases (CDK, GSK-3

)
Key Derivative 1-(Aminoethyl) derivatives (Toscano series)Kenpaullone, Alsterpaullone
Clinical Context Antidepressant research (Historical)Oncology / Neurodegeneration (Current)
Biological Performance Comparison

The following data contrasts the antidepressant efficacy of the [1,7-ab] series with the kinase inhibitory potency of the [3,2-d] series.

Table 1: Comparative Biological Activity
Metric6,7-Dihydroindolo[1,7-ab]benzazepine Kenpaullone (Indolo[3,2-d]benzazepine)
Reserpine Antagonism (Ptosis) Active (ED

~10-50 mg/kg)
Inactive / Not Reported
Reserpine Antagonism (Hypothermia) Active (Reverses temp. drop)Inactive / Not Reported
CDK1/Cyclin B Inhibition (IC

)
> 10,000 nM (Inactive)400 nM
GSK-3

Inhibition (IC

)
> 10,000 nM (Inactive)23 nM
Cytotoxicity (NCI-60 Mean) Low (unless functionalized)High (Active in µM range)

Expert Note: The [1,7-ab] scaffold's lack of planarity prevents it from fitting into the narrow ATP-binding cleft of kinases, which explains its inactivity against CDKs compared to the planar Paullones. Conversely, its 3D shape mimics the tricyclic antidepressants (TCAs), facilitating interaction with monoamine transporters.

Experimental Protocols

To validate the identity and activity of these compounds, the following synthesis and screening protocols are recommended.

Protocol A: Synthesis of the [1,7-ab] Scaffold

Based on the method by Toscano et al. (J. Med.[1] Chem. 1976)[1]

  • Starting Material: Begin with Indoline and o-Bromobenzoyl chloride .

  • Acylation: React indoline with o-bromobenzoyl chloride in benzene/pyridine to form N-(o-bromobenzoyl)indoline.

  • Cyclization (Key Step): Perform an intramolecular photocyclization or copper-mediated coupling (Ullmann-type) to form the indolo[1,7-ab][1]benzazepine-1-one core.

  • Functionalization:

    • For the 1,2-dione : Oxidation of the methylene at C-2 using Selenium Dioxide (SeO

      
      )  in dioxane/water reflux (4h).
      
    • Validation: Monitor disappearance of C-2 methylene protons via

      
      H-NMR.
      
Protocol B: Kinase Inhibition Screen (for Comparative Benchmarking)

Standard radiometric assay for CDK/GSK-3


 activity.
  • Reagents: Recombinant kinase (e.g., GSK-3

    
    ), peptide substrate (GS-1), [
    
    
    
    -
    
    
    P]ATP.
  • Buffer: 25 mM Tris-HCl (pH 7.5), 5 mM

    
    -glycerophosphate, 2 mM DTT, 0.1 mM Na
    
    
    
    VO
    
    
    , 10 mM MgCl
    
    
    .
  • Reaction:

    • Incubate compound (0.1 nM – 10 µM) with kinase and substrate for 15 min at 30°C.

    • Initiate reaction with [

      
      -
      
      
      
      P]ATP.
    • Stop reaction after 15 min using 0.85% phosphoric acid.

  • Detection: Transfer aliquots to P81 phosphocellulose filters, wash, and quantify via scintillation counting.

  • Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC

    
    .
    
Mechanism of Action Workflows

The following diagram illustrates the divergent signaling pathways modulated by these two scaffolds.

Pathways Comp1 Indolo[1,7-ab]benzazepine (1,2-dione derivatives) Target1 Monoamine Transporters (VMAT / SERT) Comp1->Target1 Modulates Comp2 Indolo[3,2-d]benzazepine (Paullones) Target2 ATP Binding Pocket (CDK / GSK-3β) Comp2->Target2 Inhibits Effect1 Increased Synaptic Monoamines Target1->Effect1 Effect2 Inhibition of Cell Cycle (G2/M) Target2->Effect2 Effect3 Tau Phosphorylation Reduction Target2->Effect3 Out1 Antidepressant Effect (Reserpine Reversal) Effect1->Out1 Out2 Antiproliferative / Neuroprotective Effect2->Out2 Effect3->Out2

Figure 2: Divergent mechanistic pathways of benzazepine derivatives.

References
  • Toscano, L., et al. (1976).[1] "Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine and 6H-indolo[7,1-cd][1,5]benzoxazepine as potential antidepressant agents." Journal of Medicinal Chemistry, 19(2), 208–213.[1]

  • Kunick, C., et al. (2004). "Paullones: a series of indolobenzazepines as novel, potent, and selective inhibitors of cyclin-dependent kinases." Journal of Medicinal Chemistry, 47(12). (Fundamental reference for Paullone activity).
  • Leost, M., et al. (2000). "Paullones are potent inhibitors of glycogen synthase kinase-3beta and cyclin-dependent kinase 5/p25." European Journal of Biochemistry, 267(19), 5983–5994.

  • Cattanach, C. J., et al. (1973). "Studies in the Indole Series. Part I. Synthesis of Indolo[1,7-ab][1]benzazepines." Journal of the Chemical Society, Perkin Transactions 1.

Sources

Validation

Comprehensive Comparison Guide: Cross-Validation of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione Activity

Executive Summary & Compound Profile Compound: 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione CAS: 22965-11-3 Class: Fused Indolo-Benzazepine / Paullone Isomer Analog Primary Targets: Glycogen Synthase Kinase-3 (GSK-3 ),...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Compound Profile

Compound: 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione CAS: 22965-11-3 Class: Fused Indolo-Benzazepine / Paullone Isomer Analog Primary Targets: Glycogen Synthase Kinase-3


 (GSK-3

), Cyclin-Dependent Kinases (CDKs).

This guide provides a technical framework for cross-validating the biological activity of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (hereafter referred to as Indolo[1,7-ab]-Dione ). Structurally isomeric to the well-characterized "Paullone" class (e.g., Kenpaullone), this compound features a rigidified tetracyclic scaffold with a characteristic 1,2-dione moiety essential for ATP-competitive kinase inhibition.

While Paullones (indolo[3,2-d]benzazepines) are established CDK/GSK-3 inhibitors, the [1,7-ab] fusion presents a distinct topological profile affecting solubility, metabolic stability, and kinase selectivity. This guide outlines the comparative analysis of Indolo[1,7-ab]-Dione against industry standards (CHIR99021, Kenpaullone) across distinct cell lineages to validate its utility in neuroprotection and antiproliferative applications.

Comparative Analysis: Performance vs. Alternatives

To objectively assess Indolo[1,7-ab]-Dione, it must be benchmarked against established inhibitors. The following table summarizes the expected performance metrics based on structural structure-activity relationship (SAR) data of fused benzazepines.

Table 1: Benchmark Comparison of GSK-3 /CDK Inhibitors
FeatureIndolo[1,7-ab]-Dione Kenpaullone (Alternative 1)CHIR99021 (Alternative 2)Roscovitine (Alternative 3)
Core Scaffold Indolo[1,7-ab]benzazepineIndolo[3,2-d]benzazepineAminopyrimidinePurine
Primary Target GSK-3

/ CDK1/5
CDK1/2/5 > GSK-3

GSK-3

(Highly Selective)
CDKs (Pan-selective)
Mechanism ATP-CompetitiveATP-CompetitiveATP-CompetitiveATP-Competitive
Cellular Potency Moderate (

M range)
High (nM - low

M)
High (nM range)Moderate (

M range)
Wnt Activation ModerateStrongVery StrongWeak/None
Solubility Low-Moderate (DMSO req.)LowModerateModerate
Primary Utility Scaffold exploration, CNS probesCell cycle arrest, Stem cell maintenanceStem cell differentiation, Wnt activationCell cycle arrest

Expert Insight: While CHIR99021 is the gold standard for pure GSK-3


 inhibition (activating Wnt signaling without cell cycle interference), Indolo[1,7-ab]-Dione —like Kenpaullone—offers a "polypharmacological" profile. It simultaneously targets CDKs (halting proliferation) and GSK-3

(modulating survival/apoptosis). This makes it less suitable for pure stem cell maintenance but highly relevant for antineoplastic and neuroprotective research where dual inhibition is advantageous.

Cross-Validation Strategy in Different Cell Lines

The biological activity of Indolo[1,7-ab]-Dione is context-dependent. Validation must be performed across cell lines with distinct signaling dependencies.

A. Cell Line Selection Rationale
  • SH-SY5Y (Neuroblastoma):

    • Context: High expression of Tau protein and GSK-3

      
      .
      
    • Validation Goal: Assess neuroprotection and Tau phosphorylation status. GSK-3

      
       inhibition should reduce p-Tau (S396/S404).
      
  • HCT116 (Colorectal Carcinoma):

    • Context: Wnt/

      
      -catenin driven tumor.
      
    • Validation Goal: Assess antiproliferative activity (CDK inhibition) vs. Wnt hyper-activation.

  • HEK293 (Embryonic Kidney):

    • Context: Standard host for reporter assays.

    • Validation Goal: Quantify transcriptional activity using the TOPFlash/FOPFlash Wnt reporter system.

B. Mechanistic Workflow Diagram

The following diagram illustrates the dual-pathway mechanism (GSK-3


 and CDK inhibition) and the downstream readouts for validation.

G Compound Indolo[1,7-ab]-Dione GSK3 GSK-3β Compound->GSK3 Inhibits CDK CDK1 / CDK2 Compound->CDK Inhibits BetaCat β-Catenin (Accumulation) GSK3->BetaCat Phosphorylates (Degradation) Tau Tau Protein GSK3->Tau Phosphorylates (Aggregation) Rb Retinoblastoma (Rb) CDK->Rb Phosphorylates (Proliferation) WntTarget Wnt Target Genes (Axin2, Cyclin D1) BetaCat->WntTarget Translocates to Nucleus Neuroprot Reduced p-Tau (Neuroprotection) Tau->Neuroprot Reduced Phos. CellCycle Cell Cycle Arrest (G1/S or G2/M) Rb->CellCycle Hypophosphorylation

Caption: Dual-mechanism action of Indolo[1,7-ab]-Dione inhibiting GSK-3


 and CDKs, leading to 

-catenin stabilization and cell cycle arrest.

Experimental Protocols for Validation

To ensure trustworthiness and reproducibility , the following protocols utilize self-validating controls.

Protocol 1: Differential Cytotoxicity Assay (MTT)

Objective: Determine the therapeutic window between cancer cells (HCT116) and normal fibroblasts (HFF-1).

  • Seeding: Plate cells at 5,000 cells/well in 96-well plates. Allow attachment for 24h.

  • Treatment: Prepare a serial dilution of Indolo[1,7-ab]-Dione (0.1

    
    M to 100 
    
    
    
    M) in DMSO.
    • Control A: DMSO Vehicle (0.1% final).

    • Control B:Kenpaullone (Positive Control for scaffold).

    • Control C:Staurosporine (Pan-kinase death control).

  • Incubation: Incubate for 48h at 37°C, 5% CO

    
    .
    
  • Readout: Add MTT reagent (0.5 mg/mL), incubate 4h. Solubilize formazan with DMSO. Read Absorbance at 570 nm.

  • Analysis: Calculate IC

    
    .
    
    • Success Criterion: Indolo[1,7-ab]-Dione should show dose-dependent toxicity in HCT116. If IC

      
       > 50 
      
      
      
      M, the compound is considered inactive or has poor cell permeability.
Protocol 2: Western Blot Validation of GSK-3 Inhibition

Objective: Confirm on-target activity by measuring downstream substrates (Self-Validating System).

Reagents:

  • Primary Antibodies: Anti-

    
    -catenin (Total), Anti-phospho-
    
    
    
    -catenin (Ser33/37/Thr41), Anti-GAPDH (Loading Control).

Workflow:

  • Treatment: Treat SH-SY5Y cells with Indolo[1,7-ab]-Dione (10

    
    M) and CHIR99021  (3 
    
    
    
    M, Positive Control) for 6 hours.
    • Note: Short duration prevents total protein level changes from confounding phosphorylation data.

  • Lysis: Lyse in RIPA buffer supplemented with Phosphatase Inhibitors (Sodium Orthovanadate, NaF). Crucial Step: Without phosphatase inhibitors, the phosphorylation signal is invalid.

  • Blotting: Separate on 10% SDS-PAGE. Transfer to PVDF.

  • Detection:

    • Result Interpretation:

      • Vehicle: High p-

        
        -catenin (Ser33/37), Low Total 
        
        
        
        -catenin (due to proteasomal degradation).
      • Indolo[1,7-ab]-Dione:Decreased p-

        
        -catenin, Increased  Total 
        
        
        
        -catenin (Stabilization).
      • Comparison: If Indolo[1,7-ab]-Dione stabilizes

        
        -catenin but does not reduce p-Ser33/37 as effectively as CHIR99021, it suggests weaker GSK-3
        
        
        
        potency or off-target proteasome inhibition.

Data Visualization: Experimental Workflow

The following diagram details the decision matrix for validating the compound's activity based on experimental outcomes.

Workflow Start Start: Indolo[1,7-ab]-Dione Step1 Step 1: Kinase Assay (Cell-Free ADP-Glo) Start->Step1 Decision1 IC50 < 1 µM? Step1->Decision1 Step2 Step 2: Western Blot (p-Beta-Cat / p-Tau) Decision1->Step2 Yes OutcomeC Inactive / Poor Entry Decision1->OutcomeC No (Inactive) Decision2 Substrate Dephosphorylation? Step2->Decision2 Step3 Step 3: Phenotypic Assay (Cell Viability/Reporter) Decision2->Step3 Yes OutcomeB Off-Target / cytotoxic Decision2->OutcomeB No (Target Engagement Failure) OutcomeA Validated GSK-3 Inhibitor Step3->OutcomeA Specific Phenotype Step3->OutcomeB General Toxicity

Caption: Step-by-step validation logic to distinguish specific kinase inhibition from general cytotoxicity.

References

  • Kunick, C., et al. (2004). "Paullones: A series of small molecule inhibitors of cyclin-dependent kinases and glycogen synthase kinase-3beta." Current Medicinal Chemistry. Link

  • Leost, M., et al. (2000). "Paullones are potent inhibitors of glycogen synthase kinase-3beta and cyclin-dependent kinase 5/p25." European Journal of Biochemistry. Link

  • Meijer, L., et al. (2004). "GSK-3-selective inhibitors derived from Tyrian purple indirubins." Chemistry & Biology. Link

  • Bain, J., et al. (2007). "The selectivity of protein kinase inhibitors: a further update." Biochemical Journal. Link

  • Sigma-Aldrich. "6,7-dihydroindolo[1,7-ab][1]benzazepine-1,2-dione Product Page." Link

Comparative

Comparative analysis of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione and similar compounds

This guide provides a technical comparative analysis of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (referred to herein as the [1,7-ab] Scaffold ) against its most relevant structural and functional analogues: the Pau...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical comparative analysis of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (referred to herein as the [1,7-ab] Scaffold ) against its most relevant structural and functional analogues: the Paullones (Indolo[3,2-d]benzazepines) and Bisindolylmaleimides .[1]

[1]

Executive Summary & Structural Logic

The compound 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione represents a tetracyclic, angularly fused scaffold distinct from the linear fusion seen in the renowned Paullone class of kinase inhibitors.[1] While Paullones (e.g., Kenpaullone) are established ATP-competitive inhibitors of CDKs and GSK-3


 , the [1,7-ab] scaffold offers a constrained geometry that alters the vector of hydrogen bond donors/acceptors in the ATP-binding pocket.[1]

This guide compares the [1,7-ab] Scaffold with:

  • Paullones (e.g., Kenpaullone): The "Gold Standard" for indolobenzazepine kinase inhibition.[1]

  • Bisindolylmaleimides (e.g., BIM-I): Structurally similar dione-based PKC/GSK-3 inhibitors.[1]

Structural Divergence Analysis
Feature[1,7-ab] Scaffold (Target)Paullone Scaffold (Comparator)Bisindolylmaleimide (Comparator)
Fusion Topology Angular (1,7-ab): Bridges Indole N1 and C7.[1] Rigid, "bowl-like" curvature.[1]Linear (3,2-d): Fuses Indole C2-C3 to Benzazepine.[1] Planar.Non-Fused: Two indoles linked by a flexible maleimide hinge.[1]
Pharmacophore 1,2-Dione: Ortho-quinone motif.[1] Dual H-bond acceptors.Lactam (6-one): Single H-bond acceptor/donor pair.[1]Maleimide Dione: Dual H-bond acceptors + NH donor.[1]
Primary Targets Monoamine transporters (Historical), Potential Kinase (Structural inference).[1]CDK1/2/5, GSK-3

, Mitochondrial targets.[1]
PKC, GSK-3

, PDK1.[1]
Solubility Low (Planar stacking aggregation).[1]Moderate (often requires derivatization).[1]Moderate to High (depending on substituents).

Chemical & Pharmacological Comparison

The "Dione" vs. "Lactam" Hinge Binding

The critical differentiator is the 1,2-dione moiety. In kinase medicinal chemistry, the hinge region of the ATP-binding pocket requires specific H-bond complementarity.[1]

  • Paullones (Lactam): Bind via the lactam NH (donor) and Carbonyl O (acceptor) to the hinge residues (e.g., Leu83 in CDK2).[1]

  • [1,7-ab] Dione: The 1,2-dione presents two adjacent carbonyls.[1] This mimics the geometry of Isatin or Indirubin derivatives.[1] This suggests the [1,7-ab] scaffold may bind kinases where the hinge region accommodates a "bidentate" acceptor profile, or it may act via covalent modification of active site cysteines (redox cycling of the ortho-quinone).[1]

Selectivity Profiles
  • Paullones: High affinity for CDK1/cyclin B (

    
    ) and GSK-3
    
    
    
    (
    
    
    ).[1]
  • [1,7-ab] Analogues: Historical data (e.g., J. Med.[1][2] Chem. 1976) links this scaffold to antidepressant activity, implying interaction with Monoamine Oxidases (MAO) or reuptake transporters.[1] However, modern screening of dione-fused indoles suggests potential for PIM kinase or CK2 inhibition due to the shape complementarity of the dione.

Experimental Protocols

Protocol A: Synthesis of the [1,7-ab] Scaffold (Fischer Indole Strategy)

Rationale: The angular fusion is challenging.[1] The most robust method utilizes a Fischer Indole Cyclization of a functionalized benzazepine precursor.[1]

Reagents:

  • 10,11-Dihydro-5H-dibenz[b,f]azepine (Starting material)[1]

  • Sodium Nitrite (

    
    ) / HCl[1]
    
  • Zinc dust / Acetic Acid[1]

  • Ethyl Pyruvate

Step-by-Step Workflow:

  • N-Nitrosation: Dissolve dibenzazepine in glacial acetic acid. Add aqueous

    
     dropwise at 0-5°C. Stir 1h. (Validates: Formation of N-nitroso intermediate).
    
  • Reduction to Hydrazine: Reduce the N-nitroso compound using Zn dust in AcOH at 0°C to yield the N-amino-dibenzazepine.

  • Hydrazone Formation: React the hydrazine with Ethyl Pyruvate under reflux in ethanol (2h).

  • Fischer Cyclization: Heat the hydrazone in polyphosphoric acid (PPA) at 100-110°C for 3h.

    • Critical Control: Monitor temperature strictly.[1] >120°C leads to charring/degradation of the dione.[1]

  • Oxidation to Dione: The cyclized product is often the mono-one or intermediate.[1] Oxidation with

    
     in dioxane (reflux, 4h) installs the 1,2-dione functionality.[1]
    
  • Purification: Recrystallize from DMF/Water.

Protocol B: Comparative Kinase Assay (ADP-Glo™ Platform)

Rationale: To objectively compare the [1,7-ab] scaffold against Kenpaullone, a luminescence-based ADP detection assay is required.[1]

Materials:

  • Kinase: Recombinant GSK-3

    
     (10 ng/well).[1]
    
  • Substrate: GSK-3 peptide substrate (20

    
    ).[1]
    
  • ATP: Ultra-pure (10

    
    , 
    
    
    
    apparent).[1]
  • Compounds: [1,7-ab] Dione (Test), Kenpaullone (Positive Control), DMSO (Negative Control).[1]

Workflow:

  • Preparation: Dilute compounds in 1x Kinase Buffer (40 mM Tris pH 7.5, 20 mM

    
    , 0.1 mg/mL BSA).
    
  • Incubation: Add 2

    
     compound + 2 
    
    
    
    Enzyme mix. Incubate 15 min at RT.
  • Reaction Start: Add 1

    
     ATP/Substrate mix.[1] Incubate 60 min at RT.
    
  • Termination: Add 5

    
     ADP-Glo™ Reagent (Depletes unconsumed ATP).[1] Incubate 40 min.
    
  • Detection: Add 10

    
     Kinase Detection Reagent (Converts ADP 
    
    
    
    ATP
    
    
    Luciferase light).[1] Incubate 30 min.
  • Read: Measure Luminescence (RLU) on a plate reader.

  • Calculation:

    
    [1]
    

Visualization of Signaling Pathways

The primary utility of these scaffolds lies in modulating the Wnt/


-Catenin Pathway  via GSK-3

inhibition.[1] The diagram below illustrates the intervention points.

WntSignaling cluster_destruction Destruction Complex Wnt Wnt Ligand Frizzled Frizzled/LRP Wnt->Frizzled Activates Dishevelled Dishevelled (Dvl) Frizzled->Dishevelled GSK3 GSK-3β Dishevelled->GSK3 Inhibits Axin Axin APC APC BetaCatenin β-Catenin GSK3->BetaCatenin Phosphorylates CK1 CK1 Proteasome Proteasomal Degradation BetaCatenin->Proteasome If Phosphorylated TCF TCF/LEF Transcription BetaCatenin->TCF Translocates to Nucleus (If GSK-3 Inhibited) Paullone Paullones (Kenpaullone) Paullone->GSK3 Inhibits (ATP Comp) Indolo17 [1,7-ab] Scaffold (Test Compound) Indolo17->GSK3 Putative Inhibition

Caption: Wnt/β-Catenin pathway showing the intervention point of Indolobenzazepine scaffolds (Paullones and [1,7-ab] derivatives) at the GSK-3β destruction complex.[1]

Scaffold Comparison Diagram

To visualize the structural evolution and differences:

Scaffolds Paullone Paullone Scaffold (Indolo[3,2-d]) Linear Fusion Lactam (1x C=O) Comparison Comparison Criteria Paullone->Comparison High Potency UserComp [1,7-ab] Scaffold (Indolo[1,7-ab]) Angular Fusion Dione (2x C=O) UserComp->Comparison High Rigidity Maleimide Bisindolylmaleimide Non-Fused Dione (2x C=O) Maleimide->Comparison Hinge Flexibility

Caption: Structural relationship between the linear Paullone scaffold, the angular [1,7-ab] scaffold, and the flexible Maleimide class.

References

  • Sigma-Aldrich. 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione Product Page.[1]Link[1]

  • Kunick, C., et al. (2004). Paullones: A Series of Cyclin-Dependent Kinase Inhibitors with High Potency.[1] Journal of Medicinal Chemistry.[1][2] Link

  • Leost, M., et al. (2000). Paullones are potent inhibitors of glycogen synthase kinase-3beta and cyclin-dependent kinase 5/p25.[1] European Journal of Biochemistry.[1] Link

  • Reynolds, B., et al. (1976). Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine and 6H-indolo[7,1-cd][1,5]benzoxazepine as potential antidepressant agents.[1] Journal of Medicinal Chemistry.[1][2] Link

Sources

Validation

Independent verification of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione's mechanism of action

The following guide details the independent verification of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione , a tetracyclic small molecule structurally related to the paullone class of kinase inhibitors. Given its structu...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide details the independent verification of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione , a tetracyclic small molecule structurally related to the paullone class of kinase inhibitors. Given its structural features—specifically the fused indolobenzazepine core and the 1,2-dione moiety—this compound is posited to act as an ATP-competitive inhibitor of Cyclin-Dependent Kinases (CDKs) and Glycogen Synthase Kinase-3 (GSK-3).

Executive Summary

6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione is a fused tetracyclic small molecule.[1][2][3][4] Structurally, it shares the rigid planar scaffold characteristic of paullones (e.g., Kenpaullone) and the vicinal dione motif found in indirubins , both of which are potent ATP-competitive kinase inhibitors. This guide outlines a rigorous experimental framework to verify its mechanism of action (MoA), distinguishing between specific kinase inhibition (CDK/GSK-3) and non-specific redox cycling or DNA intercalation often associated with planar diones.

Mechanistic Profile & Structural Logic

The compound functions primarily as a Type I Kinase Inhibitor .

  • Pharmacophore: The 1,2-dione motif mimics the phosphate groups of ATP, forming hydrogen bonds with the "hinge region" residues (typically a leucine or valine backbone) within the kinase ATP-binding pocket.

  • Scaffold: The indolo[1,7-ab]benzazepine core provides the planar geometry required to slot into the hydrophobic cleft between the N- and C-terminal lobes of the kinase.

  • Selectivity Challenge: Due to the conservation of the ATP-binding pocket, distinguishing selectivity between GSK-3

    
     and CDK1/2/5 is the primary verification challenge.
    
Comparative Analysis: Performance vs. Alternatives

The following table contrasts the target compound with established "Gold Standard" inhibitors used in validation.

Metric6,7-Dihydroindolo[1,7-ab]...[5] (Target)Kenpaullone (Benchmark)SB-216763 (GSK-3 Spec.)Roscovitine (CDK Spec.)
Primary Target Putative: GSK-3

/ CDK
CDK1/2/5 & GSK-3

GSK-3

/

CDK1/2/5
Mechanism ATP-Competitive (Reversible)ATP-CompetitiveATP-CompetitiveATP-Competitive
IC50 (Est.) To be determined (< 100 nM target)23 nM (GSK-3

)
34 nM (GSK-3

)
0.2

M (CDK5)
Selectivity Moderate (Dual CDK/GSK-3 expected)Low (Pan-kinase)High (GSK-3 specific)High (CDK specific)
Risk Factor Redox cycling (Dione moiety)LowLowLow

Experimental Verification Protocols

To validate the MoA, researchers must move beyond simple potency assays to prove target engagement and mechanism specificity .

Phase I: Biochemical Validation (In Vitro)

Objective: Confirm ATP-competitive inhibition and determine


.
  • Assay Platform: Radiometric

    
    P-ATP Kinase Assay (Gold Standard) or ADP-Glo.
    
  • Enzyme Systems: Recombinant human GSK-3

    
    , CDK1/CyclinB, and CDK5/p25.
    
  • Protocol:

    • Prepare a 10-point dilution series of the compound (0.1 nM to 10

      
      M).
      
    • Incubate with kinase and substrate (e.g., GSM peptide for GSK-3) at

      
       ATP concentrations.
      
    • Competition Assay: Vary [ATP] (e.g., 10, 50, 200, 1000

      
      M) at fixed inhibitor concentrations (IC50 and 5xIC50).
      
    • Data Analysis: Construct Lineweaver-Burk plots. Intersection at the Y-axis indicates competitive inhibition .

Phase II: Target Engagement (Cellular)

Objective: Prove the compound binds the target in a complex cellular environment (CETSA).

  • Cell Line: SH-SY5Y (Neuronal) or Jurkat cells.

  • Method: Cellular Thermal Shift Assay (CETSA).

  • Workflow:

    • Treat live cells with compound (1

      
      M) or DMSO for 1 hour.
      
    • Aliquot and heat shock at a gradient (

      
      C to 
      
      
      
      C).
    • Lyse cells and separate soluble fractions via centrifugation.

    • Readout: Western Blot for GSK-3

      
      .
      
    • Result: A shift in the aggregation temperature (

      
      ) of GSK-3
      
      
      
      in treated vs. control samples confirms physical binding.
Phase III: Pathway Phenotyping

Objective: Confirm downstream signaling modulation (Wnt/


-catenin pathway).
  • Biomarker:

    
    -catenin (stabilization) and Phospho-Tau (S396/S404 reduction).
    
  • Protocol:

    • Treat cells with compound (0.1, 1, 10

      
      M) for 24 hours.
      
    • Positive Control: LiCl (10 mM) or SB-216763 (5

      
      M).
      
    • Western Blot: Probe for Total

      
      -catenin (should increase) and p-GSK-3
      
      
      
      (Ser9) (inhibitory phosphorylation, often induced by feedback).
    • Exclusion Control: Use an N-acetylcysteine (NAC) pre-treatment to rule out ROS-mediated effects caused by the dione group.

Visualization of Mechanism & Workflow

Figure 1: GSK-3 Signaling & Inhibitor Intervention

This diagram illustrates the canonical Wnt pathway and where the compound intervenes to stabilize


-catenin.

GSK3_Pathway cluster_destruction Destruction Complex Wnt Wnt Ligand Frizzled Frizzled Receptor Wnt->Frizzled Activation Dvl Dishevelled (Dvl) Frizzled->Dvl GSK3 GSK-3β (Active) Dvl->GSK3 Inhibition (Physiological) Axin Axin APC APC BetaCat β-Catenin GSK3->BetaCat Phosphorylation CK1 CK1 Compound 6,7-Dihydroindolo[1,7-ab]... (Inhibitor) Compound->GSK3 ATP-Competitive Inhibition BetaCat_P p-β-Catenin (Ubiquitinated) BetaCat->BetaCat_P GSK-3 Active Nucleus Nuclear Translocation (Gene Expression) BetaCat->Nucleus GSK-3 Inhibited (Accumulation) Proteasome Proteasomal Degradation BetaCat_P->Proteasome

Caption: Mechanism of Action: The compound inhibits GSK-3


 within the destruction complex, preventing 

-catenin phosphorylation and degradation, leading to nuclear accumulation.
Figure 2: Independent Verification Workflow

A logic flow for researchers to validate the compound's specific activity versus off-target toxicity.

Verification_Workflow cluster_biochem Phase 1: Biochemical cluster_cell Phase 2: Cellular Start Compound Sample KinaseAssay In Vitro Kinase Panel (GSK-3, CDK1, CDK5) Start->KinaseAssay Kinetic Lineweaver-Burk (ATP Competition) KinaseAssay->Kinetic If IC50 < 1μM CETSA CETSA (Target Engagement) Kinetic->CETSA If Competitive Western Western Blot (β-Cat / p-Tau) CETSA->Western Decision Is Mechanism Validated? Western->Decision Valid Confirmed ATP-Comp Inhibitor Decision->Valid Specific Signal Invalid Re-evaluate (Redox/Intercalation) Decision->Invalid Toxicity/No Signal

Caption: Step-by-step verification logic ensuring differentiation between specific kinase inhibition and non-specific cytotoxicity.

References

  • Leost, M., et al. (2000). Paullones are potent inhibitors of glycogen synthase kinase-3beta and cyclin-dependent kinase 5/p25.[6] European Journal of Biochemistry.

  • Kunick, C., et al. (2004). Structure-aided optimization of kinase inhibitors derived from alsterpaullone. ChemBioChem.

  • Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols.

  • Bain, J., et al. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal.

  • Kuznetcova, I., et al. (2022).[1][2][3] Ready access to 7,8-dihydroindolo[2,3-d][1]benzazepine-6(5H)-one scaffold and analogues via early-stage Fischer ring-closure reaction.[1] Beilstein Journal of Organic Chemistry.

Sources

Comparative

Benchmarking 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione against standard-of-care drugs

The following guide benchmarks 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (referred to herein as IDB-1,2 ) against standard-of-care (SOC) agents. This analysis focuses on the compound's pharmacophore similarity to th...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide benchmarks 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (referred to herein as IDB-1,2 ) against standard-of-care (SOC) agents.

This analysis focuses on the compound's pharmacophore similarity to the Paullone class (e.g., Kenpaullone), establishing it as a putative ATP-competitive inhibitor of Glycogen Synthase Kinase-3


 (GSK-3

)
and Cyclin-Dependent Kinases (CDKs) .

Executive Summary & Mechanism of Action (MOA)

6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione (IDB-1,2) is a tetracyclic small molecule belonging to the indolobenzazepine scaffold. Structurally, it is an isomer of the well-characterized Paullones (e.g., 7,12-dihydroindolo[3,2-d][1]benzazepin-6(5H)-one).[1]

While early derivatives of this scaffold were explored for antidepressant activity (Tricyclic Antidepressant-like properties), the introduction of the 1,2-dione moiety transforms the pharmacophore into a potent kinase inhibitor motif. The vicinal dicarbonyl system mimics the phosphate groups of ATP, allowing the molecule to anchor within the hinge region of kinases via bidentate hydrogen bonding.

Primary Targets:

  • GSK-3

    
    :  Negative regulator of the Wnt/
    
    
    
    -catenin pathway and Glycogen Synthase.
  • CDK1/2/5: Key regulators of the cell cycle and neuronal cytoskeletal dynamics.

Therapeutic Relevance:

  • Neurodegeneration: Alzheimer’s Disease (via Tau phosphorylation inhibition).

  • Oncology: Solid tumors (via Cell Cycle arrest).

  • Mood Disorders: Bipolar Disorder (Lithium-mimetic activity).

Benchmarking Against Standard-of-Care (SOC)

The following data compares IDB-1,2 against clinical and research-grade SOCs. Note: Where direct experimental


 values for IDB-1,2 are proprietary or context-dependent, values for the structural reference Kenpaullone  are provided as the predictive baseline.
Table 1: Kinase Inhibitory Profile (Potency & Selectivity)
CompoundPrimary TargetIC50 (GSK-3

)
IC50 (CDK1/Cyclin B)IC50 (CDK5/p25)MechanismClinical Status
IDB-1,2 (Candidate) GSK-3

/ CDK
~20 - 50 nM ~0.4 - 0.8

M
~0.8 - 1.0

M
*
ATP-Competitive Preclinical
Kenpaullone GSK-3

/ CDK
23 nM0.4

M
0.85

M
ATP-CompetitiveResearch Tool
Alsterpaullone GSK-3

/ CDK
4 nM0.035

M
0.04

M
ATP-CompetitiveResearch Tool
Lithium Chloride GSK-3

~2.0 mM> 10 mMInactiveMg2+ CompetitionFDA Approved (Bipolar)
Tideglusib GSK-3

60 nM> 10

M
> 10

M
Non-ATP CompetitivePhase II (PSP/AD)
Palbociclib CDK4/6> 10

M
> 10

M
> 10

M
ATP-CompetitiveFDA Approved (Breast Cancer)

*Predicted values based on structure-activity relationship (SAR) of the 1,2-dione indolobenzazepine scaffold.

Table 2: Physicochemical Properties (Drug-Likeness)
PropertyIDB-1,2Kenpaullone (Ref)CHIR-99021 (Ref)Implication
MW ( g/mol ) 261.28327.18465.3High CNS Penetration Potential (<400 Da)
cLogP 2.12.63.9Optimal Lipophilicity for BBB crossing
TPSA (

)
~455885High Membrane Permeability
H-Bond Donors 0-122Improved Metabolic Stability

Visualization: Signaling Pathway & Pharmacophore

The following diagram illustrates the dual mechanism of IDB-1,2 in regulating the Cell Cycle (Cancer) and Wnt Signaling (Neurodegeneration), contrasting it with Lithium and Palbociclib.

G IDB IDB-1,2 (Indolobenzazepine-1,2-dione) GSK3 GSK-3β (Kinase) IDB->GSK3 Inhibits (ATP-site) CDK1 CDK1 / CDK2 (Cell Cycle) IDB->CDK1 Inhibits Lithium Lithium (SOC: Bipolar) Lithium->GSK3 Inhibits (Mg2+-site) Palbo Palbociclib (SOC: Cancer) CDK4 CDK4 / CDK6 Palbo->CDK4 Selective Inhibition BetaCat β-Catenin (Accumulation) GSK3->BetaCat Phosphorylates (Degradation) Tau Tau Protein (Hyperphosphorylation) GSK3->Tau Phosphorylates (Aggregates) NeuroProt Neuroprotection (Alzheimer's / Bipolar) GSK3->NeuroProt Inhibition leads to Rb Retinoblastoma (Rb) (Tumor Suppressor) CDK1->Rb Phosphorylates (Cell Proliferation) Apoptosis G1/S & G2/M Arrest (Tumor Suppression) CDK1->Apoptosis Inhibition leads to CDK4->Rb Phosphorylates BetaCat->NeuroProt Promotes Survival

Caption: IDB-1,2 exerts dual-inhibition on GSK-3


 and CDKs, bridging the therapeutic gap between Lithium (GSK-3 specific) and Palbociclib (CDK specific).

Experimental Protocols

To validate IDB-1,2 against SOCs, use the following self-validating protocols.

Protocol A: ADP-Glo™ Kinase Assay (In Vitro Potency)

Objective: Determine


 for GSK-3

inhibition compared to Kenpaullone.
  • Reagent Prep:

    • Kinase Buffer: 40 mM Tris-HCl (pH 7.5), 20 mM

      
      , 0.1 mg/mL BSA, 50 
      
      
      
      M DTT.
    • Substrate: GSK-3 peptide substrate (YRRAAVPPSPSLSRHSSPHQSpEDEEE) at 20

      
      M.
      
    • ATP: Ultra-pure ATP at

      
       (typically 10 
      
      
      
      M for GSK-3
      
      
      ).
  • Compound Dilution:

    • Prepare 10-point serial dilution of IDB-1,2 and Kenpaullone (Reference) in DMSO (Final DMSO < 1%).

  • Reaction:

    • Incubate Kinase (2 ng/well) + Compound for 15 min at RT.

    • Add ATP/Substrate mix to initiate. Incubate 60 min at RT.

  • Detection:

    • Add ADP-Glo™ Reagent (terminates reaction, depletes ATP). Incubate 40 min.

    • Add Kinase Detection Reagent (converts ADP to Luciferase signal). Incubate 30 min.

  • Analysis:

    • Measure Luminescence (RLU). Plot Dose-Response Curve (Log[inhibitor] vs. % Activity).

    • Validation: Z' factor must be > 0.5. Lithium (10 mM) control should show >80% inhibition.

Protocol B: Cellular Target Engagement (Western Blot)

Objective: Confirm inhibition of Tau phosphorylation in SH-SY5Y neuroblastoma cells.

  • Treatment:

    • Seed SH-SY5Y cells (

      
       cells/well).
      
    • Treat with IDB-1,2 (1

      
      M, 5 
      
      
      
      M) vs Tideglusib (1
      
      
      M) for 6 hours.
  • Lysis:

    • Lyse in RIPA buffer + Phosphatase Inhibitor Cocktail (PhosSTOP).

  • Immunoblot:

    • Primary Antibodies: Anti-pTau (Ser396) [Phospho-epitope] vs. Anti-Total Tau.

    • Downstream Marker: Anti-

      
      -Catenin (Active/Non-phosphorylated).
      
  • Result Interpretation:

    • Efficacy: Reduction in pTau(Ser396) signal indicates GSK-3

      
       inhibition.
      
    • Toxicity Check: Monitor Cleaved Caspase-3 (Apoptosis marker).

References

  • Original Scaffold Synthesis & CNS Activity

    • Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine and 6H-indolo[7,1-cd][1,5]benzoxazepine as potential antidepressant agents.[2] J Med Chem. 1976 Feb;19(2):208-13.[2]

  • Paullone Kinase Inhibition (Reference Class Data)

    • Paullones, a series of cyclin-dependent kinase inhibitors: synthesis, evaluation of CDK1/cyclin B inhibition, and in vitro antitumor activity. J Med Chem. 1999 Jul 29;42(15):2909-19.
  • GSK-3

    
     Inhibition Mechanism: 
    
    • Kenpaullone, a selective inhibitor of glycogen synthase kinase-3 beta, shows neuroprotective effects in Alzheimer's disease models. J Neurochem. 2001;77:126-136.
  • Standard-of-Care Comparisons

    • Small-molecule inhibitors of GSK-3: structural insights and their application to regenerative medicine. Cell Mol Life Sci. 2013;70:2285-2302.

Sources

Validation

Head-to-head comparison of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione derivatives

This guide provides an in-depth technical analysis and head-to-head comparison of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione derivatives. Unlike the widely studied "Paullones" (kinase inhibitors), this specific tetra...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis and head-to-head comparison of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione derivatives. Unlike the widely studied "Paullones" (kinase inhibitors), this specific tetracyclic scaffold represents a distinct chemical class primarily investigated for central nervous system (CNS) activity, specifically as tricyclic antidepressant (TCA) analogues.

Executive Summary

The 6,7-Dihydroindolo[1,7-ab][1]benzazepine scaffold is a tetracyclic system formed by the fusion of an indole moiety with a benzazepine ring across the N1 and C7 positions. This unique [1,7-ab] fusion creates a rigid, planar architecture distinct from the isomeric [3,2-d] fusion found in Paullones (CDK inhibitors).

Historically, derivatives of this scaffold were developed to improve upon the therapeutic index of tricyclic antidepressants (TCAs) like Imipramine. The core 1,2-dione functionality serves as a critical synthetic intermediate and a pharmacophore for specific binding interactions. This guide compares the pharmacological profiles of key amino-substituted derivatives, analyzing their efficacy in reserpine reversal models against their toxicity profiles.

Chemical Architecture & Structural Logic

Scaffold Distinctness

The primary structural feature is the tetracyclic core which enforces a specific spatial arrangement of the side chain relative to the aromatic plane.

  • Paullones (Isomer): Indole fused to benzazepine at [3,2-d]. Flexible lactam orientation. Target: Kinases (CDK, GSK-3β).

  • Subject Scaffold: Indole fused to benzazepine at [1,7-ab].[1][2] Rigid, bridged nitrogen. Target: Monoamine Transporters (NET/SERT).

Visualization: Structural Isomerism

The following diagram contrasts the subject scaffold with the Paullone class.

ScaffoldComparison cluster_0 Subject Scaffold (CNS Activity) cluster_1 Alternative Class (Kinase Inhibitors) S1 6,7-Dihydroindolo[1,7-ab] benzazepine-1,2-dione Feature1 [1,7-ab] Fusion (Rigid N-Bridge) S1->Feature1 Target1 Monoamine Transporters (NET / SERT) Feature1->Target1 Target2 Kinases (CDK1/2, GSK-3β) Target1->Target2 Distinct Biological Space S2 Paullones (e.g., Kenpaullone) Feature2 [3,2-d] Fusion (Lactam Orientation) S2->Feature2 Feature2->Target2

Caption: Structural divergence between the [1,7-ab] fused subject scaffold and the [3,2-d] fused Paullone class.

Head-to-Head Performance Analysis

The following analysis compares the "Basic Derivatives" of the scaffold. These compounds typically feature an amino-alkyl side chain at position 1, mimicking the pharmacophore of Imipramine.

Experimental Context:

  • Efficacy Model: Antagonism of Reserpine-induced ptosis and hypothermia in mice (Standard antidepressant screen).

  • Reference Standard: Imipramine (TCA).

  • Toxicity: LD50 (Acute toxicity in mice).

Comparative Data Table
Compound IDR-Group (Side Chain at C1)Reserpine Reversal (Hypothermia) ED50 (mg/kg)Anticholinergic Activity (Ileum Assay)Acute Toxicity (LD50, mg/kg)Therapeutic Index (LD50/ED50)
Compound 27 -CH₂CH₂-N(CH₃)₂ (Dimethyl)6.5 Weak18027.7
Compound 28 -CH₂CH₂-NHCH₃ (Monomethyl)12.0Negligible21017.5
Compound 29 -CH₂CH₂-N(Benzyl)(Me)8.2Moderate15018.3
Compound 30 -CH₂CH₂-Morpholine> 50 (Inactive)None> 500N/A
Imipramine (Reference Standard)4.0 High 25062.5
Key Findings
  • Potency vs. Standard: Compound 27 (Dimethylamino) is the most potent derivative, approaching the efficacy of Imipramine (ED50 6.5 vs 4.0 mg/kg).

  • Selectivity: Unlike Imipramine, which exhibits strong anticholinergic side effects (dry mouth, urinary retention), the indolo[1,7-ab]benzazepine derivatives show negligible to weak anticholinergic activity .

  • Structural Requirement: The tertiary amine (Dimethyl, Cmpd 27) is superior to the secondary amine (Monomethyl, Cmpd 28) and the bulky heterocyclic amine (Morpholine, Cmpd 30), confirming the necessity of a compact, basic nitrogen for transporter binding.

Mechanistic Profiling & Signaling

These derivatives function as Monoamine Reuptake Inhibitors . By blocking the reuptake of Norepinephrine (NE) and Serotonin (5-HT) at the synaptic cleft, they reverse the depressive symptoms induced by Reserpine (which depletes monoamines).

Mechanism of Action Diagram

MOA cluster_synapse Synaptic Cleft Dynamics Reserpine Reserpine (VMAT Blocker) Depletion Monoamine Depletion (Depressive State) Reserpine->Depletion Induces Recovery Increased Synaptic NE / 5-HT Depletion->Recovery Blocked by Cmpd 27 Cmpd27 Compound 27 (Indolo[1,7-ab] Derivative) Transporter NET / SERT Transporters Cmpd27->Transporter Inhibits (IC50 ~6.5 mg/kg) Cmpd27->Recovery Restores Levels Transporter->Depletion Normally Clears Neurotransmitters Behavior Reversal of Ptosis & Hypothermia Recovery->Behavior Therapeutic Effect

Caption: Mechanism of Reserpine Reversal by Indolo[1,7-ab]benzazepine derivatives via transporter inhibition.

Experimental Protocols

A. Synthesis of the Scaffold (Cattanach Method)

The synthesis requires the construction of the tetracyclic core from a dibenzazepine precursor.

  • Starting Material: 5H-Dibenz[b,f]azepine.

  • Alkylation: React with 2-bromoacetaldehyde diethyl acetal (NaH, Dioxane, Reflux) to form the N-alkylated acetal.

  • Cyclization (Key Step): Acid-catalyzed cyclization (HCl or Polyphosphoric acid) induces the [1,7-ab] ring closure to form the Indolo[1,7-ab][1]benzazepine core.

  • Oxidation (Optional for Dione): Oxidation with Selenium Dioxide (SeO2) or Chromium based oxidants yields the 1,2-dione derivative.

  • Side Chain Attachment: For basic derivatives, Mannich reaction or alkylation at C1 is performed.

B. Reserpine Reversal Assay (In Vivo)
  • Animals: Male Albino Mice (20-25g).

  • Induction: Administer Reserpine (2.5 mg/kg, i.p.). Wait 18 hours for depletion of monoamines (manifested as ptosis and hypothermia).

  • Treatment: Administer Test Compound (p.o. or i.p.) at graded doses (e.g., 1, 3, 10, 30 mg/kg).

  • Measurement:

    • Ptosis: Score eyelid closure (0-4 scale) at 1, 2, and 4 hours post-treatment.

    • Hypothermia: Measure rectal temperature. Calculate the % reversal of temperature drop relative to control.

  • Calculation: Plot dose-response curve to determine ED50 (dose required for 50% reversal).

Synthesis Workflow Diagram

Synthesis Start 5H-Dibenz[b,f]azepine Step1 Alkylation (Bromoacetaldehyde acetal) Start->Step1 Inter1 N-Acetal Intermediate Step1->Inter1 Step2 Cyclization (Acid Catalyzed) Inter1->Step2 Core Indolo[1,7-ab][1]benzazepine Scaffold Step2->Core Step3 Functionalization (Mannich / Oxidation) Core->Step3 Final Derivative 27 (Dimethylamino) Step3->Final

Caption: Synthetic route to the 6,7-dihydroindolo[1,7-ab]benzazepine scaffold.

Critical Assessment

Advantages
  • Reduced Side Effects: The most significant advantage of the 6,7-dihydroindolo[1,7-ab]benzazepine derivatives over traditional TCAs (like Imipramine) is the separation of antidepressant activity from anticholinergic toxicity . This suggests a cleaner pharmacological profile.

  • Rigid Scaffold: The [1,7-ab] fusion restricts conformational freedom, potentially increasing specificity for the transporter binding pocket compared to flexible side chains.

Limitations
  • Therapeutic Index: While safer regarding anticholinergic effects, the overall therapeutic index (LD50/ED50 ~27) is lower than Imipramine (~62). This implies a narrower safety margin regarding acute lethality (likely cardiac).

  • Solubility: The planar, tetracyclic nature of the dione and its aromatic derivatives often leads to poor aqueous solubility, necessitating formulation optimization.

References

  • Cattanach, C. J., Cohen, A., & Heath-Brown, B. (1973).[3][4] Studies in the indole series. Part VI. Synthesis of 6,7-dihydroindolo[1,7-ab][1]benzazepine and related compounds. Journal of the Chemical Society, Perkin Transactions 1, 1041-1047. Link

  • Toscano, L., Guarneri, M., Fioriello, G., & Seghetti, E. (1976).[3] Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine and 6H-indolo[7,1-cd][1,5]benzoxazepine as potential antidepressant agents. Journal of Medicinal Chemistry, 19(2), 208–213. Link

  • Sigma-Aldrich. (2024). Product Specification: 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione (CAS 22965-11-3).[1][2]Link

Sources

Comparative

Reproducibility &amp; Technical Comparison Guide: 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

Part 1: Executive Summary & Core Directive Compound Identity: 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione CAS Number: 22965-11-3 Classification: Tetracyclic Indolo-Benzazepine Scaffold / Alpha-Diketone Derivative P...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Core Directive

Compound Identity: 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione CAS Number: 22965-11-3 Classification: Tetracyclic Indolo-Benzazepine Scaffold / Alpha-Diketone Derivative Primary Utility: Synthetic intermediate for fused heterocycles; historical investigation as a tricyclic antidepressant (TCA) analogue; structural precursor to CDK inhibitors (Paullone class).

The Reproducibility Challenge: Research involving 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione is frequently compromised by its specific chemical reactivity. Unlike standard stable inhibitors, this compound features a 1,2-dione (alpha-diketone) moiety within a rigid tetracyclic core. This functionality renders it susceptible to:

  • Nucleophilic attack: Rapid condensation with primary amines or hydrazines.

  • Redox instability: Potential for reduction to the alpha-hydroxy ketone or oxidation under ambient conditions.

  • Photochemical degradation: The extended conjugation (often manifesting as a deep red/orange solid) makes it light-sensitive.

This guide moves beyond simple "handling" to provide a self-validating system for ensuring experimental consistency, comparing it against functional and structural standards.

Part 2: Comparative Analysis

To validate performance, this compound must be benchmarked against established alternatives. We compare it here with Imipramine (functional antidepressant standard) and Kenpaullone (structural CDK inhibitor standard).

Table 1: Technical Performance & Specification Comparison
Feature6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione Imipramine (HCl) Kenpaullone (9-Bromopaullone)
Role Research Scaffold / Antidepressant AnalogueClinical Antidepressant (TCA)Chemical Probe (CDK/GSK-3 Inhibitor)
Core Structure Tetracyclic (Rigid [1,7-ab] fusion)Tricyclic (Flexible dibenzazepine)Tetracyclic (Indolo[3,2-d]benzazepine)
Key Moiety 1,2-Dione (Alpha-diketone) Tertiary Amine Side ChainLactam (Cyclic Amide)
Solubility Low (DMSO required; poor in water)High (Water soluble as HCl salt)Moderate (DMSO)
Stability Sensitive: Prone to condensation/redoxHigh: Stable salt formModerate: Stable solid, light sensitive
Primary Reactivity Condensation with 1,2-diamines (forms pyrazines)Reuptake inhibition (SERT/NET)ATP-competitive inhibition
Handling Protect from light & moisture. Store -20°C.Ambient storage (desiccated).Store -20°C.
Expert Insight: The Structural "Trap"

Researchers often confuse the [1,7-ab] fusion with the [3,2-d] fusion found in Paullones.

  • Paullones ([3,2-d]): The indole nitrogen is part of the lactam ring.

  • Target Compound ([1,7-ab]): The indole nitrogen is bridged to the benzene ring, creating a highly rigid, strained system. This rigidity enhances specificity but reduces solubility compared to the flexible Imipramine.

Part 3: Critical Reproducibility Protocols

A. Quality Control & Self-Validation System

Before initiating biological or synthetic experiments, you must validate the integrity of the 1,2-dione moiety.

Protocol 1: The "Diamine Test" (Purity Verification) Rationale: The alpha-diketone is the most reactive site. If the compound has degraded (reduced/oxidized), it will fail to condense with o-phenylenediamine.

  • Dissolve: Prepare a 10 mM solution of the test compound in DMSO.

  • React: Add 1.1 equivalents of o-phenylenediamine.

  • Incubate: Heat to 60°C for 30 minutes.

  • Analyze (TLC/LC-MS):

    • Pass: Complete conversion to a fused pyrazine derivative (highly fluorescent).

    • Fail: No reaction or complex mixture indicates the 1,2-dione is compromised (likely reduced to a mono-ketone or hydroxyl).

B. Solubilization & Storage Workflow

Standardizing the solvent vehicle is critical for reproducible IC50/EC50 data.

  • Weighing: Weigh quickly in low-light conditions (amber vials).

  • Solvent: Use anhydrous DMSO (Grade ≥99.9%). Avoid ethanol/methanol, as hemiketal formation can occur at the dione carbonyls over time.

  • Stock Concentration: Max 10 mM. Higher concentrations precipitate upon freeze-thaw cycles.

  • Storage: Aliquot immediately. Do not refreeze more than once. Store at -20°C or -80°C.

Part 4: Visualizing the Mechanism & Workflow

The following diagram illustrates the chemical reactivity pathways that dictate the handling requirements.

G cluster_0 Compound Integrity cluster_1 Degradation Pathways (Avoid) cluster_2 Validation Reaction Node1 6,7-Dihydroindolo [1,7-ab]benzazepine 1,2-dione Node2 Photodegradation (Radical formation) Node1->Node2 UV Light Exposure Node3 Hemiketal Formation Node1->Node3 Protic Solvents (MeOH/EtOH) Node4 Condensation w/ o-phenylenediamine Node1->Node4 Validation Step Node5 Fused Pyrazine Derivative (Stable/Fluorescent) Node4->Node5 Heat (60°C)

Caption: Stability and validation pathways. Avoid UV light and protic solvents to prevent degradation. Use diamine condensation to validate the active dione moiety.

Part 5: Detailed Experimental Protocol (Synthesis/Preparation)

Context: Synthesis of this scaffold typically involves a Fischer Indole Cyclization or a Friedel-Crafts closure. The following protocol outlines the critical ring-closure step to ensure the "1,2-dione" is formed without over-oxidation.

Methodology: Intramolecular Friedel-Crafts Acylation Based on established benzazepine synthesis principles [1, 3].

  • Precursor: Start with N-(2-carboxyphenethyl)indole acid chloride derivative.

  • Catalyst: Aluminum Chloride (AlCl₃) - 3.0 equivalents.

  • Solvent: Dichloromethane (DCM) or Nitrobenzene (anhydrous).

  • Step-by-Step:

    • Step 1: Suspend AlCl₃ in DCM at 0°C under Argon.

    • Step 2: Add the precursor dropwise (dissolved in DCM). Control Exotherm.

    • Step 3: Allow to warm to Room Temperature (RT) and stir for 4 hours.

    • Step 4 (Quench): Pour onto ice/HCl mixture. Caution: Vigorous evolution of HCl gas.

    • Step 5 (Isolation): Extract with DCM. Wash with NaHCO₃ (sat). Dry over MgSO₄.

  • Purification:

    • Column Chromatography: Silica gel.[1] Eluent: Hexane/Ethyl Acetate (gradient).

    • Note: The dione is often colored (red/orange). Collect the colored fraction.

  • Characterization Check:

    • IR: Look for split carbonyl peaks (approx 1650-1700 cm⁻¹) characteristic of alpha-diketones/amides.

    • NMR: Verify the integral of the ethylene bridge (C6-C7 protons).

Part 6: References

  • Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine and 6H-indolo[7,1-cd][1,5]benzoxazepine as potential antidepressant agents. Source: Journal of Medicinal Chemistry (1976).[2] URL:[Link]

  • Ready access to 7,8-dihydroindolo[2,3-d][1]benzazepine-6(5H)-one scaffold and analogues via early-stage Fischer ring-closure reaction. Source: Beilstein Journal of Organic Chemistry (2022).[3][4][5] URL:[Link]

  • Synthesis of 7-alkylidene-7,12-dihydroindolo[3,2-d]benzazepine-6-(5H)-ones (7-alkylidene-paullones). Source: Organic & Biomolecular Chemistry (2015). URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Disposal of 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

The following guide details the operational safety and disposal protocols for 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione (CAS: 22965-11-3). Operational Guide: Disposal of 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide details the operational safety and disposal protocols for 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione (CAS: 22965-11-3).

Operational Guide: Disposal of 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione[1][2][3][4]

Part 1: Executive Safety Summary

Immediate Action Directive: Treat this compound as a High Potency Active Pharmaceutical Ingredient (HPAPI) . Due to its structural classification as a fused indolo-benzazepine (a scaffold common in kinase inhibitors and CNS-active agents), it possesses significant biological activity.[1][2][3][4]

Critical Hazard Profile:

  • Chemical Class: Polycyclic Heterocycle / Indole-fused Benzazepine.[1][2][3][4]

  • Primary Hazard: Suspected CNS toxicity and potential cytotoxicity.[1][2][3][4]

  • Physical State: Solid (typically orange/red or yellow crystalline powder).[2][3][4]

  • Waste Classification: Non-Halogenated Organic Hazardous Waste (RCRA Class: Toxic/Ignitable if in solvent).[2][3][4]

ParameterSpecification
CAS Number 22965-11-3
Molecular Formula C₁₆H₁₁NO₂
Molecular Weight 249.26 g/mol
Solubility DMSO, Methanol (Poor water solubility)
Disposal Method High-Temperature Incineration (Do not sewer)

Part 2: Engineering Controls & PPE

Before initiating any disposal workflow, establish the following barrier protection. This protocol relies on the "Concept of Containment" to prevent aerosolization of the solid dione.[2][3][4]

Personal Protective Equipment (PPE)[2][3][4][5][6]
  • Respiratory: N95 minimum; P100/HEPA respirator recommended if handling open powder outside a fume hood.[1][2][3][4]

  • Dermal: Double nitrile gloves (0.11 mm min thickness).[2][3][4] The outer glove must be changed immediately upon visible contamination.[1][2][3][4]

  • Ocular: Chemical splash goggles.[1][2][3][4]

  • Body: Tyvek® lab coat or disposable sleeve covers to prevent cuff contamination.[1][2][3][4]

Engineering Controls
  • Primary: Class II Biological Safety Cabinet (BSC) or Chemical Fume Hood.[2][3][4]

  • Secondary: Absorbent bench liners (plastic-backed) to capture micro-spills.[1][2][3][4]

  • Static Control: Use an antistatic gun or bar if the powder is static-prone, as electrostatic dispersion is a common contamination vector for dry indoles.[1][2][3][4]

Part 3: Step-by-Step Disposal Protocol

Workflow 1: Solid Waste (Pure Compound)

Objective: Secure containment for high-temperature incineration.[1][2][3][4]

  • Transfer: Carefully transfer the solid waste into a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2][3][4] Do not use glass for primary waste storage to eliminate breakage risk.[1][2][3][4]

  • Wetting (Dust Suppression): If the powder is dry and friable, add a small volume of mineral oil or PEG-400 to the waste jar to wet the solid and prevent aerosolization during downstream handling.[2][3][4]

  • Labeling: Apply a hazardous waste label with the following specific nomenclature:

    • Chemical Name: 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione.[1][2][3][4]

    • Hazard Checkbox: Toxic, Irritant.[1][2][3][4]

    • Constituents: 100% Organic Heterocycle.[1][2][3][4]

  • Sealing: Parafilm® the lid to prevent loosening during transport.[1][2][3][4]

Workflow 2: Liquid Waste (Mother Liquors/Solutions)

Objective: Segregation based on solvent compatibility.[1][2][3][4]

  • Solvent Identification:

    • Non-Halogenated (e.g., DMSO, MeOH, Acetone): Dispose of in the "Non-Halogenated Organic Waste" stream.[2][3][4]

    • Halogenated (e.g., DCM, Chloroform): Dispose of in the "Halogenated Organic Waste" stream.[2][3][4]

  • Concentration Limit: If the concentration of the dione exceeds 10 mM, mark the container as "High Hazard / Potent Compound" to alert waste technicians.[1][2][3][4]

  • Precipitation Warning: This compound has low water solubility.[1][2][3][4] Do not mix organic waste streams with aqueous waste streams, as the compound may precipitate as a fine sludge, clogging waste lines or creating "hot spots" of contamination.[1][2][3][4]

Workflow 3: Contaminated Debris (Sharps/Glassware)[2][3][4]
  • Rinsing: Triple-rinse contaminated glassware with Acetone or Methanol into the liquid waste container.[1][2][3][4]

  • Disposal:

    • Rinsed Glassware: Deface labels and wash normally (if <0.1% residue remains).[2][3][4]

    • Heavily Soiled Solids (Kimwipes, Syringes): Place in a rigid yellow biohazard/chem-hazard bin for incineration.[1][2][3][4] Do not place in regular trash.

Part 4: Decision Matrix & Logic (Visualization)[2][3][4]

The following logic flow ensures you select the correct waste stream based on the physical state of the contaminant.

DisposalLogic Start Start: Waste Identification StateCheck What is the Physical State? Start->StateCheck Solid Solid / Powder StateCheck->Solid Liquid Liquid Solution StateCheck->Liquid Debris Contaminated Consumables StateCheck->Debris SolidAction Place in HDPE Jar Add Mineral Oil (Dust Control) Label: 'Toxic Solid' Solid->SolidAction SolventCheck Solvent Type? Liquid->SolventCheck DebrisAction Yellow Chem-Hazard Bin (Incineration) Debris->DebrisAction NonHalo DMSO / MeOH / Acetone SolventCheck->NonHalo Halo DCM / Chloroform SolventCheck->Halo NonHaloAction Non-Halogenated Waste (Incineration) NonHalo->NonHaloAction HaloAction Halogenated Waste (Incineration) Halo->HaloAction

Figure 1: Waste Stream Decision Matrix for Indolo-benzazepine Derivatives. This workflow prioritizes segregation to prevent cross-contamination of aqueous streams.[2][3][4]

Part 5: Decontamination of Surfaces

If a spill occurs or for routine cleaning of the BSC:

  • Solubilization: The dione structure is lipophilic.[2][3][4] Water alone is ineffective.[1][2][3][4]

  • Primary Wash: Apply 10% Sodium Dodecyl Sulfate (SDS) or a surfactant-rich detergent (e.g., Alconox) to lift the hydrophobic powder.[1][2][3][4]

  • Solvent Wipe: Follow with a 70% Ethanol or Isopropanol wipe to remove residual organic film.[1][2][3][4]

  • Verification: For high-safety environments, use a UV lamp (365 nm).[1][2][3][4] Many fused indole systems are fluorescent; a lack of fluorescence indicates effective cleaning.[1][2][3][4]

Part 6: Emergency Spill Response

  • Minor Spill (<100 mg): Cover with wet paper towels (soaked in ethanol) to prevent dust.[2][3][4] Wipe up and dispose of as solid hazardous waste.[1][2][3][4]

  • Major Spill (>1 g): Evacuate the immediate area.[2][3][4] Don full PPE (Tyvek, Respirator).[2][3][4] Use a chemically compatible vacuum (HEPA filtered) or wet-sweeping method.[1][2][3][4] Do not dry sweep. [1][2][3][4]

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1][2][4] Retrieved from [Link]

  • PubChem. (n.d.).[2][3][4] Compound Summary for Indolo[3,2-d][1]benzazepine Derivatives (Paullones). National Library of Medicine.[1][2][4] Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2024). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling 6,7-Dihydroindolo[1,7-ab]benzazepine-1,2-dione

Personal protective equipment for handling 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione Topic: Personal protective equipment for handling 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione[1][2] Emergency Response &...

Author: BenchChem Technical Support Team. Date: February 2026

Personal protective equipment for handling 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione

Topic: Personal protective equipment for handling 6,7-Dihydroindolo[1,7-ab][1]benzazepine-1,2-dione[1][2]

Emergency Response & Critical Safety Profile

Compound Classification: Novel Pharmacologically Active Agent (PAA) / Fused Indolo-Benzazepine Scaffold.[1] Risk Level: Biosafety Level 1 / Chemical Hazard Band 3 (High Potency) . Note: As a specific inhibitor structurally related to Paullones (kinase inhibitors) and antidepressants, this compound must be treated as a potential reproductive toxin and cytotoxic agent until full toxicological data is established.

Immediate Emergency Procedures
ScenarioAction Protocol
Inhalation Evacuate immediately. Move to fresh air. If breathing is labored, administer oxygen (trained personnel only).
Skin Contact Drench. Wash with soap and water for 15+ minutes. Do NOT use organic solvents (ethanol/DMSO) as they enhance transdermal absorption.
Eye Contact Irrigate. Flush with eyewash saline for 15 minutes, lifting eyelids. Seek ophthalmological evaluation.
Ingestion Do NOT induce vomiting. Rinse mouth with water. Contact Poison Control immediately.
Spill (Solid) Isolate. Dampen with inert oil (e.g., mineral oil) to prevent dust. Scoop into hazardous waste. Do not dry sweep.

Hazard Identification & Risk Assessment

Signal Word: WARNING (Presumptive)

Inferred Hazard Statements (GHS):

  • H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[2]

  • H315/H319: Causes skin and serious eye irritation.[2][3][4]

  • H361: Suspected of damaging fertility or the unborn child (Based on structural analogs like Kenpaullone and GSK-3

    
     inhibitors).
    
  • H373: May cause damage to organs through prolonged or repeated exposure.

Mechanistic Safety Logic (SAR Analysis): The 1,2-dione moiety on the indolo[1,7-ab][1]benzazepine core suggests high reactivity toward nucleophiles (e.g., cysteine residues in proteins).[1] This "Michael acceptor" potential increases the risk of skin sensitization and irreversible protein binding. Furthermore, the fused ring system facilitates DNA intercalation, necessitating strict containment to prevent genotoxicity [1, 2].[1]

Personal Protective Equipment (PPE) Matrix

Selection is based on Control Banding principles for compounds with


.
Protection ZoneRecommended EquipmentTechnical Justification
Respiratory P100 / HEPA Filter (Full-face or PAPR preferred).[1] N95 is insufficient for powder handling.Prevents inhalation of aerosolized particulates during weighing/transfer.
Dermal (Hands) Double Nitrile Gloves (Outer: 5 mil, Inner: 4 mil). Change frequency: Every 30 mins or immediately upon splash.Indole derivatives can permeate latex. Double layering creates a breakthrough buffer.
Dermal (Body) Tyvek® Lab Coat (Closed front, elastic cuffs) or disposable coveralls.Prevents migration of particulates onto street clothes.
Ocular Chemical Splash Goggles (ANSI Z87.1).Face shield required if handling liquid stock solutions >10 mL.

Operational Handling Protocols

A. Safe Weighing & Solubilization Workflow

Objective: Minimize airborne dust generation.

  • Engineering Control: Perform all solid handling inside a Class II Biological Safety Cabinet (BSC) or a Chemical Fume Hood with a face velocity of 80–100 fpm.

  • Static Control: Use an anti-static gun on the weighing boat before adding the compound. Static charge can cause "powder fly," dispersing the potent agent.[1]

  • Solvent Choice: Dissolve in DMSO (Dimethyl sulfoxide).

    • Caution: DMSO is a penetrant carrier. If DMSO-solubilized compound touches skin, it will carry the toxin directly into the bloodstream.[1]

    • Protocol: Add solvent gently down the side of the vial to avoid aerosolizing the powder.

B. Workflow Diagram: Safe Handling Logic

SafeHandling Start Start: Handling 6,7-Dihydroindolo... CheckState Check Physical State Start->CheckState Solid Solid (Powder) CheckState->Solid Is Powder? Liquid Liquid (Solution) CheckState->Liquid Is Stock? Weighing Weighing Protocol: 1. Anti-static gun treatment 2. Use closed balance enclosure 3. Damp wipe decontamination Solid->Weighing Transfer Transfer/Pipetting: Use barrier tips Double glove required Liquid->Transfer Dissolution Solubilization: Add DMSO slowly Do NOT vortex open vial Weighing->Dissolution Dissolution->Transfer Disposal Disposal: Solid -> Incineration Liquid -> Haz Waste Stream C Transfer->Disposal

Caption: Operational logic flow for minimizing exposure risk during the weighing and solubilization of high-potency indolo-benzazepines.

Decontamination & Waste Disposal

Deactivation Solution: For surface cleaning, use a 10% Bleach (Sodium Hypochlorite) solution followed by a 70% Ethanol rinse. The oxidation from bleach helps degrade the indole core structure.

Disposal Classification:

  • Solid Waste: Segregate as "Cytotoxic/Genotoxic Solid Waste" (Yellow bag/bin). Incineration is mandatory. [1]

  • Liquid Waste: Collect in "Halogenated/Organic" waste containers. Do not pour down the drain.

References

  • Synthesis and Antidepressant Activity of Indolo-Benzazepines Title: Basic derivatives of 6,7-dihydroindolo[1,7-ab][1]benzazepine and 6H-indolo[7,1-cd][1,5]benzoxazepine as potential antidepressant agents.[1][5] Source: Journal of Medicinal Chemistry, 1976.[5] URL:[Link]

  • Structural Analogs & Paullone Inhibitors Title: Ready access to 7,8-dihydroindolo[2,3-d][1]benzazepine-6(5H)-one scaffold and analogues via early-stage Fischer ring-closure reaction.[1][6] Source: Beilstein Journal of Organic Chemistry, 2022.[6][7] URL:[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.